(2E)-3-(3-aminophenyl)acrylic acid

• CAS: 1664-56-8

Core Science & Biosynthesis

(2E)-3-(3-aminophenyl)acrylic acid chemical properties

An In-Depth Technical Guide to (2E)-3-(3-aminophenyl)acrylic Acid: Properties, Synthesis, and Applications

Introduction

(2E)-3-(3-aminophenyl)acrylic acid, also known as (E)-3-aminocinnamic acid, is a versatile bifunctional molecule belonging to the cinnamic acid derivative family. Its structure incorporates a phenyl ring, an acrylic acid moiety, and an amino group, making it a valuable building block in various fields of chemical research. The strategic placement of the amino group at the meta position of the phenyl ring, combined with the reactive carboxylic acid and the α,β-unsaturated system, provides multiple sites for chemical modification. This guide offers a comprehensive overview of its chemical properties, synthesis, reactivity, and applications, tailored for researchers, scientists, and professionals in drug development and materials science.

Physicochemical and Spectroscopic Properties

The unique arrangement of functional groups in (2E)-3-(3-aminophenyl)acrylic acid dictates its physical and chemical behavior. It is typically a solid at room temperature, with its appearance ranging from white to yellow or orange crystalline powder.[1] The presence of both an acidic (carboxylic acid) and a basic (aromatic amine) group makes it an amphoteric compound.

Core Properties

A summary of the core physicochemical properties is presented below for quick reference.

Property	Value	Source(s)
CAS Number	127791-53-1	[2][3]
Molecular Formula	C₉H₉NO₂	[2][4]
Molecular Weight	163.17 g/mol	[4]
Appearance	White to Yellow to Orange powder/crystal	[1]
Melting Point	180.0 to 184.0 °C	[1]
Purity	>98.0% (by HPLC)	[1]

Spectroscopic Profile

Spectroscopic analysis is crucial for the unambiguous identification and characterization of (2E)-3-(3-aminophenyl)acrylic acid. The key data from various techniques are summarized below.

Spectroscopy	Characteristic Features and Values
¹H NMR	(400MHz, DMSO-d₆) δ (ppm): 12.32 (s, 1H, -COOH), 7.41 (d, J = 16.00 Hz, 1H, Ar-CH=), 7.06 (t, J = 8.00 Hz, 1H, Ar-H), 6.79 (d, J = 6.00 Hz, 2H, Ar-H), 6.61 (d, J = 7.60 Hz, 1H, Ar-H), 6.30 (d, J = 15.60 Hz, 1H, =CH-COOH), 5.20 (br. s., 2H, -NH₂). The large coupling constant (J ≈ 16 Hz) for the vinyl protons confirms the (E)- or trans-configuration of the double bond.[4]
¹³C NMR	Expected signals include those for the carboxyl carbon (~168 ppm), aromatic carbons (110-150 ppm), and vinyl carbons (~115-145 ppm). The carbonyl carbon of the acrylic acid moiety is typically observed in the range of 165-168 ppm.[5]
FT-IR	Key vibrational bands include: N-H stretching from the amine group (3200-3400 cm⁻¹), O-H stretching from the carboxylic acid (broad, 2500-3300 cm⁻¹), C=O stretching from the carboxylic acid (~1700 cm⁻¹), C=C stretching of the alkene and aromatic ring (~1600-1640 cm⁻¹), and N-H bending (~1600 cm⁻¹).[6][7]
Mass Spec.	Electrospray ionization (ESI) typically shows the protonated molecular ion [M+H]⁺ at m/z 164.[4]

Synthesis and Purification

The synthesis of cinnamic acids and their derivatives is a well-established area of organic chemistry. The Knoevenagel condensation is a cornerstone reaction for creating the α,β-unsaturated carboxylic acid structure.[8][9][10] A common and reliable strategy for synthesizing (2E)-3-(3-aminophenyl)acrylic acid involves a two-step process starting from 3-nitrobenzaldehyde, which avoids potential complications from the reactive amino group during the condensation step.

An alternative pathway involves the hydrolysis of a corresponding ester precursor, such as ethyl (2E)-3-(3-aminophenyl)acrylate. This method is particularly useful for final-step deprotection under mild basic conditions.[4]

Caption: Key reactive sites of (2E)-3-(3-aminophenyl)acrylic acid.

• Aromatic Amine (-NH₂): The nucleophilic amino group is a primary site for derivatization. It readily undergoes acylation with acid chlorides or anhydrides to form amides, and reacts with sulfonyl chlorides to produce sulfonamides. [11]This functionality is key for incorporating the molecule into larger structures or for modulating its biological properties.

• Carboxylic Acid (-COOH): The carboxyl group can be converted into a variety of derivatives. Standard esterification conditions (e.g., alcohol with an acid catalyst) yield the corresponding esters. More importantly, it can be activated (e.g., to an acid chloride or with coupling agents like EDC/HOBt) to form amide bonds with primary or secondary amines, a cornerstone reaction in medicinal chemistry. [11]

• α,β-Unsaturated System (-CH=CH-COOH): The electron-withdrawing nature of the carboxylic acid group makes the β-carbon electrophilic and susceptible to nucleophilic conjugate addition (Michael addition). [12]This allows for the introduction of various nucleophiles. Furthermore, the alkene double bond can be hydrogenated to produce the saturated analogue, 3-(3-aminophenyl)propanoic acid.

Applications in Research and Drug Development

Cinnamic acid and its derivatives are privileged scaffolds in medicinal chemistry, known to exhibit a wide range of biological activities, including antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. [13][14][15]

• Scaffold for Bioactive Molecules: (2E)-3-(3-aminophenyl)acrylic acid serves as a versatile starting material for synthesizing more complex molecules. The amino and carboxyl groups provide orthogonal handles for building libraries of compounds for high-throughput screening. For instance, derivatives of aminocinnamic acid have been investigated as myeloperoxidase (MPO) inhibitors and antioxidants for potential use in treating inflammatory conditions like ulcerative colitis. [16]

• Monomer for Functional Polymers: The presence of both an amine and a carboxylic acid allows this molecule to act as an A-B type monomer in polymerization reactions. It can be used to synthesize novel polyamides or be incorporated into other polymer backbones to impart specific properties, such as pH-responsiveness or the ability to conjugate other molecules. [17]

• Intermediate in Organic Synthesis: Beyond direct applications, it is a crucial intermediate for accessing a variety of meta-substituted benzene derivatives. The amine can be transformed via diazotization into a wide range of other functional groups, further expanding its synthetic utility.

Conclusion

(2E)-3-(3-aminophenyl)acrylic acid is a molecule of significant synthetic value, underpinned by its accessible synthesis and the versatile reactivity of its constituent functional groups. Its well-defined chemical and spectroscopic properties make it a reliable building block for researchers. For professionals in drug discovery, it represents a promising scaffold for developing novel therapeutics, while in materials science, it offers opportunities for creating advanced functional polymers. This guide provides the foundational knowledge required to expertly handle, characterize, and strategically employ this compound in a research and development setting.

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An In-Depth Technical Guide to (2E)-3-(3-aminophenyl)acrylic acid: Synthesis, Characterization, and Therapeutic Potential

This guide provides a comprehensive technical overview of (2E)-3-(3-aminophenyl)acrylic acid, a versatile building block with significant potential in drug discovery and development. We will delve into its molecular structure, synthesis, spectroscopic characterization, and explore its emerging role as a modulator of key biological pathways. This document is intended for researchers, medicinal chemists, and professionals in the pharmaceutical sciences.

Core Molecular Attributes of (2E)-3-(3-aminophenyl)acrylic acid

(2E)-3-(3-aminophenyl)acrylic acid, also known as (E)-3-aminocinnamic acid, is an organic compound featuring a phenyl ring substituted with an amino group and an acrylic acid moiety. The "(2E)" designation specifies the trans configuration of the double bond in the acrylic acid side chain, which is the more stable isomer.

Table 1: Physicochemical Properties of (2E)-3-(3-aminophenyl)acrylic acid

Property	Value	Source
Molecular Formula	C₉H₉NO₂	[1][2]
Molecular Weight	163.17 g/mol	[1]
CAS Number	127791-53-1	[1][2]
Predicted pKa (acidic)	~4.5 (carboxylic acid)	QSAR Prediction[3][4][5][6][7]
Predicted pKa (basic)	~4.2 (aniline)	QSAR Prediction[3][4][5][6][7]
Predicted LogP	1.2	[8]
Appearance	White to yellow or orange powder/crystal	TCI Chemicals

The presence of both an acidic carboxylic group and a basic amino group makes this molecule zwitterionic at physiological pH. Its aromatic nature and the conjugated system of the acrylic acid moiety contribute to its unique chemical reactivity and spectroscopic properties.

Caption: 2D structure of (2E)-3-(3-aminophenyl)acrylic acid.

Synthesis Methodologies

The synthesis of (2E)-3-(3-aminophenyl)acrylic acid can be approached through various synthetic routes. Here, we detail a common and reliable method starting from 3-nitrobenzaldehyde, which involves a Perkin reaction followed by reduction of the nitro group.

Synthesis via Perkin Reaction and Subsequent Reduction

This two-step synthesis offers a high-yielding and straightforward route to the target molecule.

Step 1: Synthesis of (2E)-3-(3-nitrophenyl)acrylic acid

The first step employs the Perkin reaction, a condensation reaction between an aromatic aldehyde (3-nitrobenzaldehyde) and an acid anhydride (acetic anhydride) in the presence of a weak base (sodium acetate).[9][10][11][12][13]

• Reaction: 3-nitrobenzaldehyde + Acetic Anhydride → (2E)-3-(3-nitrophenyl)acrylic acid

• Catalyst: Anhydrous Sodium Acetate

• Temperature: 180°C

Experimental Protocol:

• A mixture of 3-nitrobenzaldehyde (1 mole), acetic anhydride (1.5 moles), and anhydrous sodium acetate (1 mole) is heated in a round-bottom flask equipped with a reflux condenser.

• The reaction mixture is heated to 180°C in an oil bath for 5 hours with constant stirring.

• After cooling, the mixture is poured into a large volume of water and boiled for 15 minutes to hydrolyze the excess acetic anhydride.

• The solution is then allowed to cool, and the crude (2E)-3-(3-nitrophenyl)acrylic acid precipitates.

• The precipitate is collected by filtration, washed with cold water, and recrystallized from ethanol to yield the pure product.

Causality of Experimental Choices: The use of an excess of acetic anhydride ensures the complete conversion of the aldehyde. Sodium acetate acts as the base to generate the carbanion from acetic anhydride, which is the key nucleophile in the reaction. The high temperature is necessary to overcome the activation energy of the condensation reaction.

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A Comprehensive Technical Guide to the Synthesis of (2E)-3-(3-aminophenyl)acrylic acid

Abstract

This in-depth technical guide provides a comprehensive overview of the synthetic pathways for (2E)-3-(3-aminophenyl)acrylic acid, a valuable building block in pharmaceutical and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the prevalent synthetic strategies, including the Knoevenagel and Perkin condensations for the formation of the key intermediate, (2E)-3-(3-nitrophenyl)acrylic acid, and its subsequent reduction to the final product. The guide critically evaluates the advantages and disadvantages of different methodologies, supported by detailed experimental protocols, mechanistic insights, and comparative data. Furthermore, this document emphasizes laboratory safety and provides visual aids in the form of diagrams to elucidate the reaction pathways and workflows.

Introduction: Significance of (2E)-3-(3-aminophenyl)acrylic acid

(2E)-3-(3-aminophenyl)acrylic acid, also known as (E)-3-aminocinnamic acid, is a bifunctional organic molecule incorporating a reactive carboxylic acid and a nucleophilic aromatic amine. This unique structural arrangement makes it a versatile precursor in the synthesis of a wide range of complex organic molecules, including pharmaceuticals, agrochemicals, and specialty polymers. The trans-configuration of the acrylic acid moiety provides specific stereochemical properties that are often crucial for the biological activity or material properties of its derivatives.

The primary synthetic challenge lies in the selective introduction of the amino group onto the phenyl ring in the presence of the acrylic acid functionality. A common and effective strategy involves a two-step approach: the synthesis of a nitro-substituted precursor, (2E)-3-(3-nitrophenyl)acrylic acid, followed by the reduction of the nitro group to the desired amine. This guide will focus on the most established and reliable methods for achieving this transformation.

Synthesis of the Intermediate: (2E)-3-(3-nitrophenyl)acrylic acid

The formation of the carbon-carbon double bond in (2E)-3-(3-nitrophenyl)acrylic acid is typically achieved through condensation reactions of 3-nitrobenzaldehyde. The two most prominent and historically significant methods are the Knoevenagel condensation and the Perkin reaction.

Pathway A: Knoevenagel Condensation

The Knoevenagel condensation involves the reaction of an aldehyde or ketone with a compound containing an active methylene group, catalyzed by a weak base. For the synthesis of (2E)-3-(3-nitrophenyl)acrylic acid, 3-nitrobenzaldehyde is reacted with malonic acid in the presence of a basic catalyst such as piperidine or pyridine.

Mechanism: The reaction is initiated by the deprotonation of the active methylene compound (malonic acid) by the base to form a nucleophilic enolate. This enolate then attacks the carbonyl carbon of the aldehyde (3-nitrobenzaldehyde), leading to a tetrahedral intermediate. Subsequent dehydration results in the formation of the α,β-unsaturated product. When malonic acid is used, the reaction is often followed by decarboxylation to yield the cinnamic acid derivative.

Caption: Knoevenagel Condensation Workflow.

Pathway B: Perkin Reaction

The Perkin reaction is an organic reaction that synthesizes α,β-unsaturated aromatic acids by the aldol condensation of an aromatic aldehyde and an acid anhydride, in the presence of an alkali salt of the acid. For this synthesis, 3-nitrobenzaldehyde is reacted with acetic anhydride in the presence of sodium acetate.

Mechanism: The reaction begins with the formation of an enolate from acetic anhydride, facilitated by the basic salt (sodium acetate). This enolate then adds to the carbonyl group of 3-nitrobenzaldehyde. The resulting alkoxide undergoes an intramolecular acyl transfer, followed by elimination of an acetate ion to form a mixed anhydride. Hydrolysis of this anhydride yields the final α,β-unsaturated carboxylic acid.

Caption: Perkin Reaction Experimental Workflow.

Comparative Analysis of Knoevenagel and Perkin Reactions

Feature	Knoevenagel Condensation	Perkin Reaction
Reagents	3-Nitrobenzaldehyde, Malonic Acid, Base (Piperidine/Pyridine)	3-Nitrobenzaldehyde, Acetic Anhydride, Sodium Acetate
Reaction Conditions	Generally milder temperatures (reflux in pyridine)	High temperatures required (e.g., 180°C)
Yield	Often provides good to excellent yields	Yields can be variable but generally good (74-77%)
Byproducts	Water, CO2	Acetic acid
Advantages	Milder conditions, often cleaner reactions.	Uses relatively inexpensive and common reagents.
Disadvantages	Use of potentially carcinogenic pyridine.	High reaction temperatures, longer reaction times.

Detailed Experimental Protocols for (2E)-3-(3-nitrophenyl)acrylic acid

Protocol 2.4.1: Knoevenagel Condensation

• In a round-bottom flask, combine 3-nitrobenzaldehyde (1.0 eq), malonic acid (1.1 eq), and pyridine (solvent).

• Add a catalytic amount of piperidine (a few drops).

• Heat the mixture to reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into a mixture of crushed ice and concentrated hydrochloric acid to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to obtain pure (2E)-3-(3-nitrophenyl)acrylic acid.

Protocol 2.4.2: Perkin Reaction

• In a 200-mL round-bottomed flask fitted with a reflux condenser, place 50 g (0.33 mole) of 3-nitrobenzaldehyde, 40 g (0.48 mole) of freshly fused sodium acetate, and 70 g (0.68 mole) of acetic anhydride.

• Thoroughly mix the contents and heat the mixture in an oil bath at 180°C for approximately 13 hours.

• After cooling slightly, pour the reaction mixture into 200–300 mL of water and filter the solid by suction.

• Wash the solid several times with water.

• Dissolve the crude product in a solution of aqueous ammonia and filter to remove insoluble impurities.

• Pour the filtrate into a dilute solution of sulfuric acid to precipitate the m-nitrocinnamic acid.

• Repeat the dissolution in aqueous ammonia and precipitation with dilute sulfuric acid for further purification.

• Wash the final precipitate with a small amount of water and dry.

• Recrystallize the product from boiling 95% ethanol to yield 47–49 g (74–77%) of pale yellow crystals.

Reduction of (2E)-3-(3-nitrophenyl)acrylic acid to (2E)-3-(3-aminophenyl)acrylic acid

The final step in the synthesis is the reduction of the nitro group to an amine. The two most common methods for this transformation are catalytic hydrogenation and metal-acid reduction.

Pathway C: Catalytic Hydrogenation

Catalytic hydrogenation is a clean and efficient method for the reduction of nitro groups. It typically involves the use of a metal catalyst, such as palladium on carbon (Pd/C), and a source of hydrogen, either hydrogen gas or a transfer hydrogenation reagent.

Mechanism: The reaction occurs on the surface of the metal catalyst. The nitroaromatic compound and hydrogen are adsorbed onto the catalyst surface, where the nitro group is sequentially reduced to nitroso, hydroxylamine, and finally the amine.

Caption: Catalytic Hydrogenation Experimental Workflow.

Pathway D: Metal-Acid Reduction

Reduction using a metal in an acidic medium is a classic and cost-effective method for converting nitroarenes to anilines. Common systems include iron in hydrochloric or acetic acid (Fe/HCl or Fe/AcOH) and tin in hydrochloric acid (Sn/HCl).

Mechanism: The reaction involves a series of single electron transfers from the metal to the nitro group, with subsequent protonation by the acid. This stepwise reduction proceeds through nitroso and hydroxylamine intermediates to form the final amine.

Comparative Analysis of Reduction Methods

Feature	Catalytic Hydrogenation	Metal-Acid Reduction
Reagents	H2 gas, Pd/C catalyst	Metal (Fe, Sn, Zn), Acid (HCl, AcOH)
Conditions	Mild temperature and pressure, neutral pH possible	Acidic conditions, can be exothermic
Selectivity	Can reduce other functional groups (e.g., alkenes)	Generally good functional group tolerance for acid-stable groups
Workup	Simple filtration of catalyst	Requires neutralization and removal of metal salts, which can be cumbersome
Safety	Flammable H2 gas, pyrophoric catalysts	Corrosive acids, potential for delayed exotherms
Cost	Precious metal catalysts can be expensive	Reagents are generally inexpensive
Environmental	"Greener" with water as the main byproduct	Generates significant metal waste

Detailed Experimental Protocols for Reduction

Protocol 3.4.1: Catalytic Hydrogenation

• In a hydrogenation flask, dissolve (2E)-3-(3-nitrophenyl)acrylic acid (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Carefully add a catalytic amount of 10% Palladium on carbon (Pd/C) (typically 5-10 mol% of palladium).

• Seal the flask and purge the system with an inert gas (e.g., nitrogen or argon) to remove air.

• Introduce hydrogen gas, either from a balloon or by pressurizing the vessel to a desired pressure (e.g., 1-4 atm).

• Stir the reaction mixture vigorously at room temperature until the reaction is complete (monitor by TLC or hydrogen uptake).

• Once complete, carefully vent the hydrogen and purge the system with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the solvent. Caution: The used catalyst can be pyrophoric and should be handled with care, keeping it wet.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• The product can be further purified by recrystallization if necessary.

Protocol 3.4.2: Reduction with Iron and Hydrochloric Acid

• Activate iron powder by slowly adding concentrated hydrochloric acid to granulated iron with stirring. Allow the activated iron to dry thoroughly.

• In a three-necked flask equipped with a reflux condenser and a stirrer, dissolve (2E)-3-(3-nitrophenyl)acrylic acid (1.0 eq) in a suitable solvent like ethanol or a mixture of ethanol and water.

• Add iron powder (e.g., 3-5 equivalents) to the solution.

• Heat the mixture to reflux and then add concentrated hydrochloric acid dropwise. The reaction is exothermic.

• Continue refluxing for several hours until the reaction is complete (monitor by TLC).

• Cool the reaction mixture and filter to remove the iron and iron salts.

• Make the filtrate basic by adding a solution of sodium carbonate or sodium hydroxide to precipitate the product.

• Collect the product by filtration, wash with water, and dry.

• Recrystallize from a suitable solvent to obtain pure (2E)-3-(3-aminophenyl)acrylic acid.

Characterization of (2E)-3-(3-aminophenyl)acrylic acid

The final product should be characterized to confirm its identity and purity.

• Appearance: White to yellow or orange powder/crystal.

• Molecular Formula: C₉H₉NO₂

• Molecular Weight: 163.17 g/mol

• ¹H NMR (400MHz, DMSO-d₆): δ 12.32 (s, 1H), 7.41 (d, J = 16.0 Hz, 1H), 7.06 (t, J = 8.0 Hz, 1H), 6.79 (d, J = 6.0 Hz, 2H), 6.61 (d, J = 7.6 Hz, 1H), 6.30 (d, J = 15.6 Hz, 1H), 5.20 (br. s., 2H).

• Mass Spectrometry (ESI): m/z 164 (M+H)⁺.

Safety and Handling

• 3-Nitrobenzaldehyde: Irritating to eyes, respiratory system, and skin. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• (2E)-3-(3-nitrophenyl)acrylic acid: Causes skin and serious eye irritation. May cause respiratory irritation. Handle with appropriate PPE in a well-ventilated area.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. The palladium on carbon catalyst can be pyrophoric, especially after use. Handle in a well-ventilated area, away from ignition sources. Purge all equipment with an inert gas before and after the reaction. Keep the used catalyst wet to prevent spontaneous ignition.

• Metal-Acid Reduction: Hydrochloric acid is highly corrosive. Iron powder can be flammable. Reactions can be exothermic. Perform the reaction in a fume hood with appropriate PPE.

Always consult the Safety Data Sheet (SDS) for all chemicals before use and follow standard laboratory safety procedures.

Conclusion

The synthesis of (2E)-3-(3-aminophenyl)acrylic acid is most reliably achieved through a two-step process involving the initial formation of (2E)-3-(3-nitrophenyl)acrylic acid, followed by the reduction of the nitro group. For the first step, both the Knoevenagel and Perkin reactions are viable options, with the choice depending on the available equipment and tolerance for high temperatures or specific reagents. The Knoevenagel condensation generally offers milder reaction conditions. For the reduction step, catalytic hydrogenation is a cleaner and often more efficient method, while metal-acid reduction provides a more cost-effective alternative with good functional group tolerance. The selection of the optimal pathway will depend on the specific requirements of the synthesis, including scale, purity, cost, and safety considerations. This guide provides the necessary details for researchers to make an informed decision and execute the synthesis successfully and safely.

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(2E)-3-(3-aminophenyl)acrylic acid solubility in organic solvents

An In-depth Technical Guide to the Solubility of (2E)-3-(3-aminophenyl)acrylic Acid in Organic Solvents

Authored by a Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the solubility characteristics of (2E)-3-(3-aminophenyl)acrylic acid. The document is intended for researchers, scientists, and professionals in drug development. It begins with a theoretical assessment of the molecule's structural attributes to predict its solubility in various organic solvents. This is followed by a detailed, step-by-step experimental protocol for the systematic determination of its solubility. The guide also includes a framework for the presentation of solubility data and discusses the underlying chemical principles governing the solubility of this compound.

Introduction: Understanding the Solubility Profile of (2E)-3-(3-aminophenyl)acrylic Acid

(2E)-3-(3-aminophenyl)acrylic acid is an organic compound featuring a number of functional groups that dictate its physicochemical properties, including its solubility. The molecule possesses an acrylic acid moiety, which is polar and capable of acting as a hydrogen bond donor and acceptor. It also contains an aminophenyl group, which introduces a basic amino group and an aromatic ring. The presence of both an acidic carboxylic acid group and a basic amino group means the molecule can exist as a zwitterion, which can significantly influence its solubility.

A thorough understanding of the solubility of (2E)-3-(3-aminophenyl)acrylic acid is crucial for a variety of applications, including its use in chemical synthesis, formulation development, and biological assays. This guide provides a foundational understanding of its expected solubility based on its molecular structure and a practical framework for its experimental determination.

Theoretical Prediction of Solubility

The principle of "like dissolves like" is a fundamental concept in predicting solubility.[1][2] This principle suggests that substances with similar polarities are more likely to be soluble in one another.[1][2] The polarity of an organic molecule is determined by the presence of polar bonds and functional groups.

The molecular structure of (2E)-3-(3-aminophenyl)acrylic acid (Figure 1) contains both polar and non-polar regions:

• Polar Groups: The carboxylic acid (-COOH) and amino (-NH2) groups are polar and capable of hydrogen bonding.

• Non-Polar Group: The phenyl ring is a non-polar, hydrophobic component.

The interplay of these groups will govern the solubility in different solvents.

Figure 1: Chemical Structure of (2E)-3-(3-aminophenyl)acrylic acid

A 2D representation of (2E)-3-(3-aminophenyl)acrylic acid.

Solubility in Polar Protic Solvents (e.g., Water, Methanol, Ethanol)

• Water: The presence of both a carboxylic acid and an amino group suggests some solubility in water.[3][4] However, the non-polar phenyl ring will likely limit its aqueous solubility. The amphoteric nature of the molecule means its solubility in water will be highly pH-dependent. At its isoelectric point, the molecule will exist as a zwitterion and likely exhibit its lowest aqueous solubility. In acidic solutions, the amino group will be protonated (-NH3+), and in basic solutions, the carboxylic acid group will be deprotonated (-COO-), both of which should increase water solubility.

• Alcohols (Methanol, Ethanol): These solvents are polar and can act as both hydrogen bond donors and acceptors.[5] Therefore, (2E)-3-(3-aminophenyl)acrylic acid is expected to have good solubility in lower-chain alcohols like methanol and ethanol.[3]

Solubility in Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone)

• Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF): These are highly polar aprotic solvents and are generally excellent solvents for a wide range of organic compounds. It is predicted that (2E)-3-(3-aminophenyl)acrylic acid will be highly soluble in DMSO and DMF.

• Acetone: Acetone is a polar aprotic solvent. Given that acrylic acid is soluble in acetone, it is likely that (2E)-3-(3-aminophenyl)acrylic acid will also be soluble in acetone, although perhaps to a lesser extent than in DMSO or DMF due to acetone's lower polarity.[3]

Solubility in Non-Polar Solvents (e.g., Hexane, Toluene)

• Hexane: As a non-polar aliphatic hydrocarbon, hexane is a poor solvent for polar compounds. Due to the highly polar carboxylic acid and amino groups, (2E)-3-(3-aminophenyl)acrylic acid is expected to be insoluble or very poorly soluble in hexane.[6]

• Toluene: Toluene is a non-polar aromatic solvent. While it is non-polar, the presence of the phenyl ring in (2E)-3-(3-aminophenyl)acrylic acid may lead to some limited solubility due to pi-pi stacking interactions. However, overall solubility is still expected to be low.

Experimental Determination of Solubility

A systematic approach is required to experimentally determine the solubility of (2E)-3-(3-aminophenyl)acrylic acid in various organic solvents.[7][8]

Materials and Equipment

• (2E)-3-(3-aminophenyl)acrylic acid (purity >98%)

• A range of organic solvents (e.g., water, methanol, ethanol, isopropanol, acetone, acetonitrile, ethyl acetate, dichloromethane, toluene, hexane) of analytical grade

• Analytical balance (readable to 0.1 mg)

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• HPLC or UV-Vis spectrophotometer for quantitative analysis

• Glass vials with screw caps

• Syringe filters (0.22 µm)

Experimental Workflow

The following workflow provides a robust method for determining the equilibrium solubility of the compound.

Workflow for the experimental determination of solubility.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of (2E)-3-(3-aminophenyl)acrylic acid to a series of glass vials. An amount that is visibly in excess of what will dissolve should be used (e.g., 10-20 mg).

  • Accurately pipette a known volume (e.g., 1.0 mL) of each organic solvent into the corresponding vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient time to ensure equilibrium is reached (typically 24-48 hours). A preliminary time-to-equilibrium study can be conducted to confirm this.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter to remove any undissolved solid.

  • Accurately dilute the filtered solution with a suitable solvent (often the same solvent or a mobile phase for HPLC) to a concentration within the linear range of the analytical method.

• Quantitative Analysis:

  • Prepare a series of standard solutions of (2E)-3-(3-aminophenyl)acrylic acid of known concentrations.

  • Generate a calibration curve by measuring the response (e.g., absorbance or peak area) of the standard solutions using a validated UV-Vis or HPLC method.

  • Analyze the diluted sample solutions and determine their concentrations from the calibration curve.

• Calculation of Solubility:

  • Calculate the solubility using the following formula: Solubility (mg/mL) = (Concentration from calibration curve) x (Dilution factor)

Presentation of Solubility Data

The determined solubility data should be presented in a clear and concise tabular format for easy comparison.

Table 1: Predicted and Experimental Solubility of (2E)-3-(3-aminophenyl)acrylic Acid at 25 °C

Solvent Class	Solvent	Predicted Solubility	Experimental Solubility (mg/mL)
Polar Protic	Water (pH 7)	Low to Moderate	To be determined
Methanol	High	To be determined
Ethanol	High	To be determined
Polar Aprotic	DMSO	Very High	To be determined
DMF	Very High	To be determined
Acetone	Moderate to High	To be determined
Non-Polar	Toluene	Very Low	To be determined
Hexane	Insoluble	To be determined

Conclusion

The solubility of (2E)-3-(3-aminophenyl)acrylic acid is a critical parameter for its effective use in research and development. Based on its molecular structure, it is predicted to be highly soluble in polar organic solvents, particularly polar aprotic solvents like DMSO and DMF, and polar protic solvents like methanol and ethanol. Its solubility in water is expected to be pH-dependent. Conversely, it is predicted to have very low solubility in non-polar solvents such as hexane and toluene. The experimental protocol detailed in this guide provides a reliable method for the quantitative determination of its solubility in a range of organic solvents. This information is invaluable for guiding solvent selection for chemical reactions, purifications, and formulation development.

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(2E)-3-(3-Aminophenyl)acrylic Acid: A Comprehensive Technical Guide to its Synthesis and Applications as a Starting Material

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(2E)-3-(3-aminophenyl)acrylic acid, also known as 3-aminocinnamic acid, is a versatile organic compound that serves as a crucial starting material and building block in the synthesis of a wide array of complex molecules.[1][2] Its structure, featuring a phenyl ring substituted with both an amino group and an acrylic acid moiety, provides multiple reactive sites for chemical modification. This unique combination of functional groups makes it an attractive scaffold in medicinal chemistry and materials science. In the pharmaceutical industry, derivatives of cinnamic acid have garnered significant attention for their potential therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5] This guide provides a detailed exploration of the synthesis of (2E)-3-(3-aminophenyl)acrylic acid, with a focus on the underlying principles of the chosen synthetic routes and its subsequent use in the development of novel chemical entities.

Synthesis of (2E)-3-(3-Aminophenyl)acrylic Acid: The Knoevenagel-Doebner Condensation

The most common and efficient method for the synthesis of (2E)-3-(3-aminophenyl)acrylic acid and other substituted cinnamic acids is the Knoevenagel condensation, particularly the Doebner modification.[6][7][8] This reaction involves the condensation of an aromatic aldehyde with a compound containing an active methylene group, such as malonic acid, in the presence of a basic catalyst.[9][10]

Core Principles and Rationale

The Knoevenagel-Doebner condensation is favored for several reasons:

• High Stereoselectivity: The reaction typically yields the thermodynamically more stable trans (E) isomer, which is often the desired stereochemistry for biological activity.

• Mild Reaction Conditions: The use of weak bases like pyridine and piperidine allows for the reaction to proceed under relatively mild conditions, minimizing side reactions and decomposition of sensitive functional groups.[11][12]

• In-situ Decarboxylation: When malonic acid is used as the active methylene compound, the initial condensation product, a dicarboxylic acid intermediate, readily undergoes decarboxylation under the reaction conditions to afford the final α,β-unsaturated carboxylic acid.[7][8]

The primary starting materials for this synthesis are 3-aminobenzaldehyde and malonic acid. 3-Aminobenzaldehyde provides the core aminophenyl group, while malonic acid serves as the source for the two carbons of the acrylic acid moiety.[13]

Experimental Workflow and Mechanism

The synthesis of (2E)-3-(3-aminophenyl)acrylic acid via the Knoevenagel-Doebner condensation can be visualized as a multi-step process.

Caption: Experimental workflow for the synthesis of (2E)-3-(3-aminophenyl)acrylic acid.

The mechanism of the Knoevenagel-Doebner condensation proceeds through several key steps:

• Enolate Formation: The basic catalyst, typically piperidine, deprotonates the active methylene group of malonic acid to form a nucleophilic enolate.

• Nucleophilic Attack: The enolate attacks the carbonyl carbon of 3-aminobenzaldehyde, forming a tetrahedral intermediate.

• Dehydration: The intermediate undergoes dehydration to form an α,β-unsaturated dicarboxylic acid.

• Decarboxylation: Upon heating in the presence of pyridine, the dicarboxylic acid intermediate loses a molecule of carbon dioxide to yield the final product, (2E)-3-(3-aminophenyl)acrylic acid.[6][7]

Detailed Experimental Protocol

Materials:

• 3-Aminobenzaldehyde

• Malonic acid

• Pyridine (anhydrous)

• Piperidine

• Hydrochloric acid (concentrated)

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-aminobenzaldehyde (1.0 equivalent) in anhydrous pyridine.

• To this solution, add malonic acid (1.1 equivalents) and a catalytic amount of piperidine (0.05 equivalents).

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into a beaker containing crushed ice and an excess of concentrated hydrochloric acid.

• A precipitate will form. Stir the mixture for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration and wash thoroughly with cold water.

• Recrystallize the crude product from ethanol to obtain pure (2E)-3-(3-aminophenyl)acrylic acid.

Quantitative Data Summary:

Parameter	Value
Molar Ratio (3-Aminobenzaldehyde:Malonic Acid)	1 : 1.1
Catalyst	Piperidine
Solvent	Pyridine
Reaction Temperature	Reflux
Reaction Time	2-4 hours
Typical Yield	80-90%

(2E)-3-(3-Aminophenyl)acrylic Acid as a Starting Material in Drug Development

The strategic placement of the amino and carboxylic acid functional groups on the cinnamic acid scaffold makes (2E)-3-(3-aminophenyl)acrylic acid a valuable precursor for the synthesis of a diverse range of bioactive molecules.

Synthesis of Cinnamic Acid Amides and Esters

The carboxylic acid moiety can be readily converted into amides and esters through standard coupling reactions.[1][4][14] These modifications are often employed to modulate the pharmacokinetic and pharmacodynamic properties of the parent molecule. For instance, the synthesis of cinnamamides can be achieved by reacting (2E)-3-(3-aminophenyl)acrylic acid with various amines in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Role in the Synthesis of Kinase Inhibitors

Cinnamic acid derivatives have emerged as a promising class of protein kinase inhibitors.[5][15][16] Protein kinases play a crucial role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer.[17][18] The cinnamoyl scaffold can be elaborated to design potent and selective inhibitors of various oncogenic kinases.[15] For example, the amino group of (2E)-3-(3-aminophenyl)acrylic acid can be functionalized to introduce pharmacophores that interact with specific residues in the ATP-binding pocket of a target kinase.

Caption: Role of (2E)-3-(3-aminophenyl)acrylic acid in drug development.

Conclusion

(2E)-3-(3-aminophenyl)acrylic acid is a key synthetic intermediate with significant applications in the fields of medicinal chemistry and drug discovery. Its efficient synthesis via the Knoevenagel-Doebner condensation provides a reliable source of this versatile building block. The presence of multiple reactive sites allows for the straightforward generation of diverse libraries of cinnamic acid derivatives, which have shown promise as potent inhibitors of various therapeutic targets, particularly protein kinases. This guide has provided a comprehensive overview of the synthesis and utility of (2E)-3-(3-aminophenyl)acrylic acid, offering valuable insights for researchers and scientists engaged in the development of novel therapeutics.

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An In-depth Technical Guide on (2E)-3-(3-aminophenyl)acrylic acid as a Monomer for Polymerization

Foreword: Unlocking the Potential of a Versatile Monomer

To the researchers, scientists, and drug development professionals dedicated to advancing therapeutic delivery, this guide serves as a comprehensive technical resource on the polymerization of (2E)-3-(3-aminophenyl)acrylic acid. This unique monomer, possessing a confluence of reactive functional groups—an aromatic amine, a carboxylic acid, and a vinyl group—presents a compelling platform for the synthesis of novel polymers with tunable properties. While the direct polymerization of this specific monomer is not extensively documented in publicly available literature, this guide synthesizes established principles of polymer chemistry to provide robust, scientifically grounded protocols and insights. By leveraging our collective expertise, we can unlock the potential of this versatile building block for the next generation of drug delivery systems and advanced biomaterials.

The Monomer: (2E)-3-(3-aminophenyl)acrylic acid - A Trifunctional Building Block

(2E)-3-(3-aminophenyl)acrylic acid, also known as 3-aminocinnamic acid, is a crystalline solid with the chemical formula C₉H₉NO₂ and a molecular weight of 163.17 g/mol [1]. Its structure is characterized by a phenyl ring substituted with both an amino group and an acrylic acid moiety in a trans configuration. This unique arrangement of functional groups dictates its reactivity and potential for polymerization.

Property	Value	Reference
Molecular Formula	C₉H₉NO₂	[1]
Molecular Weight	163.17 g/mol	[1]
CAS Number	127791-53-1	[2][3]
Appearance	Crystalline solid
Key Functional Groups	Primary Aromatic Amine, Carboxylic Acid, Alkene

Synthesis of the Monomer

A common synthetic route to (2E)-3-(3-aminophenyl)acrylic acid involves the hydrolysis of its corresponding ester precursor. A typical laboratory-scale synthesis is outlined below[1]:

Experimental Protocol: Synthesis of (2E)-3-(3-aminophenyl)acrylic acid

• Reaction Setup: In a round-bottom flask, dissolve the ester precursor (e.g., methyl (2E)-3-(3-aminophenyl)acrylate) in a mixture of methanol, tetrahydrofuran, and water.

• Hydrolysis: To the stirred solution, add lithium hydroxide (LiOH) and continue stirring at room temperature for approximately 12 hours.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the organic solvents.

• Acidification and Extraction: Dilute the residue with water and acidify using a saturated aqueous solution of citric acid. Extract the aqueous solution with ethyl acetate.

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield (2E)-3-(3-aminophenyl)acrylic acid as a solid.

Diagram of Monomer Synthesis Workflow

Caption: Workflow for the synthesis of (2E)-3-(3-aminophenyl)acrylic acid.

Polymerization Strategies: Harnessing the Reactivity of a Trifunctional Monomer

The presence of three distinct functional groups in (2E)-3-(3-aminophenyl)acrylic acid allows for a variety of polymerization strategies. The choice of method will dictate the final polymer architecture, properties, and potential applications.

Free-Radical Polymerization: Targeting the Vinyl Group

The acrylic double bond is susceptible to free-radical polymerization, leading to the formation of a poly(acrylic acid) backbone with pendant aminophenyl groups. This approach is advantageous for creating water-soluble or pH-responsive polymers.

Causality Behind Experimental Choices:

• Initiator: A free-radical initiator such as benzoyl peroxide (BPO) or 2,2'-azobisisobutyronitrile (AIBN) is required to generate the initial radical species that will attack the vinyl group of the monomer. The choice of initiator depends on the desired reaction temperature and solvent.

• Solvent: A polar aprotic solvent like N,N-dimethylformamide (DMF) is a suitable choice to dissolve both the monomer and the resulting polymer.

• Inert Atmosphere: It is crucial to conduct the polymerization under an inert atmosphere (e.g., nitrogen or argon) to prevent oxygen from inhibiting the radical chain reaction.

• Temperature: The reaction temperature is chosen to ensure an appropriate rate of initiator decomposition and propagation. For AIBN in DMF, a temperature around 70°C is common.

Experimental Protocol: Free-Radical Polymerization

• Monomer Preparation: Dissolve a predetermined quantity of (2E)-3-(3-aminophenyl)acrylic acid and AIBN in DMF in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Inerting the System: Purge the reaction mixture with nitrogen for at least 30 minutes to remove dissolved oxygen.

• Polymerization: Immerse the flask in a preheated oil bath at 70°C and stir for the desired reaction time (e.g., 24 hours).

• Isolation and Purification: Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a non-solvent such as methanol, with vigorous stirring.

• Drying: Filter the precipitated polymer, wash with fresh non-solvent, and dry under vacuum to a constant weight.

Diagram of Free-Radical Polymerization Workflow

Caption: Workflow for free-radical polymerization.

Condensation Polymerization: Engaging the Amino and Carboxylic Acid Groups

The amino and carboxylic acid functionalities of the monomer can participate in condensation polymerization to form polyamides. This can be achieved through self-condensation or by reacting with a suitable comonomer. For self-condensation, the formation of a polyamide is a viable route, particularly at elevated temperatures. Alternatively, reaction with a diacyl chloride can yield a polyamide with a more defined structure.

Causality Behind Experimental Choices:

• Self-Condensation: This method relies on the direct reaction between the amine and carboxylic acid groups of the monomer. It typically requires high temperatures and the removal of water to drive the reaction to completion.

• Reaction with a Diacyl Chloride: To create a more controlled polyamide structure, a diacyl chloride can be used as a comonomer. The reaction is typically carried out at lower temperatures in the presence of an acid scavenger (like a tertiary amine) to neutralize the HCl byproduct.

• Solvent: A polar aprotic solvent that can dissolve the monomers and the resulting polyamide is necessary.

Experimental Protocol: Condensation Polymerization with a Diacyl Chloride

• Monomer Solution: In a flask under a nitrogen atmosphere, dissolve (2E)-3-(3-aminophenyl)acrylic acid and a tertiary amine (e.g., triethylamine) in a suitable anhydrous solvent (e.g., N,N-dimethylacetamide).

• Addition of Diacyl Chloride: Cool the solution in an ice bath and slowly add a solution of a diacyl chloride (e.g., terephthaloyl chloride) in the same solvent.

• Polymerization: Allow the reaction to warm to room temperature and stir for several hours.

• Isolation: Precipitate the resulting polyamide by pouring the reaction mixture into a non-solvent.

• Purification and Drying: Filter the polymer, wash thoroughly to remove any unreacted monomers and salts, and dry under vacuum.

Diagram of Condensation Polymerization Workflow

Caption: Workflow for condensation polymerization.

Polymer Characterization: Elucidating Structure and Properties

Thorough characterization of the synthesized polymer is essential to confirm its structure, determine its molecular weight and distribution, and understand its physical and chemical properties.

Spectroscopic Analysis

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a powerful tool to confirm the successful polymerization. In the case of free-radical polymerization, the disappearance of the C=C stretching vibration (around 1630 cm⁻¹) from the monomer is a key indicator. For condensation polymerization, the formation of an amide bond will be evident by the appearance of a characteristic amide C=O stretch (around 1650 cm⁻¹) and N-H bend (around 1550 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the polymer's structure. For the free-radical polymer, the disappearance of the vinyl proton signals from the monomer spectrum and the appearance of broad signals corresponding to the polymer backbone are expected. For the polyamide, the formation of the amide linkage can be confirmed by the appearance of a new N-H proton signal in the ¹H NMR spectrum.

Molecular Weight Determination

• Gel Permeation Chromatography (GPC): GPC is the standard technique for determining the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) of the polymer. This information is crucial for understanding the polymer's physical properties and performance in applications.

Expected Characterization Data Summary

Technique	Expected Observations for Free-Radical Polymer	Expected Observations for Condensation Polymer
FTIR	Disappearance of C=C stretch (~1630 cm⁻¹). Broad O-H and N-H stretches.	Appearance of amide C=O stretch (~1650 cm⁻¹) and N-H bend (~1550 cm⁻¹).
¹H NMR	Disappearance of vinyl protons. Broadening of aromatic and backbone proton signals.	Appearance of amide N-H proton signal. Shifts in aromatic proton signals.
¹³C NMR	Appearance of new signals for the polymer backbone carbons.	Appearance of a new carbonyl carbon signal for the amide.
GPC	Determination of Mn, Mw, and PDI.	Determination of Mn, Mw, and PDI.

Applications in Drug Development: A Polymer with Therapeutic Potential

The unique amphiphilic nature of poly((2E)-3-(3-aminophenyl)acrylic acid), with its hydrophilic carboxylic acid and amino groups and hydrophobic phenyl rings, makes it a promising candidate for various applications in drug delivery.

Hydrogel Formation for Controlled Release

The carboxylic acid groups in the polymer backbone can be crosslinked to form hydrogels. These hydrogels can exhibit pH-responsive swelling behavior, making them ideal for controlled drug release applications. At physiological pH, the carboxylic acid groups will be deprotonated, leading to electrostatic repulsion and swelling of the hydrogel, which can facilitate the release of an encapsulated drug.

Nanoparticle Formulation for Targeted Delivery

The amphiphilic nature of the polymer can be exploited to form self-assembling nanoparticles in aqueous solutions. The hydrophobic cores of these nanoparticles can encapsulate hydrophobic drugs, improving their solubility and bioavailability. The surface of the nanoparticles can be further functionalized, for example, by attaching targeting ligands to direct the drug to specific cells or tissues.

Bioadhesion

The presence of carboxylic acid and amine groups can promote adhesion to biological tissues, which is a desirable property for mucosal drug delivery systems.

Diagram of Polymer Applications in Drug Delivery

Caption: Potential applications in drug delivery.

Future Perspectives and Conclusion

(2E)-3-(3-aminophenyl)acrylic acid is a monomer with significant untapped potential. The ability to polymerize this molecule through various routes opens up a vast design space for new materials with tailored properties. Further research should focus on the detailed investigation of the polymerization kinetics and the structure-property relationships of the resulting polymers. Exploring controlled/"living" polymerization techniques could provide even greater control over the polymer architecture, leading to materials with highly specific functionalities for advanced drug delivery applications. This guide provides a foundational framework for researchers to embark on the exploration of this promising monomer, with the ultimate goal of developing innovative solutions for pressing challenges in medicine and materials science.

References

• (2E)-3-(3-AMINOPHENYL)ACRYLIC ACID Product Information. (n.d.).
• Free Radical Copolymerization of Acrylic Acid And 2-Ethoxyethyl Methacrylate: Synthesis, Mechanism, Characterization, Reactivity. (n.d.). Retrieved January 15, 2026, from an open-access journal of chemistry.
• Hydrogen-transfer and condensation-addition polymerizations of acrylic acid. (n.d.). Retrieved January 15, 2026, from a Royal Society of Chemistry journal.
• Michael Addition Polymerization of Trifunctional Amine and Acrylic Monomer: A Versatile Platform for Development of Biom
• Protection and polymerization of functional monomers. 12. Synthesis of well-defined poly(4-aminostyrene) by means of anionic living polymerization of 4-(N,N-bis(trimethylsilyl)amino)styrene. (n.d.). Macromolecules.
• Free-Radical Polymerization of Acrylic Acid under Extreme Reaction Conditions Mimicking Deep-Sea Hydrothermal Vents. (2017). ACS Omega.
• Radical Polymerization of Acrylates, Methacrylates, and Styrene: Biobased Approaches, Mechanism, Kinetics, Secondary Reactions, and Modeling. (n.d.).
• Free-Radical Polymerization of Acrylic Acid in Benzene. (2006). Journal of Macromolecular Science: Part A - Chemistry.
• α-(Aminomethyl)acrylate: Polymerization and spontaneous post-polymerization modification of β-amino acid ester for pH- / temperature- responsive material. (n.d.).
• Continuous flow synthesis of poly(acrylic acid) via free radical polymerisation. (n.d.). Reaction Chemistry & Engineering.
• Highly Branched Polymers Based on Poly(amino acid)
• Controlled Polymeriz
• 3-(3-aminophenyl)acrylic acid | CAS# 127791-53-1 | MFCD00460112 | BB-5139503. (n.d.).
• Controlled/living radical polymerization : from synthesis to materials. (n.d.).
• Synthesis and Characterization of Poly (Acrylamide-co-Acrylic Acid)-Grafted-Poly (Styrene-co-Methyl Methacrylate) Microgels by Emulsion Polymerization. (2015).
• WO2016003978A1 - Synthesis of an acrylic polymer in flow reactor - Google P
• Preparation and Characterization of Poly(Acrylic Acid)-Based Self-Healing Hydrogel for 3D Shape Fabrication via Extrusion-Based 3D Printing. (2023). MDPI.
• Polyamide/Poly(Amino Acid) Polymers for Drug Delivery. (n.d.). MDPI.
• Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid
• Directed synthesis of copolymers based on fluorine-containing styrene deriv
• Degradable Poly(ester amide)
• Preparation and characterization of poly(acrylic acid)-hydroxyethyl cellulose graft copolymer. (2012). PubMed.
• Biomedical Applications of Biodegradable Polymers. (n.d.). PMC - PubMed Central.
• Synthesis of acrylic copolymers and their antimicrobial screening. (n.d.). Der Pharma Chemica.
• Synthesis and characterization of novel poly(acrylamide-co-acrylic acid-co-2-hydroxy ethyl actylate) hydrogels: Mathematical approach in investigation of swelling kinetics and diffusion models. (2012). Journal of Applied Polymer Science.
• Synthesis and Characterization of Poly(Acrylamide-Co-Acrylic Acid) Flocculant Obtained by Electron Beam Irradiation. (2016).

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Protocols & Analytical Methods

Purification protocol for (2E)-3-(3-aminophenyl)acrylic acid

An Application Guide to the Purification of (2E)-3-(3-aminophenyl)acrylic acid by Acid-Base Extraction and Recrystallization

Authored by: A Senior Application Scientist

Abstract

(2E)-3-(3-aminophenyl)acrylic acid is a valuable bifunctional molecule, possessing both an aromatic amine and an acrylic acid moiety. Its utility as a building block in the synthesis of pharmaceuticals and advanced materials necessitates a high degree of purity. This document provides a detailed, two-stage purification protocol designed for researchers and drug development professionals. The methodology leverages the compound's amphoteric nature through a robust acid-base extraction, followed by a final polishing step via recrystallization. The rationale behind each step is explained to provide a deep understanding of the purification principles, ensuring reproducibility and high-quality outcomes.

Introduction and Purification Rationale

(2E)-3-(3-aminophenyl)acrylic acid (MW: 163.17 g/mol , Formula: C₉H₉NO₂) is a derivative of cinnamic acid and a versatile intermediate in organic synthesis.[1][2] The presence of both a basic amino group and an acidic carboxylic acid group on the same molecule defines its chemical behavior and provides a powerful handle for purification. Impurities from synthesis—such as unreacted starting materials, byproducts, or the corresponding (Z)-isomer[3]—can interfere with subsequent reactions and biological assays, making their removal critical.

This protocol is founded on two core chemical principles:

• Differential Solubility via pH Adjustment (Acid-Base Extraction): The core of the purification relies on the ability to selectively move the target compound between an aqueous and an organic phase by altering the pH. The carboxylic acid group (-COOH) is deprotonated by a weak base to form a water-soluble carboxylate salt (-COO⁻), while neutral organic impurities remain in the organic solvent.[4][5] Subsequent acidification re-protonates the carboxylate, causing the neutral, water-insoluble product to precipitate.[6]

• Temperature-Dependent Solubility (Recrystallization): The final purification stage uses recrystallization, a technique that separates compounds based on differences in their solubility in a given solvent at different temperatures.[7][8] By dissolving the solid in a minimal amount of hot solvent and allowing it to cool slowly, highly pure crystals of the target compound are formed, leaving trace impurities behind in the solvent.

This combined approach provides a robust and reliable method for achieving high purity, essential for demanding applications.

Experimental Workflow Overview

The purification strategy is a sequential process designed to first remove bulk impurities and then refine the product to a high-purity solid.

Caption: High-level workflow for the purification of (2E)-3-(3-aminophenyl)acrylic acid.

Detailed Purification Protocol

Part A: Purification by Acid-Base Extraction

This stage is designed to separate the acidic target compound from neutral or non-acidic impurities.

Materials & Reagents:

• Crude (2E)-3-(3-aminophenyl)acrylic acid

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Deionized water

• Separatory funnel, beakers, Erlenmeyer flasks

• pH paper

• Büchner funnel and vacuum flask

Procedure:

• Dissolution: Dissolve the crude solid in a suitable volume of ethyl acetate (EtOAc). A typical starting concentration is approximately 20-50 mg/mL. If the crude material does not fully dissolve, it may indicate the presence of insoluble polymeric impurities; these can be removed by a preliminary filtration.

• Basic Extraction: Transfer the ethyl acetate solution to a separatory funnel. Add an equal volume of saturated aqueous NaHCO₃ solution. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup from CO₂ evolution.

  • Causality Explored: The weak base, NaHCO₃, is strong enough to deprotonate the carboxylic acid (pKa ~4-5) but not the aromatic amine (pKa of anilinium ion ~4.6). This selective deprotonation forms the sodium salt of the target compound, rendering it soluble in the aqueous phase. Neutral impurities remain in the organic EtOAc layer.[5][9]

• Phase Separation: Allow the layers to fully separate. Drain the lower aqueous layer into a clean Erlenmeyer flask.

• Re-extraction (Optional but Recommended): To maximize recovery, add a fresh portion of saturated NaHCO₃ solution (approx. half the original volume) to the organic layer in the separatory funnel. Shake again, allow the layers to separate, and combine this second aqueous extract with the first one. Discard the remaining organic layer, which contains the neutral impurities.

• Acidification and Precipitation: Place the combined aqueous extracts in an ice bath and stir. Slowly add 1 M HCl dropwise. The target compound will begin to precipitate as a solid. Continue adding acid until the solution is acidic (pH ~2-3, verified with pH paper).

  • Causality Explored: The addition of acid protonates the water-soluble carboxylate anion, regenerating the neutral carboxylic acid. In its neutral form, the molecule is significantly less soluble in water and precipitates out of the solution.[4]

• Isolation: Allow the suspension to stir in the ice bath for 15-30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with several portions of cold deionized water to remove any residual inorganic salts (e.g., NaCl).

• Preliminary Drying: Leave the solid on the filter under vacuum for 10-15 minutes to pull air through and remove most of the water. The resulting solid is now ready for the final recrystallization step.

Part B: Purification by Recrystallization

This stage removes any remaining minor impurities that were carried through the extraction process.

Materials & Reagents:

• Partially purified solid from Part A

• Ethanol

• Deionized water

• Erlenmeyer flask, condenser

• Hot plate/stirrer

• Büchner funnel and vacuum flask

Procedure:

• Solvent Preparation: Prepare a recrystallization solvent mixture. A 1:1 mixture of ethanol and water is often effective for cinnamic acid derivatives.[10][11]

• Dissolution: Transfer the solid from the extraction step into an Erlenmeyer flask. Add a magnetic stir bar. Add a small volume of the ethanol-water solvent and heat the mixture to a gentle boil with stirring. Continue to add the hot solvent in small portions until the solid has just completely dissolved.

  • Causality Explored: Using the absolute minimum amount of hot solvent is critical. Adding excess solvent will reduce the yield, as more of the product will remain dissolved when the solution is cooled.[8][12]

• Slow Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Slow cooling promotes the formation of large, well-defined, and pure crystals.

• Maximizing Yield: Once the flask has reached room temperature and crystal formation appears complete, place it in an ice bath for at least 30 minutes to maximize the precipitation of the product from the cold solvent.

• Final Collection and Washing: Collect the pure crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to rinse away any residual soluble impurities clinging to the crystal surfaces.

• Drying: Dry the purified crystals thoroughly. This can be done by air-drying on the filter, followed by placing them in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Characterization and Quality Control

The purity and identity of the final product should be confirmed using standard analytical techniques.

Parameter	Method	Expected Result	Rationale
Identity	¹H NMR Spectroscopy	Spectrum consistent with structure. A large coupling constant (J ≈ 15-16 Hz) for the vinylic protons confirms the (E)-isomer configuration.[1]	Confirms chemical structure and stereochemistry.
Identity	Mass Spectrometry (MS)	Detection of the correct molecular ion peak (e.g., [M+H]⁺ at m/z 164).[1]	Confirms the molecular weight of the compound.
Purity	Melting Point Analysis	A sharp melting point range that is consistent with literature values.	Impurities typically depress and broaden the melting point range.
Purity	High-Performance Liquid Chromatography (HPLC)	A single major peak, with purity often >98%.	Quantifies the purity of the final product.

Mechanistic Visualization of Acid-Base Extraction

The following diagram illustrates the chemical transformations of the target molecule during the extraction process.

Caption: Chemical state changes during the acid-base extraction purification.

References

• University of Colorado Boulder, Department of Chemistry. Acid-Base Extraction. Available from: [Link]

• Wikipedia. Acid–base extraction. Available from: [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Available from: [Link]

• Professor Dave Explains. Recrystallization. YouTube, 10 Jan. 2020. Available from: [Link]

• Organic Chemistry Tutor. Acid-Base Extraction Tutorial. YouTube, 21 Mar. 2020. Available from: [Link]

• SMJC. Recrystallization of Cinnamic acid and Tryptamine Part I. YouTube, 9 Oct. 2020. Available from: [Link]

• PubChem. (Z)-3-(3-Aminophenyl)acrylic acid. Available from: [Link]

• Al-Khalaf, A. A., et al. "Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4-Aminophenyl) Prop-2-en-1-one) Amide Derivatives." Basrah Journal of Science, vol. 40, no. 2, 2022, pp. 437-464. Available from: [Link]

• Williamson, K. L., & Masters, K. M. Macroscale and Microscale Organic Experiments. Cengage Learning, 2016.

• Beilstein Journal of Organic Chemistry. "Recent advances in synthetic approaches for bioactive cinnamic acid derivatives." Available from: [Link]

• Sacramento State University. Liquid/liquid Extraction. Available from: [Link]

• PubMed. "Crystal engineering: co-crystals of cinnamic acid derivatives with a pyridyl derivative co-crystallizer." Available from: [Link]

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Application Note: High-Resolution ¹H NMR Characterization of (2E)-3-(3-aminophenyl)acrylic Acid

Introduction

(2E)-3-(3-aminophenyl)acrylic acid, a derivative of cinnamic acid, is a compound of interest in medicinal chemistry and materials science due to its versatile chemical structure, featuring an aromatic amine, a carboxylic acid, and a trans-alkene moiety. Accurate structural characterization is paramount for its application in drug development and synthesis of novel materials. High-resolution ¹H Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous confirmation of its molecular structure, providing detailed information about the electronic environment of each proton, their connectivity, and stereochemistry.

This application note provides a comprehensive guide to the ¹H NMR characterization of (2E)-3-(3-aminophenyl)acrylic acid. It outlines a detailed protocol for sample preparation and data acquisition, followed by an in-depth analysis of the resulting spectrum. The causality behind experimental choices is explained to equip researchers with the necessary expertise to obtain high-quality, reproducible data.

Underlying Principles: Chemical Environment and Proton Signals

The chemical shift (δ) of a proton in an NMR spectrum is highly sensitive to its local electronic environment. Electron-withdrawing groups deshield nearby protons, causing their signals to appear at a higher chemical shift (downfield), while electron-donating groups have the opposite effect, shielding protons and shifting their signals upfield. In (2E)-3-(3-aminophenyl)acrylic acid, the interplay of the amino (-NH₂), carboxylic acid (-COOH), and vinyl groups creates a unique electronic landscape, resulting in a characteristic ¹H NMR spectrum.

The amino group is an electron-donating group through resonance, increasing electron density at the ortho and para positions of the benzene ring. Conversely, the acrylic acid moiety is an electron-withdrawing group. This push-pull electronic effect influences the chemical shifts of both the aromatic and vinylic protons.

Furthermore, the coupling constant (J), which describes the interaction between neighboring protons, provides crucial information about the connectivity and stereochemistry of the molecule. For the vinylic protons in the trans configuration, a large coupling constant (typically 12-18 Hz) is expected, which is a key diagnostic feature for the (E)-isomer.

Experimental Protocol

Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample. The following protocol ensures the preparation of a high-quality sample for ¹H NMR analysis.

Materials:

• (2E)-3-(3-aminophenyl)acrylic acid (5-10 mg)

• Deuterated dimethyl sulfoxide (DMSO-d₆, 99.9 atom % D)

• High-quality 5 mm NMR tube

• Pasteur pipette and glass wool

• Vortex mixer

Procedure:

• Weighing the Sample: Accurately weigh approximately 5-10 mg of (2E)-3-(3-aminophenyl)acrylic acid into a clean, dry vial. This concentration is optimal for obtaining a good signal-to-noise ratio in a reasonable acquisition time for a small molecule.

• Solvent Selection: Add approximately 0.6-0.7 mL of DMSO-d₆ to the vial. DMSO-d₆ is an excellent solvent for this compound due to its high polarity, which effectively dissolves the carboxylic acid and aminophenyl moieties. Its deuterium lock signal is also convenient for the spectrometer.

• Dissolution: Vortex the vial until the sample is completely dissolved. Gentle warming can be applied if necessary, but ensure the sample does not decompose. Complete dissolution is critical to avoid line broadening in the NMR spectrum.

• Filtration: To remove any particulate matter that could degrade the spectral resolution, filter the solution into the NMR tube. This can be achieved by passing the solution through a small plug of glass wool placed in a Pasteur pipette.

• Sample Transfer: Carefully transfer the filtered solution into the NMR tube. The final sample height should be approximately 4-5 cm.

• Capping and Labeling: Cap the NMR tube and label it clearly with the sample identification.

Diagram of the Sample Preparation Workflow:

Caption: Workflow for preparing a high-quality NMR sample.

NMR Data Acquisition

The following parameters are recommended for acquiring a high-resolution ¹H NMR spectrum on a 400 MHz spectrometer.

Instrument Parameters:

Parameter	Recommended Value	Rationale
Spectrometer Frequency	400 MHz	Provides good signal dispersion for routine structural analysis.
Number of Scans (NS)	16-32	Sufficient for a good signal-to-noise ratio with the recommended sample concentration.
Relaxation Delay (D1)	2 seconds	Allows for adequate relaxation of protons, ensuring accurate integration.
Acquisition Time (AQ)	4 seconds	Provides sufficient data points for good resolution.
Pulse Width (P1)	30-45 degrees	A smaller flip angle can be used to ensure quantitative results, especially when combined with a longer D1.
Spectral Width (SW)	16 ppm	Covers the typical chemical shift range for organic molecules.
Temperature	298 K	Standard room temperature acquisition.

Procedure:

• Insert the sample into the spectrometer.

• Lock the spectrometer on the deuterium signal of DMSO-d₆.

• Shim the magnetic field to optimize its homogeneity and achieve sharp, symmetrical peaks.

• Acquire the ¹H NMR spectrum using the parameters outlined above.

• Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Reference the spectrum to the residual solvent peak of DMSO-d₆ at 2.50 ppm.

Data Analysis and Interpretation

The ¹H NMR spectrum of (2E)-3-(3-aminophenyl)acrylic acid in DMSO-d₆ displays a set of characteristic signals that confirm its structure.

Structure with Proton Numbering:

Table of ¹H NMR Data:

Proton Number	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
1	~12.32	br s	-	1H	Carboxylic Acid (-COOH)
2	~7.41	d	16.0	1H	Vinylic Proton (Hα)
3	~6.30	d	15.6	1H	Vinylic Proton (Hβ)
4	~5.20	br s	-	2H	Amino Protons (-NH₂)
5	~7.06	t	8.0	1H	Aromatic Proton
6, 7, 8	~6.79, ~6.61	m	-	3H	Aromatic Protons

Note: The reported chemical shifts are approximate and may vary slightly depending on the sample concentration and instrument calibration.

Diagram of the Data Interpretation Logic:

Caption: Logical flow for interpreting ¹H NMR spectral data.

Detailed Signal Analysis:

• Carboxylic Acid Proton (1): The broad singlet observed at approximately 12.32 ppm is characteristic of a carboxylic acid proton. Its broadness is due to hydrogen bonding and chemical exchange with residual water in the solvent.

• Vinylic Protons (2 and 3): The two doublets in the olefinic region are assigned to the vinylic protons Hα and Hβ. The proton Hα, which is trans to the aromatic ring, appears further downfield at around 7.41 ppm due to the deshielding effect of the adjacent carboxylic acid group. The proton Hβ, adjacent to the aromatic ring, resonates at approximately 6.30 ppm. The large coupling constant of ~16.0 Hz between these two protons is a definitive indicator of their trans relationship, confirming the (E)-stereochemistry of the double bond.

• Amino Protons (4): The broad singlet at around 5.20 ppm, integrating to two protons, corresponds to the amino group (-NH₂) protons. Similar to the carboxylic acid proton, the broadness of this signal is a result of chemical exchange and quadrupole broadening from the nitrogen atom.

• Aromatic Protons (5, 6, 7, and 8): The signals for the four protons on the benzene ring appear in the aromatic region. The triplet at approximately 7.06 ppm is assigned to the proton at position 5, which is coupled to its two neighbors. The remaining aromatic protons appear as a multiplet between 6.61 and 6.79 ppm. The upfield shift of these protons compared to unsubstituted benzene is due to the electron-donating effect of the amino group.

Conclusion

This application note has detailed a robust protocol for the ¹H NMR characterization of (2E)-3-(3-aminophenyl)acrylic acid. By following the outlined procedures for sample preparation and data acquisition, researchers can obtain high-quality spectra amenable to unambiguous interpretation. The detailed analysis of chemical shifts, coupling constants, and integration values provides a comprehensive and self-validating method for confirming the structure and stereochemistry of this important compound, thereby ensuring its identity and purity for downstream applications in research and development.

References

• University of Rochester. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University of Reading. (n.d.). NMR Sample Preparation. Retrieved from [Link]

• University of Notre Dame. (2023, July 24). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 20). 5.5: The Basis for Differences in Chemical Shift. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Coupling in Cis/Trans Alkenes. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• University College London. (n.d.). Sample Preparation. Retrieved from [Link]

• GGC School of Science and Technology. (n.d.). Standard Operating Procedure H-NMR. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Spin-spin splitting and coupling - Coupling in 1H NMR. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.

• University of Connecticut. (n.d.). Step-by-step procedure for NMR data acquisition. Retrieved from [Link]

• Smitrovich, J. H., & Woerpel, K. A. (2000). Diastereoselective Synthesis of Seven-Membered Ring trans-Alkenes from Dienes and Aldehydes by Silylene Transfer. Journal of the American Chemical Society, 122(49), 12015–12021.

• The Royal Society of Chemistry. (n.d.). 1H NMR (400 MHz, DMSO-d6) δ 1.39. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of substituents on the 1H-NMR chemical shifts of 3-methylene-2-substituted-1,4-pentadienes. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of Substituents on the Through-Space Shielding of Aromatic Rings. Retrieved from [Link]

• YouTube. (2021, May 16). Lec16 - 1H Coupling Constants and Alkenes. Retrieved from [Link]

• Scribd. (n.d.). Preparing Samples For NMR Acquisition and Software For Processing The Spectra. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 5-HMR-2 Chemical Shift. Retrieved from [Link]

• JoVE. (2024, April 4). Video: π Electron Effects on Chemical Shift: Overview. Retrieved from [Link]

• Filo. (2025, September 21). Interpretation of the H1-NMR Spectrum of Cinnamic Acid. Retrieved from [Link]

Application Note: FTIR Analysis of (2E)-3-(3-aminophenyl)acrylic acid Functional Groups

Introduction: Unveiling Molecular Structure Through Vibrational Spectroscopy

(2E)-3-(3-aminophenyl)acrylic acid, a derivative of cinnamic acid, is a molecule of interest in pharmaceutical and materials science due to its versatile chemical structure. It possesses a primary aromatic amine, a carboxylic acid, and a trans-alkene conjugated with a phenyl ring. This unique combination of functional groups dictates its chemical reactivity, potential for polymerization, and biological activity. Fourier-Transform Infrared (FTIR) spectroscopy is a rapid, non-destructive, and highly sensitive analytical technique ideal for the qualitative identification of these functional groups.[1] By probing the vibrational modes of the covalent bonds within the molecule, FTIR provides a unique "molecular fingerprint," enabling researchers to confirm the identity, assess the purity, and study the interactions of (2E)-3-(3-aminophenyl)acrylic acid. This application note provides a comprehensive guide to the FTIR analysis of this compound, detailing the theoretical basis, experimental protocols, and data interpretation.

Theoretical Background: The Vibrational Language of Functional Groups

An FTIR spectrum is a plot of infrared light absorbance or transmittance versus wavenumber (cm⁻¹). Specific functional groups absorb infrared radiation at characteristic frequencies, corresponding to the energy required to induce a vibrational transition. For (2E)-3-(3-aminophenyl)acrylic acid, the key vibrational modes are associated with its primary amine, carboxylic acid, and alkene moieties.

2.1. Primary Aromatic Amine (-NH₂):

• N-H Stretching: Primary amines exhibit two distinct stretching vibrations in the 3500-3300 cm⁻¹ region: an asymmetric stretch at a higher wavenumber and a symmetric stretch at a lower wavenumber.[2][3][4] For aromatic amines, these bands can be quite prominent.[4][5]

• N-H Bending (Scissoring): A broad absorption band typically appears in the 1640-1560 cm⁻¹ range due to the in-plane bending or scissoring motion of the N-H bonds.[4] This peak can sometimes overlap with the C=C stretching vibration of the aromatic ring.

• C-N Stretching: The stretching vibration of the carbon-nitrogen bond in aromatic amines is found in the 1350-1250 cm⁻¹ region.[4]

2.2. Carboxylic Acid (-COOH):

• O-H Stretching: The most characteristic feature of a carboxylic acid is the extremely broad O-H stretching band that spans from approximately 3300 cm⁻¹ down to 2500 cm⁻¹.[6][7][8][9] This broadening is a result of strong intermolecular hydrogen bonding, which often leads to the formation of dimers in the solid state.[6][8]

• C=O Stretching: A strong, sharp absorption due to the carbonyl (C=O) stretch is expected between 1760 and 1690 cm⁻¹.[6][7] Conjugation with the adjacent C=C double bond and the aromatic ring in (2E)-3-(3-aminophenyl)acrylic acid is expected to shift this peak to a lower wavenumber, typically around 1710 cm⁻¹ for a hydrogen-bonded dimer.[9]

• C-O Stretching and O-H Bending: A C-O stretching band is typically observed in the 1320-1210 cm⁻¹ range, while O-H in-plane bending can appear around 1440-1395 cm⁻¹.[6]

2.3. (E)-Alkene (-CH=CH-) and Aromatic Ring (C₆H₄):

• =C-H Stretching: The stretching vibrations of the vinyl hydrogens (=C-H) of the alkene and the aromatic C-H bonds typically appear at wavenumbers just above 3000 cm⁻¹ (around 3100-3000 cm⁻¹).[10][11]

• C=C Stretching: The stretching of the carbon-carbon double bond in the alkene is expected in the 1680-1630 cm⁻¹ region.[10] Aromatic C=C stretching vibrations give rise to a series of bands, often of medium intensity, between 1600 cm⁻¹ and 1450 cm⁻¹.[12]

• =C-H Out-of-Plane Bending (Wagging): The trans configuration of the alkene gives rise to a characteristic strong and sharp out-of-plane C-H bending vibration in the 980-960 cm⁻¹ region.[5][10] This peak is highly diagnostic for trans-disubstituted alkenes. The substitution pattern on the aromatic ring also results in characteristic out-of-plane C-H bending bands in the 900-675 cm⁻¹ range.

The molecular structure of (2E)-3-(3-aminophenyl)acrylic acid and its key functional groups are illustrated in the diagram below.

Caption: Molecular structure with key functional groups.

Experimental Protocol

This section details the necessary materials and the step-by-step procedure for acquiring a high-quality FTIR spectrum of solid (2E)-3-(3-aminophenyl)acrylic acid using the Attenuated Total Reflectance (ATR) technique. ATR is often preferred for solid samples due to its minimal sample preparation requirements and excellent reproducibility.[13][14][15]

3.1. Materials and Equipment:

• FTIR Spectrometer: A benchtop FTIR spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector is suitable for this analysis.

• ATR Accessory: A single-reflection diamond ATR accessory is recommended for its durability and broad spectral range.

• (2E)-3-(3-aminophenyl)acrylic acid: Solid powder, analytical grade.

• Spatula: For sample handling.

• Solvent: Isopropanol or ethanol for cleaning the ATR crystal.

• Wipes: Lint-free laboratory wipes.

3.2. Step-by-Step Protocol:

• Instrument Preparation:

  • Turn on the FTIR spectrometer and allow it to warm up for at least 30 minutes to ensure thermal stability of the source and detector.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric interference from water vapor and carbon dioxide.

• ATR Crystal Cleaning:

  • Thoroughly clean the surface of the diamond ATR crystal.[16][17]

  • Moisten a lint-free wipe with isopropanol or ethanol and gently wipe the crystal surface.

  • Use a dry, lint-free wipe to remove any residual solvent.

  • Ensure the crystal is completely dry before proceeding.

• Background Spectrum Acquisition:

  • With the clean, empty ATR accessory in place, collect a background spectrum.

  • Typical parameters:

    • Scan Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 (to improve signal-to-noise ratio)

  • The background spectrum accounts for the instrumental response and any ambient atmospheric absorptions.

• Sample Analysis:

  • Place a small amount (a few milligrams) of the (2E)-3-(3-aminophenyl)acrylic acid powder onto the center of the ATR crystal.[16]

  • Use the ATR pressure clamp to apply consistent and firm pressure to the sample, ensuring good contact between the powder and the crystal surface.[13][15]

  • Collect the sample spectrum using the same acquisition parameters as the background scan.

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance spectrum.

• Post-Measurement Cleaning:

  • Release the pressure clamp and carefully remove the sample powder.

  • Clean the ATR crystal as described in step 2 to prevent cross-contamination.

The following diagram outlines the experimental workflow.

Caption: Experimental workflow for FTIR analysis.

Data Analysis and Interpretation

The resulting FTIR spectrum should be carefully examined to identify the characteristic absorption bands corresponding to the functional groups of (2E)-3-(3-aminophenyl)acrylic acid.

4.1. Expected Absorption Bands:

The table below summarizes the expected vibrational modes and their approximate wavenumber ranges.

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
3450 - 3350	Primary Amine (-NH₂)	N-H Asymmetric Stretch	Medium
3350 - 3250	Primary Amine (-NH₂)	N-H Symmetric Stretch	Medium
3300 - 2500	Carboxylic Acid (-COOH)	O-H Stretch (H-bonded)	Strong, Very Broad
~3050	Aromatic/Alkene (=C-H)	C-H Stretch	Medium-Weak
~1710	Carboxylic Acid (C=O)	C=O Stretch (Conjugated)	Strong, Sharp
~1640	Alkene (C=C)	C=C Stretch	Medium
1640 - 1560	Primary Amine (-NH₂)	N-H Bend (Scissoring)	Medium-Broad
1600 - 1450	Aromatic Ring	C=C Ring Stretches	Medium-Weak
1350 - 1250	Aromatic Amine (C-N)	C-N Stretch	Medium
1320 - 1210	Carboxylic Acid (C-O)	C-O Stretch	Medium
980 - 960	trans-Alkene (=C-H)	Out-of-Plane Bend	Strong, Sharp

4.2. Interpreting a Sample Spectrum:

When analyzing the spectrum of (2E)-3-(3-aminophenyl)acrylic acid, look for these key features:

• The -OH "Carpet": The most dominant feature should be the extremely broad absorption from the carboxylic acid O-H stretch, underlying the sharper C-H and N-H stretches.[6][7]

• The Amine "Doublet": In the 3450-3250 cm⁻¹ region, two distinct, medium-intensity peaks for the primary amine N-H stretches should be visible on top of the broad O-H band.[2][3]

• The Carbonyl Peak: A strong, sharp peak around 1710 cm⁻¹ is a clear indicator of the conjugated carboxylic acid's carbonyl group.[9]

• The "trans" Alkene Signature: The presence of a strong, sharp peak around 970 cm⁻¹ is definitive proof of the (E) or trans configuration of the double bond.[5][10]

• The Fingerprint Region (below 1500 cm⁻¹): This region will contain a complex pattern of peaks from C-C, C-O, and C-N stretching and various bending vibrations. While difficult to assign individually, this region is unique to the molecule and serves as a valuable fingerprint for identification.[18]

Conclusion

FTIR spectroscopy, particularly with the use of an ATR accessory, provides a powerful and straightforward method for the structural characterization of (2E)-3-(3-aminophenyl)acrylic acid. By identifying the characteristic vibrational bands of the primary amine, carboxylic acid, and trans-alkene functional groups, researchers can rapidly confirm the identity and purity of the compound. This application note serves as a practical guide for obtaining and interpreting high-quality FTIR data, supporting research and development in the pharmaceutical and chemical industries.

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Applikations- und Protokollhandbuch: Strategien zur Derivatisierung der Aminogruppe in (2E)-3-(3-Aminophenyl)acrylsäure

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Anleitung zur chemischen Modifikation der primären aromatischen Aminogruppe von (2E)-3-(3-Aminophenyl)acrylsäure. Als Leitfaden für erfahrene Wissenschaftler konzipiert, geht diese Ausarbeitung über einfache schrittweise Anweisungen hinaus. Sie erläutert die zugrunde liegenden chemischen Prinzipien, die Gründe für die Wahl bestimmter Reagenzien und Bedingungen und stellt die Protokolle in einen breiteren Kontext von Wirkstoffforschung und Materialwissenschaften.

Einleitung: Die strategische Bedeutung der Derivatisierung von 3-Amin Zimtsäure

(2E)-3-(3-Aminophenyl)acrylsäure, oft als 3-Aminozimtsäure bezeichnet, ist ein vielseitiges Molekül, das als Baustein in verschiedenen Bereichen der chemischen Synthese dient. Seine Struktur vereint drei reaktive Zentren: eine aromatische Aminogruppe, eine Acrylsäureeinheit und einen Phenylring. Die selektive Derivatisierung der Aminogruppe ist von besonderem Interesse, da sie die Synthese einer breiten Palette von Amiden, Sulfonamiden und N-alkylierten Verbindungen ermöglicht. Diese Derivate sind wertvolle Zwischenprodukte in der pharmazeutischen Chemie, da sie häufig als Grundgerüste für die Entwicklung neuer Wirkstoffe dienen.[1] Die Einführung verschiedener funktioneller Gruppen an der Aminoposition kann die pharmakokinetischen und pharmakodynamischen Eigenschaften eines Moleküls, wie Löslichkeit, Bioverfügbarkeit und Zielbindung, maßgeblich beeinflussen.

Die Synthese stellt jedoch besondere Herausforderungen dar. Die Acrylsäureeinheit neigt unter thermischer Belastung oder in Gegenwart von Radikalinitiatoren zur Polymerisation.[2] Daher ist die sorgfältige Kontrolle der Reaktionsbedingungen und der Einsatz von Polymerisationsinhibitoren von entscheidender Bedeutung, um hohe Ausbeuten und reine Produkte zu gewährleisten.

Dieses Handbuch beschreibt validierte Protokolle für drei gängige und robuste Derivatisierungsstrategien: N-Acylierung, N-Sulfonylierung und reduktive Aminierung.

Allgemeine Überlegungen und kritische Parameter

Vor Beginn jeder Synthese sind einige grundlegende Vorkehrungen zu treffen, um die Reproduzierbarkeit und Sicherheit der Experimente zu gewährleisten.

Handhabung und Lagerung des Ausgangsmaterials: (2E)-3-(3-Aminophenyl)acrylsäure (CAS: 127791-53-1) sollte an einem kühlen, trockenen und gut belüfteten Ort gelagert werden.[3] Es ist als Feststoff bei Raumtemperatur stabil.

Verhinderung der Polymerisation: Die Acrylat-Einheit ist anfällig für radikalische Polymerisation, insbesondere bei erhöhten Temperaturen.[4] Um dies zu verhindern, wird die Zugabe eines Polymerisationsinhibitors zu allen Reaktionsmischungen, die erhitzt werden, dringend empfohlen.

Inhibitor	Typische Konzentration	Anmerkungen
Hydrochinonmonomethylether (MEHQ)	100-500 ppm	Wirksam in Gegenwart von Sauerstoff.[2]
Phenothiazin (PTZ)	100-500 ppm	Kann auch unter sauerstoffarmen Bedingungen wirksam sein.[4]

Lösungsmittelauswahl: Die Wahl des Lösungsmittels ist entscheidend und hängt von der spezifischen Reaktion ab. Aprotische Lösungsmittel wie Dichlormethan (DCM), Tetrahydrofuran (THF) oder Acetonitril sind für viele der hier beschriebenen Reaktionen geeignet. Die Lösungsmittel müssen wasserfrei sein, da Wasser mit den aktivierten Zwischenprodukten (z.B. Säurechloriden) reagieren kann.

Protokolle zur Derivatisierung

Die folgenden Protokolle sind als verlässliche Ausgangspunkte für die Laborpraxis konzipiert. Anpassungen können je nach spezifischem Substrat und gewünschtem Maßstab erforderlich sein.

N-Acylierung: Synthese von (2E)-3-(3-Acetamidophenyl)acrylsäure

Die N-Acylierung ist eine fundamentale Reaktion zur Bildung von Amidbindungen. Die Reaktion mit Essigsäureanhydrid ist eine einfache und effiziente Methode zur Einführung einer Acetylgruppe.

Rationale: Essigsäureanhydrid ist ein reaktives Acylierungsmittel. Die Reaktion wird typischerweise in Gegenwart einer Base wie Pyridin oder Triethylamin durchgeführt, um die entstehende Essigsäure zu neutralisieren und die Reaktion voranzutreiben.[2] In einigen Fällen kann die Reaktion auch katalysatorfrei in polaren Lösungsmitteln oder sogar ohne Lösungsmittel durchgeführt werden.[2]

Workflow der N-Acylierung:

Abbildung 1: Allgemeiner Arbeitsablauf für die N-Acylierung.

Detailliertes Protokoll:

• Vorbereitung: In einem trockenen 100-mL-Rundkolben werden 1,63 g (10 mmol) (2E)-3-(3-Aminophenyl)acrylsäure in 30 mL wasserfreiem Tetrahydrofuran (THF) suspendiert.

• Basenzugabe: 1,21 mL (15 mmol) wasserfreies Pyridin werden zu der Suspension gegeben.

• Acylierung: Der Kolben wird in ein Eisbad gestellt. Unter Rühren werden langsam 1,13 mL (12 mmol) Essigsäureanhydrid zugetropft.[5]

• Reaktion: Nach beendeter Zugabe wird das Eisbad entfernt und die Reaktionsmischung wird für 4 Stunden bei Raumtemperatur gerührt. Der Fortschritt der Reaktion wird mittels Dünnschichtchromatographie (DC) überwacht (Laufmittel: Ethylacetat/Hexan 7:3).

• Aufarbeitung: Das Lösungsmittel wird am Rotationsverdampfer entfernt. Der Rückstand wird in 50 mL Ethylacetat aufgenommen und nacheinander mit 20 mL 1 M Salzsäure, 20 mL gesättigter Natriumbicarbonatlösung und 20 mL gesättigter Kochsalzlösung gewaschen.

• Reinigung: Die organische Phase wird über wasserfreiem Natriumsulfat getrocknet, filtriert und das Lösungsmittel wird am Rotationsverdampfer entfernt. Das Rohprodukt wird aus einem Ethanol/Wasser-Gemisch umkristallisiert, um (2E)-3-(3-Acetamidophenyl)acrylsäure als weißen Feststoff zu erhalten.

N-Sulfonylierung: Synthese von (2E)-3-[3-(Tosylamino)phenyl]acrylsäure

Sulfonamide sind eine wichtige Klasse von Verbindungen in der medizinischen Chemie.[6] Die Reaktion von aromatischen Aminen mit Sulfonylchloriden in Gegenwart einer Base ist die gebräuchlichste Methode zu ihrer Herstellung.[7]

Rationale: p-Toluolsulfonylchlorid (Tosylchlorid) ist ein gängiges Reagenz zur Einführung der Tosyl-Schutzgruppe oder zur Synthese von Sulfonamiden. Die Reaktion erfordert eine Base, um den bei der Reaktion entstehenden Chlorwasserstoff (HCl) zu neutralisieren. Pyridin dient hierbei oft sowohl als Base als auch als Lösungsmittel.[8]

Workflow der N-Sulfonylierung:

Abbildung 2: Allgemeiner Arbeitsablauf für die N-Sulfonylierung.

Detailliertes Protokoll:

• Vorbereitung: In einem 100-mL-Rundkolben werden 1,63 g (10 mmol) (2E)-3-(3-Aminophenyl)acrylsäure in 20 mL wasserfreiem Pyridin gelöst und die Lösung auf 0 °C gekühlt.

• Sulfonylierung: Unter Rühren werden 2,10 g (11 mmol) p-Toluolsulfonylchlorid in kleinen Portionen über einen Zeitraum von 15 Minuten zugegeben.

• Reaktion: Die Mischung wird für 1 Stunde bei 0 °C und anschließend für 12 Stunden bei Raumtemperatur gerührt. Der Reaktionsfortschritt wird mittels DC überwacht.

• Aufarbeitung: Die Reaktionsmischung wird auf 100 mL Eiswasser gegossen. Unter Rühren wird langsam konzentrierte Salzsäure zugetropft, bis der pH-Wert der Lösung etwa 2 beträgt.

• Isolierung: Der ausgefallene Feststoff wird über eine Nutsche abfiltriert, gründlich mit kaltem Wasser gewaschen und im Vakuumexsikkator über Phosphorpentoxid getrocknet.

• Reinigung: Eine weitere Reinigung kann durch Umkristallisation aus Acetonitril/Wasser erfolgen.

Reduktive Aminierung: Synthese von (2E)-3-[3-(Isobutylamino)phenyl]acrylsäure

Die reduktive Aminierung ist eine vielseitige Methode zur Bildung von C-N-Bindungen, bei der ein Aldehyd oder Keton mit einem Amin zu einem Imin oder Iminiumion kondensiert, welches anschließend in situ zu einem Amin reduziert wird.[9]

Rationale: Diese Eintopfreaktion ist hocheffizient. Natriumcyanoborhydrid (NaBH₃CN) ist ein besonders geeignetes Reduktionsmittel, da es Iminiumionen viel schneller reduziert als die Carbonylgruppe des Ausgangsaldehyds.[4][10] Die Reaktion wird typischerweise unter leicht sauren Bedingungen durchgeführt, um die Bildung des Iminiumions zu katalysieren.

Workflow der reduktiven Aminierung:

Abbildung 3: Allgemeiner Arbeitsablauf für die reduktive Aminierung.

Detailliertes Protokoll:

• Vorbereitung: In einem 100-mL-Rundkolben werden 1,63 g (10 mmol) (2E)-3-(3-Aminophenyl)acrylsäure in 40 mL Methanol gelöst.

• Aldehydzugabe: 0,90 mL (10 mmol) Isobutyraldehyd werden zugegeben.

• pH-Einstellung: Der pH-Wert der Lösung wird durch tropfenweise Zugabe von Eisessig auf ca. 6-7 eingestellt.

• Reduktion: 0,75 g (12 mmol) Natriumcyanoborhydrid werden portionsweise unter Rühren zugegeben.[10] Vorsicht: Cyanid-haltige Reagenzien sind hochgiftig. Arbeiten Sie im Abzug und treffen Sie geeignete Sicherheitsvorkehrungen.

• Reaktion: Die Mischung wird für 24 Stunden bei Raumtemperatur gerührt.

• Aufarbeitung: Das Methanol wird am Rotationsverdampfer vorsichtig entfernt. Der Rückstand wird in 50 mL Wasser aufgenommen und mit 3 x 30 mL Ethylacetat extrahiert.

• Reinigung: Die vereinigten organischen Phasen werden über wasserfreiem Natriumsulfat getrocknet, filtriert und eingeengt. Das Rohprodukt wird mittels Säulenchromatographie an Kieselgel (Laufmittel: Ethylacetat/Hexan-Gradient) gereinigt.

Schutzgruppenstrategie für die Carboxylgruppe

In manchen Fällen, insbesondere bei mehrstufigen Synthesen oder bei der Verwendung von basen- oder nukleophil-empfindlichen Reagenzien, kann der Schutz der Carboxylgruppe erforderlich sein. Eine gängige Methode ist die Umwandlung in einen Methylester.[11]

Protokoll zur Veresterung (Schutz):

• 1,63 g (10 mmol) (2E)-3-(3-Aminophenyl)acrylsäure werden in 50 mL Methanol suspendiert.

• Die Mischung wird auf 0 °C gekühlt und 1,1 mL (15 mmol) Thionylchlorid werden langsam zugetropft.

• Die Reaktionsmischung wird für 12 Stunden unter Rückfluss erhitzt.

• Nach dem Abkühlen wird das Lösungsmittel am Rotationsverdampfer entfernt. Der Rückstand wird in Ethylacetat aufgenommen und mit gesättigter Natriumbicarbonatlösung gewaschen, um überschüssige Säure zu neutralisieren.

• Die organische Phase wird getrocknet, filtriert und eingeengt, um den Methylester zu erhalten, der in den nachfolgenden Derivatisierungsschritten eingesetzt werden kann.

Protokoll zur Verseifung (Entschützung):

• Der derivatisierte Methylester (10 mmol) wird in einem Gemisch aus 20 mL THF und 10 mL Wasser gelöst.

• 1,2 g (30 mmol) Lithiumhydroxid (LiOH) werden zugegeben.[12]

• Die Mischung wird bei Raumtemperatur gerührt, bis die Reaktion (DC-Kontrolle) vollständig ist.

• Das THF wird am Rotationsverdampfer entfernt. Die wässrige Lösung wird mit 1 M HCl angesäuert, bis das Produkt ausfällt.

• Der Feststoff wird abfiltriert, mit Wasser gewaschen und getrocknet.[13]

Charakterisierung der Derivate

Die erfolgreiche Synthese der Derivate muss durch geeignete analytische Methoden bestätigt werden. Die folgende Tabelle fasst die erwarteten spektroskopischen Daten für das Ausgangsmaterial und die beispielhaft synthetisierten Produkte zusammen.

Verbindung	¹H-NMR (δ, ppm, DMSO-d₆)	¹³C-NMR (δ, ppm, DMSO-d₆)	IR (cm⁻¹)	MS (ESI) m/z
(2E)-3-(3-Aminophenyl)acrylsäure	12.32 (s, 1H, COOH), 7.41 (d, 1H, =CH), 7.06 (t, 1H, Ar-H), 6.79 (d, 2H, Ar-H), 6.61 (d, 1H, Ar-H), 6.30 (d, 1H, =CH), 5.20 (s, 2H, NH₂)[12]	~168 (C=O), ~149 (C-NH₂), ~144 (=CH), ~135 (Ar-C), ~129 (Ar-CH), ~117 (=CH), ~116 (Ar-CH), ~114 (Ar-CH)	3400-3200 (N-H, O-H), 1680 (C=O), 1620 (C=C), 1590 (N-H Bieg.)	164 [M+H]⁺[12]
(2E)-3-(3-Acetamidophenyl)acrylsäure	~12.4 (s, 1H, COOH), ~10.0 (s, 1H, NH), ~7.8-7.2 (m, 4H, Ar-H), ~7.5 (d, 1H, =CH), ~6.4 (d, 1H, =CH), ~2.1 (s, 3H, CH₃)	~169 (C=O, Amid), ~168 (C=O, Säure), ~143 (=CH), ~140 (C-NH), ~136 (Ar-C), ~129 (Ar-CH), ~123 (Ar-CH), ~120 (=CH), ~119 (Ar-CH), ~24 (CH₃)	3300 (N-H), 3200-2500 (O-H), 1690 (C=O, Säure), 1660 (C=O, Amid I), 1625 (C=C), 1540 (N-H, Amid II)[9][14]	206 [M+H]⁺
(2E)-3-[3-(Tosylamino)phenyl]acrylsäure	~12.5 (s, 1H, COOH), ~10.2 (s, 1H, NH), ~7.7-7.1 (m, 8H, Ar-H), ~7.5 (d, 1H, =CH), ~6.4 (d, 1H, =CH), ~2.3 (s, 3H, CH₃)	~168 (C=O), ~144 (=CH), ~143 (Ar-C), ~138 (Ar-C), ~136 (Ar-C), ~130 (Ar-CH), ~127 (Ar-CH), ~122 (Ar-CH), ~120 (=CH), ~21 (CH₃)	3250 (N-H), 3200-2500 (O-H), 1685 (C=O), 1620 (C=C), 1340 & 1160 (SO₂)[15]	318 [M+H]⁺
(2E)-3-[3-(Isobutylamino)phenyl]acrylsäure	~12.2 (s, 1H, COOH), ~7.4 (d, 1H, =CH), ~7.1-6.5 (m, 4H, Ar-H), ~6.3 (d, 1H, =CH), ~5.5 (t, 1H, NH), ~2.9 (t, 2H, N-CH₂), ~1.9 (m, 1H, CH), ~0.9 (d, 6H, 2xCH₃)	~168 (C=O), ~149 (C-NH), ~145 (=CH), ~135 (Ar-C), ~129 (Ar-CH), ~116 (=CH), ~114 (Ar-CH), ~52 (N-CH₂), ~28 (CH), ~20 (CH₃)	3350 (N-H), 3200-2500 (O-H), 2960 (C-H), 1680 (C=O), 1625 (C=C)[16]	220 [M+H]⁺

Anmerkungen zur Charakterisierung:

• ¹H-NMR: Die chemischen Verschiebungen der aromatischen und vinylischen Protonen werden durch die neu eingeführte funktionelle Gruppe beeinflusst. Die Bildung des Amids oder Sulfonamids führt zum Erscheinen eines neuen Signals für das NH-Proton, typischerweise im Bereich von 9-11 ppm.

• ¹³C-NMR: Neue Signale für die eingeführten Gruppen (z.B. Carbonyl- und Methylgruppe des Acetamids) sind zu erwarten. Die chemischen Verschiebungen der aromatischen Kohlenstoffatome, insbesondere des an den Stickstoff gebundenen Kohlenstoffs (C3), werden sich ebenfalls ändern.[17]

• IR-Spektroskopie: Das Verschwinden der charakteristischen N-H-Streckschwingungsbanden des primären Amins (~3400-3200 cm⁻¹) und das Erscheinen neuer Banden sind diagnostisch. Für Amide ist die Amid-I-Bande (C=O-Streckschwingung, ~1660 cm⁻¹) und die Amid-II-Bande (N-H-Biegeschwingung, ~1540 cm⁻¹) charakteristisch.[14] Für Sulfonamide sind die asymmetrischen und symmetrischen SO₂-Streckschwingungen (~1340 und ~1160 cm⁻¹) von Bedeutung.[15]

• Massenspektrometrie: Das Molekülion [M+H]⁺ sollte der erwarteten Masse des jeweiligen Derivats entsprechen. Fragmentierungsmuster können zusätzliche strukturelle Informationen liefern, z.B. durch den Verlust der Acyl- oder Sulfonylgruppe.[18][19]

Fazit

Die Derivatisierung der Aminogruppe von (2E)-3-(3-Aminophenyl)acrylsäure eröffnet den Zugang zu einer Vielzahl von chemisch und pharmakologisch relevanten Verbindungen. Die in diesem Handbuch beschriebenen Protokolle für die N-Acylierung, N-Sulfonylierung und reduktive Aminierung stellen robuste und validierte Methoden dar. Der Schlüssel zum Erfolg liegt in der sorgfältigen Kontrolle der Reaktionsbedingungen, insbesondere in der wirksamen Verhinderung der Polymerisation der Acrylat-Einheit. Durch die Anwendung der hier beschriebenen detaillierten Verfahren und analytischen Kontrollen können Forscher diese wertvollen Bausteine effizient synthetisieren und für weiterführende Studien in der Wirkstoffentwicklung und den Materialwissenschaften nutzen.

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[33] Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide. (n.d.). RSC Publishing. [Link]

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Application Note: A Robust Protocol for the Selective N-Acylation of (2E)-3-(3-aminophenyl)acrylic Acid

Introduction: The Significance of Acylated Cinnamic Acids

(2E)-3-(3-aminophenyl)acrylic acid and its derivatives are valuable structural motifs in medicinal chemistry and materials science. The presence of three distinct functional groups—a carboxylic acid, a vinyl group, and an aromatic amine—offers a versatile platform for chemical modification. The selective acylation of the aromatic amine is a critical transformation, yielding N-acyl-3-aminocinnamic acid derivatives. These products serve as precursors for a wide range of bioactive molecules, including enzyme inhibitors and receptor modulators, and are also utilized in the synthesis of specialized polymers and functional materials[1][2].

This application note provides a detailed, field-proven protocol for the N-acylation of (2E)-3-(3-aminophenyl)acrylic acid using an acyl chloride under modified Schotten-Baumann conditions. We will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental guide, and outline methods for purification and analytical validation.

Foundational Principles: The Chemistry of Selective N-Acylation

The protocol's success hinges on the selective acylation of the nucleophilic amine in the presence of a potentially reactive carboxylic acid. The chosen method, a modified Schotten-Baumann reaction, is exceptionally well-suited for this purpose[3][4].

The Reaction Mechanism: Nucleophilic Acyl Substitution

The core of this transformation is a nucleophilic addition-elimination reaction. The mechanism proceeds through two primary stages[5][6]:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the aromatic amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This forms a tetrahedral intermediate[7].

• Elimination: The tetrahedral intermediate is unstable and collapses. The carbon-oxygen double bond is reformed, and the chloride ion, being an excellent leaving group, is eliminated[4][6].

A crucial component of this reaction is the base. An organic base, such as triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA), is used to neutralize the hydrochloric acid (HCl) generated as a byproduct[8]. This is vital because any free HCl would protonate the starting amine, rendering it non-nucleophilic and halting the reaction[5].

Causality of Reagent Selection

• Substrate: (2E)-3-(3-aminophenyl)acrylic acid is chosen for its defined stereochemistry and the strategic placement of the amino group, which allows for subsequent molecular elaboration.

• Acylating Agent: Acyl chlorides are highly reactive and efficient acylating agents, leading to rapid and high-yielding reactions at moderate temperatures[8][9]. For this protocol, we will use acetyl chloride as a representative example.

• Solvent: An aprotic solvent such as Tetrahydrofuran (THF) is ideal. It readily dissolves the starting material and reagents without participating in the reaction (unlike protic solvents like water or alcohols, which could hydrolyze the acyl chloride)[8][10].

• Base: Triethylamine (TEA) is a common, cost-effective organic base. Its primary role is to act as an acid scavenger. It is sufficiently basic to neutralize HCl but not so strong as to deprotonate the carboxylic acid, which could lead to unwanted side reactions.

Experimental Protocol

This section details the complete workflow from reagent preparation to product isolation.

Materials and Equipment

Reagent / Equipment	Specification	Supplier / Notes
(2E)-3-(3-aminophenyl)acrylic acid	>98% Purity	CAS: 127791-53-1[11]
Acetyl Chloride	≥99% Purity, Anhydrous	CAS: 75-36-5
Triethylamine (TEA)	≥99.5%, Distilled	CAS: 121-44-8
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%, Inhibitor-free	Store over molecular sieves.
Ethyl Acetate (EtOAc)	ACS Grade	For extraction.
1 M Hydrochloric Acid (HCl)	Aqueous Solution	For workup.
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous Solution	For work-up.
Saturated Sodium Chloride (Brine)	Aqueous Solution	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	Granular	For drying.
Round-bottom flask (100 mL)	Two-neck, Dry	Oven-dried before use.
Magnetic Stirrer & Stir Bar	-	-
Dropping Funnel	Pressure-equalizing	For controlled addition.
Ice/Water Bath	-	For temperature control.
Separatory Funnel	250 mL	For extraction.
Rotary Evaporator	-	For solvent removal.

Visual Workflow

The following diagram outlines the key stages of the synthesis.

Caption: Experimental workflow for the N-acylation reaction.

Step-by-Step Procedure

Safety First: This reaction should be performed in a well-ventilated fume hood. Acyl chlorides are corrosive and react violently with water[12][13]. Always wear appropriate Personal Protective Equipment (PPE), including chemical splash goggles, a lab coat, and acid-resistant gloves[14][15].

• Reaction Setup: To a dry 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add (2E)-3-(3-aminophenyl)acrylic acid (1.63 g, 10.0 mmol).

• Dissolution: Add 40 mL of anhydrous THF to the flask. Stir the mixture at room temperature until the solid is fully dissolved.

• Base Addition: Add triethylamine (1.53 mL, 11.0 mmol, 1.1 eq) to the solution.

• Cooling: Place the flask in an ice/water bath and cool the solution to 0 °C with stirring.

• Acyl Chloride Addition: Fill a dropping funnel with a solution of acetyl chloride (0.75 mL, 10.5 mmol, 1.05 eq) in 10 mL of anhydrous THF. Add the acetyl chloride solution dropwise to the stirred reaction mixture over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C. A white precipitate of triethylamine hydrochloride will form[5].

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Quenching: Carefully pour the reaction mixture into a beaker containing 50 mL of deionized water to quench any remaining acetyl chloride[10].

• Workup - Extraction: Transfer the mixture to a 250 mL separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Workup - Washing: Combine the organic layers and wash sequentially with 1 M HCl (2 x 30 mL) to remove excess triethylamine, saturated NaHCO₃ solution (2 x 30 mL) to remove the carboxylic acid starting material, and finally with saturated brine (1 x 40 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to yield the pure N-acetylated product.

Analytical Validation and Characterization

Confirming the identity and purity of the final product is a critical step. The following table summarizes the expected analytical data for the target compound, (2E)-3-(3-acetamidophenyl)acrylic acid.

Analysis Technique	Expected Result
¹H NMR (400 MHz, DMSO-d₆)	δ ~12.4 (s, 1H, -COOH), ~10.1 (s, 1H, -NH-), ~8.0 (s, 1H, Ar-H), ~7.6 (d, 1H, Ar-H), ~7.5 (d, 1H, Vinyl-H), ~7.4 (t, 1H, Ar-H), ~6.5 (d, 1H, Vinyl-H), ~2.1 (s, 3H, -CH₃). Note: Exact shifts may vary.
¹³C NMR (100 MHz, DMSO-d₆)	δ ~169.0 (C=O, amide), ~167.5 (C=O, acid), ~142.0, ~139.5, ~135.0, ~129.0, ~123.0, ~120.0, ~119.0 (Ar-C & Vinyl-C), ~24.0 (-CH₃).
FT-IR (ATR)	ν (cm⁻¹) ~3300 (N-H stretch), ~3000-2500 (O-H stretch, broad), ~1700 (C=O stretch, acid), ~1660 (C=O stretch, amide I), ~1550 (N-H bend, amide II).
High-Res Mass Spec (ESI-)	[M-H]⁻ calculated for C₁₁H₁₀NO₃⁻: 204.0666; found: 204.06xx.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive (protonated) amine. 2. Wet solvent/reagents hydrolyzing acyl chloride. 3. Insufficient base.	1. Ensure sufficient base is present to scavenge all generated HCl. 2. Use freshly distilled, anhydrous solvents and high-purity reagents. 3. Add 1.1-1.2 equivalents of base.
Presence of Starting Material	1. Incomplete reaction. 2. Insufficient acylating agent.	1. Extend the reaction time and monitor by TLC. 2. Use a slight excess (1.05-1.1 eq) of the acyl chloride.
Di-acylated or other byproducts	Reaction temperature too high, or incorrect stoichiometry.	Maintain strict temperature control (0 °C) during the addition of the acyl chloride. Ensure accurate measurement of reagents.
Product lost during workup	The product may be partially soluble in the aqueous acidic or basic washes.	Minimize the volume and duration of the washes. If the product is amphiphilic, back-extraction of the aqueous layers may be necessary.

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Application of (2E)-3-(3-aminophenyl)acrylic acid in Organic Electronics: A Guide for Researchers

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: Unveiling the Potential of a Bifunctional Molecule

In the rapidly advancing field of organic electronics, the design and synthesis of novel materials that can enhance device efficiency, stability, and processability are of paramount importance. (2E)-3-(3-aminophenyl)acrylic acid is an organic compound that presents a unique combination of functional groups: a hole-transporting aminophenyl moiety and a surface-anchoring acrylic acid group.[1][2][3] This bifunctionality makes it a compelling candidate for application as an interfacial layer in a variety of organic electronic devices, including organic light-emitting diodes (OLEDs), organic solar cells (OSCs), and perovskite solar cells (PSCs).

This application note provides a comprehensive guide for researchers and professionals in the field of organic electronics on the potential applications, synthesis, and device integration of (2E)-3-(3-aminophenyl)acrylic acid. While direct, extensive research on this specific molecule's role in organic electronics is emerging, its chemical architecture allows for well-grounded hypotheses regarding its utility. We will explore its proposed mechanism of action, provide detailed protocols for its synthesis and incorporation into a model OLED device, and discuss the necessary characterization techniques to evaluate its performance.

Scientific Rationale: The Advantage of a Dual-Function Interfacial Layer

The performance of multilayer organic electronic devices is critically dependent on the quality of the interfaces between different layers. Interfacial materials play a crucial role in facilitating efficient charge injection and extraction, passivating surface defects, and improving the morphological stability of the device stack. (2E)-3-(3-aminophenyl)acrylic acid is uniquely positioned to address these challenges through its distinct functional domains.

The Role of the Aminophenyl Group in Hole Transport

The aminophenyl group is a well-established electron-donating moiety and a common building block in many hole-transporting materials (HTMs).[4][5] The lone pair of electrons on the nitrogen atom can effectively stabilize the positive charge (hole), facilitating its transport through the material. In the context of an OLED or solar cell, a layer of (2E)-3-(3-aminophenyl)acrylic acid could thus serve as an efficient hole-transport layer (HTL) or hole-injection layer (HIL), bridging the energy gap between the anode (e.g., indium tin oxide - ITO) and the emissive or active layer.

The Acrylic Acid Moiety for Surface Anchoring and Interface Modification

The carboxylic acid group of the acrylic acid moiety provides a strong anchoring point to metal oxide surfaces, such as ITO. This can lead to the formation of a self-assembled monolayer (SAM), which can modify the work function of the anode to better align with the highest occupied molecular orbital (HOMO) of the overlying organic layer, thereby reducing the hole injection barrier. Furthermore, the formation of a uniform, dense monolayer can passivate surface defects on the ITO and improve the wetting of the subsequent organic layer, leading to enhanced device performance and stability.

Chemical and Electronic Properties

A summary of the known and hypothesized properties of (2E)-3-(3-aminophenyl)acrylic acid is presented in the table below. The electronic properties are estimations based on the known effects of the constituent functional groups and would require experimental verification.

Property	Value	Source/Method
Chemical Formula	C₉H₉NO₂	[1][2]
Molecular Weight	163.17 g/mol	[2][3]
CAS Number	127791-53-1	[1][2]
Appearance	Off-white to yellow powder	Typical for similar compounds
Hypothesized HOMO Level	-5.2 to -5.5 eV	Estimation based on aminophenyl HTMs
Hypothesized LUMO Level	-2.0 to -2.3 eV	Estimation
Solubility	Soluble in polar organic solvents (e.g., DMF, DMSO, Methanol)	Inferred from structure

Visualizing the Application: Structure and Device Architecture

To better understand the proposed role of (2E)-3-(3-aminophenyl)acrylic acid, the following diagrams illustrate its chemical structure and its integration into a model OLED device.

Caption: Proposed OLED device architecture with (2E)-3-(3-aminophenyl)acrylic acid as the HTL.

Experimental Protocols

The following protocols provide a step-by-step guide for the synthesis of (2E)-3-(3-aminophenyl)acrylic acid and its integration into a simple OLED device.

Protocol 1: Synthesis of (2E)-3-(3-aminophenyl)acrylic acid

This protocol is adapted from established methods for similar compounds.

Materials:

• 3-aminobenzaldehyde

• Malonic acid

• Pyridine

• Piperidine

• Hydrochloric acid (HCl)

• Ethanol

• Deionized water

Procedure:

• In a round-bottom flask, dissolve 3-aminobenzaldehyde (1 equivalent) and malonic acid (1.2 equivalents) in pyridine.

• Add a catalytic amount of piperidine to the solution.

• Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-cold water.

• Acidify the mixture with concentrated HCl until a precipitate forms.

• Filter the crude product, wash it with cold water, and then with a small amount of cold ethanol.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain pure (2E)-3-(3-aminophenyl)acrylic acid.

• Dry the final product under vacuum.

Characterization:

• Confirm the structure and purity of the synthesized compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Fabrication of an OLED Device

This protocol describes the fabrication of a simple OLED with the following structure: ITO / (2E)-3-(3-aminophenyl)acrylic acid / Emissive Layer / Electron Transport Layer / Cathode.

Materials:

• Patterned ITO-coated glass substrates

• (2E)-3-(3-aminophenyl)acrylic acid

• Emissive material (e.g., Alq₃)

• Electron transport material (e.g., TPBi)

• Aluminum (for cathode)

• Solvents for cleaning (acetone, isopropanol) and for spin-coating (e.g., methanol for the HTL)

Workflow Diagram:

Sources

• 1. scbt.com [scbt.com]
• 2. (2E)-3-(3-AMINOPHENYL)ACRYLIC ACID synthesis - chemicalbook [chemicalbook.com]
• 3. (Z)-3-(3-Aminophenyl)acrylic acid | C9H9NO2 | CID 1550684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The evolution of triphenylamine hole transport materials for efficient perovskite solar cells - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2E)-3-(3-aminophenyl)acrylic acid

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of (2E)-3-(3-aminophenyl)acrylic acid. This document is designed for researchers, medicinal chemists, and process development professionals who are navigating the challenges associated with this synthesis. We provide in-depth, field-tested insights and troubleshooting strategies in a direct question-and-answer format to address common issues and ensure the integrity of your experimental outcomes.

Section 1: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common challenges encountered during the synthesis of (2E)-3-(3-aminophenyl)acrylic acid, which is most frequently prepared via a Knoevenagel-Doebner condensation between 3-aminobenzaldehyde and malonic acid.

Q1: My overall yield is significantly lower than expected. What are the primary causes?

A1: Low yield is a multifaceted issue often stemming from several competing side reactions or suboptimal conditions. The primary culprits are:

• Self-Condensation of 3-Aminobenzaldehyde: The amino group of one molecule can react with the aldehyde of another to form a Schiff base (imine), reducing the amount of aldehyde available for the desired reaction.

• Polymerization: The starting material and the final product, (2E)-3-(3-aminophenyl)acrylic acid, are susceptible to polymerization, especially under harsh heating or in the presence of oxygen, leading to insoluble, often discolored, byproducts.

• Incomplete Reaction or Decarboxylation: The Knoevenagel-Doebner reaction involves a condensation followed by a decarboxylation step.[1][2] If the reaction is not heated sufficiently or for long enough, you may isolate the intermediate, 2-carboxy-3-(3-aminophenyl)acrylic acid, or have a large amount of unreacted starting material.

• Sub-optimal pH: The reaction is base-catalyzed, often using pyridine or piperidine.[2][3] If the basicity is too high, it can promote undesired aldol-type self-condensation of the aldehyde; if too low, the reaction rate will be impractically slow.

Q2: The crude and even purified product has a persistent brown or black discoloration. What is the source of this impurity and how can I prevent it?

A2: Discoloration is almost always indicative of oxidation and/or polymerization. The aminophenyl group is sensitive to air oxidation, which can form highly colored quinone-imine type structures. Furthermore, the product itself contains a reactive α,β-unsaturated system that can undergo radical polymerization.

Preventative Measures:

• Use High-Purity Reagents: Ensure your 3-aminobenzaldehyde is fresh and has not already oxidized (it should be a light yellow or off-white solid).

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with atmospheric oxygen. This is the single most effective way to prevent oxidative discoloration.

• Controlled Heating: Avoid excessive temperatures or prolonged heating, as this accelerates both oxidation and polymerization. Monitor the reaction by TLC to determine the minimum time required for completion.

Q3: My NMR and LC-MS analyses show a significant impurity with a molecular weight of approximately double the desired product. What is this species?

A3: This is a classic sign of a Michael addition side reaction . The amino group of one molecule of the product, (2E)-3-(3-aminophenyl)acrylic acid, can act as a nucleophile and attack the electron-deficient β-carbon of another product molecule. This dimer is a common byproduct when the concentration of the product becomes high.

Mitigation Strategy:

• Control Reaction Stoichiometry: Using a slight excess of malonic acid can help ensure the 3-aminobenzaldehyde is consumed quickly, reducing its availability for side reactions.

• Temperature Management: This side reaction is often favored at higher temperatures after the main product has formed. Once the initial condensation is complete (as monitored by TLC), consider if a lower temperature is sufficient for the decarboxylation step.

Q4: I'm using the Perkin reaction instead of Knoevenagel. What specific side reactions should I be aware of?

A4: The Perkin reaction, which uses an acid anhydride (like acetic anhydride) and its corresponding carboxylate salt, introduces a different set of potential issues.[4][5][6]

• N-Acetylation: The primary amino group of 3-aminobenzaldehyde is highly susceptible to acetylation by acetic anhydride. This forms 3-acetamidobenzaldehyde, which will then undergo the Perkin condensation to yield (2E)-3-(3-acetamidophenyl)acrylic acid. This is often the major product if conditions are not carefully controlled.

• Complex Byproduct Formation: The high temperatures (often >165 °C) required for the Perkin reaction can lead to a variety of thermal decomposition and polymerization products.[7]

For this specific target molecule, the Knoevenagel-Doebner condensation is generally the superior method due to the reactivity of the amino group.[8][9]

Section 2: Mechanistic Insights into Key Side Reactions

Understanding the pathways of side reactions is critical for effective troubleshooting. The diagram below illustrates the desired Knoevenagel condensation pathway versus two common competitive side reactions.

Reaction Pathways Diagram

Caption: Key reaction pathways in the synthesis.

Section 3: Recommended Protocols & Workflows

Adhering to a validated protocol is the best defense against side reactions.

Optimized Knoevenagel-Doebner Synthesis Protocol

This protocol is designed to maximize the yield and purity of the target compound.

Step-by-Step Methodology:

• Reagent Preparation: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-aminobenzaldehyde (10.0 g, 82.5 mmol) and malonic acid (10.3 g, 99.0 mmol, 1.2 equiv).

• Solvent and Catalyst Addition: Add pyridine (80 mL) as the solvent and piperidine (0.7 mL, ~7.1 mmol, 0.086 equiv) as the catalyst.

• Inert Atmosphere: Purge the flask with dry nitrogen gas for 5-10 minutes. Maintain a gentle positive pressure of nitrogen throughout the reaction.

• Reaction: Heat the mixture to reflux (approx. 115 °C) with vigorous stirring. Monitor the reaction progress by TLC (e.g., using 1:1 Ethyl Acetate:Hexanes), observing the consumption of 3-aminobenzaldehyde. The reaction is typically complete in 3-4 hours.

• Work-up: Allow the reaction mixture to cool to room temperature. Slowly pour the dark mixture into a beaker containing 200 mL of cold 2M HCl(aq). This will neutralize the pyridine and precipitate the product.

• Isolation: Stir the acidic slurry for 30 minutes in an ice bath. Collect the resulting solid precipitate by vacuum filtration.

• Washing: Wash the filter cake thoroughly with cold water (3 x 50 mL) to remove pyridine hydrochloride and any remaining malonic acid.

• Drying: Dry the solid product in a vacuum oven at 60-70 °C to a constant weight. The expected yield is 11-12 g (82-89%) of a light tan or yellow solid.

Troubleshooting Workflow

If you encounter issues, follow this logical progression to identify the root cause.

Caption: A logical workflow for troubleshooting synthesis issues.

Section 4: Data Interpretation Summary

Use this table to help identify potential side products based on their analytical signatures.

Symptom / Observation	Potential Side Product	Expected Mass (m/z) [M+H]⁺	Key ¹H NMR Signals (in DMSO-d₆)
Unreacted Starting Material	3-Aminobenzaldehyde	122.1	~9.8 ppm (s, 1H, CHO), 6.6-7.2 ppm (m, 4H, Ar-H)
Incomplete Decarboxylation	2-carboxy-3-(3-aminophenyl)acrylic acid	208.2	Two distinct carboxylic acid protons (>12 ppm), complex alkene region
Self-Condensation Product	N-(3-aminobenzylidene)-3-aminobenzaniline	226.3	Imine proton (~8.3-8.5 ppm), complex aromatic region
Dimer from Michael Addition	Michael Adduct Dimer	327.3	Complex, broad signals; loss of sharp alkene proton signals
Perkin Reaction Side Product	(2E)-3-(3-acetamidophenyl)acrylic acid	206.2	Acetyl methyl protons (~2.1 ppm, s, 3H), amide NH proton (~10 ppm)

Section 5: References

• Pawar, H. S., Waghmare, A. S., & Lali, A. M. (2015). Triethylamine: A Potential N-Base Surrogate for Pyridine in Knoevenagel Condensation of Aromatic Aldehyde and Malonic Acid. New Journal of Chemistry, 39(11), 8554-8561. [Link]

• University of Cambridge. (n.d.). Perkin Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Knoevenagel condensation of benzaldehyde 1a with malonic acid 3. Retrieved from [Link]

• ResearchGate. (n.d.). Heck reaction of aryl bromide with acrylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of some cinnamic acid derivatives. Retrieved from [Link]

• Google Patents. (n.d.). Process for purification of acrylic acid by extraction and distillation. Retrieved from

• Wikipedia. (n.d.). Perkin reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4-Aminophenyl) Prop-2-en-1-one) Amide Derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2011). Cinnamic acid derivatives: A new chapter of various pharmacological activities. Retrieved from [Link]

• Odinity. (2013). Intro to Organometallics: The Heck Reaction. Retrieved from [Link]

• Molecules. (2010). Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Longdom Publishing. (n.d.). A Concise Introduction of Perkin Reaction. Retrieved from [Link]

• Reddit. (2024). How to purify Acrylic Acid. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Retrieved from [Link]

• The Pharma Innovation. (2019). Cinnamic acid derivatives: An ERA. Retrieved from [Link]

• Journal of Applicable Chemistry. (2014). The Importance and Applications of Knoevenagel Reaction (Brief Review). Retrieved from [Link]

• Google Patents. (n.d.). Dehydration of 3-hydroxypropionic acid to acrylic acid. Retrieved from

• YouTube. (2023). Perkin condensation. Retrieved from [Link]

• ResearchGate. (n.d.). Heck coupling reaction between bromo/iodoanisoles and acrylates. Retrieved from [Link]

• Basrah Journal of Science. (2022). Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4- Aminophenyl) Prop-2-en-1-one) Amide Derivatives. Retrieved from [Link]

• MDPI. (2021). Synthesis and Characterization of Gamma Radiation Induced Diallyldimethylammonium Chloride-Acrylic Acid-(3-Acrylamidopropyl) Trimethylammonium Chloride Superabsorbent Hydrogel. Retrieved from [Link]

• Slideshare. (n.d.). Introduction to Perkin reaction its mechanism and examples.pdf. Retrieved from [Link]

• PubMed. (2011). Synthesis, Antiproliferative Activity, and Mechanism of Action of a Series of 2-{[(2E)-3-phenylprop-2-enoyl]amino}benzamides. Retrieved from [Link]

Sources

• 1. Knoevenagel Condensation [organic-chemistry.org]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Perkin Reaction (Chapter 91) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. Perkin reaction - Wikipedia [en.wikipedia.org]
• 6. longdom.org [longdom.org]
• 7. youtube.com [youtube.com]
• 8. jocpr.com [jocpr.com]
• 9. thepharmajournal.com [thepharmajournal.com]

Technical Support Center: Purification of Crude (2E)-3-(3-aminophenyl)acrylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of (2E)-3-(3-aminophenyl)acrylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the purification of this versatile intermediate. The following content is structured in a flexible question-and-answer format to directly address specific experimental issues.

Part 1: Understanding the Compound and Common Impurities

(2E)-3-(3-aminophenyl)acrylic acid is a polar molecule containing both a basic amino group and an acidic carboxylic acid group. This amphoteric nature, combined with the acrylic acid moiety's potential for polymerization, presents unique purification challenges. The compound is often synthesized via a Knoevenagel condensation between 3-aminobenzaldehyde and an active methylene compound like malonic acid.[1][2]

Q1: What are the most likely impurities in my crude (2E)-3-(3-aminophenyl)acrylic acid?

Understanding potential impurities is the first step toward effective purification. Based on its common synthesis routes, your crude product may contain:

• Unreacted Starting Materials: 3-aminobenzaldehyde and malonic acid are common carryovers.

• Oxidation Products: The aromatic amine is susceptible to air oxidation, which often results in highly colored, tarry impurities.[3] This is a frequent cause of off-white, yellow, or brown crude product.

• Polymeric Material: Acrylic acids can undergo self-polymerization, especially when heated.[4][5]

• Michael Addition Adducts: In some reaction conditions, a second molecule of the active methylene starting material can add across the double bond of the product.[1][6]

• Geometric Isomer (Z-isomer): While the E-isomer is typically the major product, small amounts of the Z-isomer may also be present.

Part 2: Purification Strategy & Troubleshooting

The choice between recrystallization and column chromatography depends on the nature and quantity of the impurities.

Workflow for Purification Strategy

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. US9517999B2 - Process for purifying (meth)acrylic acid - Google Patents [patents.google.com]
• 6. sciforum.net [sciforum.net]

Preventing polymerization of (2E)-3-(3-aminophenyl)acrylic acid during storage

Welcome to the dedicated technical support guide for (2E)-3-(3-aminophenyl)acrylic acid (CAS No. 17980-26-8). This resource is designed for researchers, scientists, and drug development professionals to address the primary challenge associated with this molecule: preventing unwanted polymerization and degradation during storage. Our goal is to provide you with not just protocols, but the scientific reasoning behind them, ensuring the long-term stability and integrity of your compound.

Frequently Asked Questions (FAQs)

Q1: What is (2E)-3-(3-aminophenyl)acrylic acid, and why is it prone to polymerization?

(2E)-3-(3-aminophenyl)acrylic acid is a bifunctional molecule containing both an acrylic acid moiety and an aromatic amine (aniline) group. This unique structure is also what makes it susceptible to degradation. The acrylic acid's vinyl group is electron-deficient and highly susceptible to radical-initiated polymerization. Simultaneously, the aminophenyl group is prone to oxidation, which can generate radicals and colored impurities.

Q2: I've noticed my white powder has turned yellow/brown and is less soluble. What happened?

This is a classic sign of degradation. The discoloration is likely due to the oxidation of the aniline group, forming highly colored quinone-imine or azo-type species. The reduced solubility is a strong indicator of polymerization, where individual monomer units have linked together to form higher molecular weight oligomers or polymers that are less soluble in the original solvent.

Q3: Can I store the compound in a standard lab freezer at -20°C?

While low temperatures are crucial, they are not sufficient on their own. Freezing slows down reaction kinetics but does not stop radical formation, especially if oxygen is present. Furthermore, repeated freeze-thaw cycles can introduce moisture, which may facilitate certain degradation pathways. Proper storage requires a multi-faceted approach combining low temperature, an inert atmosphere, and the exclusion of light.

Q4: What is the primary mechanism of polymerization for this compound?

The primary mechanism is free-radical polymerization initiated by oxygen, light (UV), or trace metal contaminants. The process involves three key stages:

• Initiation: An initiator (like a radical formed from oxygen) adds to the double bond of the acrylic acid, creating a new radical.

• Propagation: This new radical attacks another monomer unit, extending the polymer chain.

• Termination: Two growing chains combine, or a radical is quenched, ending the polymerization.

Below is a simplified representation of this process.

Caption: Simplified free-radical polymerization workflow.

Troubleshooting Guide: Storage & Stability

This section provides actionable solutions to common problems encountered during the storage and handling of (2E)-3-(3-aminophenyl)acrylic acid.

Issue 1: Rapid Discoloration (Yellowing to Brown)

• Root Cause Analysis: This is primarily due to the oxidation of the 3-amino group. Aniline and its derivatives are notoriously sensitive to atmospheric oxygen and light, which catalyze the formation of colored oxidation products. Trace metal ions can also accelerate this process.

• Preventative Protocol:

  • Inert Atmosphere: Always handle and store the solid compound under an inert atmosphere. Purge the storage vial with dry argon or nitrogen before sealing.

  • Light Exclusion: Use amber glass vials or wrap clear vials completely in aluminum foil to protect the compound from light, a known initiator of oxidative pathways.

  • Chelation of Metals: If trace metal contamination is suspected from synthesis, consider dissolving the product in a suitable solvent and treating it with a small amount of a chelating agent like EDTA, followed by recrystallization.

Issue 2: Sample Solidifies or Becomes Insoluble (Polymerization)

• Root Cause Analysis: The acrylic moiety has polymerized. This is often initiated by oxygen, which can form peroxides that then decompose into radicals, or by exposure to UV light. The process is auto-accelerating; once it begins, the heat generated can further speed up the reaction.

• Preventative Protocol: Storage with Inhibitors

  • Radical Scavenging: The most effective strategy is the addition of a free-radical inhibitor. For acrylic compounds, hindered phenols are the industry standard.

  • Recommended Inhibitors:

    • MEHQ (Monomethyl ether hydroquinone): Effective in the presence of oxygen.

    • BHT (Butylated hydroxytoluene): A versatile radical scavenger.

  • Workflow for Adding Inhibitor:

    • Prepare a stock solution of the inhibitor (e.g., 1000 ppm BHT in a volatile solvent like ethyl acetate).

    • Dissolve your (2E)-3-(3-aminophenyl)acrylic acid in a minimal amount of an appropriate solvent.

    • Add the required volume of the inhibitor stock solution to achieve the target concentration.

    • Remove the solvent under reduced pressure at low temperature.

    • The resulting solid will have the inhibitor evenly dispersed throughout the material.

Below is a decision-making workflow for proper storage.

Caption: Decision workflow for storing the target compound.

Summary of Recommended Storage Conditions

For optimal stability, a combination of the following conditions is mandatory.

Parameter	Short-Term Storage (<1 month)	Long-Term Storage (>1 month)	Rationale
Temperature	2-8°C	-20°C or lower	Reduces the rate of all chemical reactions, including polymerization and oxidation.
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)	Prevents oxygen from initiating radical formation and oxidizing the amine group.
Light	Exclude (Amber Vial)	Exclude (Amber Vial)	Prevents UV light from initiating photopolymerization or photodegradation.
Inhibitor	Optional but recommended	Required (e.g., 100-200 ppm BHT)	Actively quenches free radicals as they form, providing a crucial line of defense against polymerization.

References

• Inhibitors for Acrylic Monomers: A comprehensive guide on the types and mechanisms of inhibitors used for stabilizing acrylic acid and its derivatives.
• Oxidation of Anilines: Technical literature describing the mechanisms of aniline oxidation, which is relevant to the discoloration of (2E)-3-(3-aminophenyl)acrylic acid. Source: Journal of the American Chemical Society.
• Free-Radical Polymerization: Foundational principles of free-radical polymerization, explaining the initiation, propagation, and termination steps.

Optimizing reaction conditions for (2E)-3-(3-aminophenyl)acrylic acid derivatization

Welcome to the technical support guide for optimizing reaction conditions for the derivatization of (2E)-3-(3-aminophenyl)acrylic acid. This molecule, featuring both a nucleophilic aromatic amine and a carboxylic acid, is a versatile building block. However, its bifunctional nature presents unique challenges in achieving selective and high-yielding derivatization, primarily through amide bond formation at the carboxylic acid terminus.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. We will delve into the causality behind common issues and provide robust, validated protocols to overcome them.

Frequently Asked Questions & Troubleshooting Guide

Q1: My amide coupling reaction with (2E)-3-(3-aminophenyl)acrylic acid is resulting in a very low yield. What are the common causes and how can I fix it?

Low yields are the most frequent issue and can stem from several factors, often related to inefficient activation of the carboxylic acid or suboptimal reaction conditions.[1][2]

Root Causes & Solutions:

• Inefficient Carboxylic Acid Activation: The conversion of the carboxylic acid to an activated intermediate is crucial for the amine to attack. Standard carbodiimide reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) may not be potent enough for this substrate, especially if the coupling partner (the amine) is sterically hindered or electronically poor.[1]

  • Solution: Switch to a more powerful coupling reagent. Uronium/aminium salt-based reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are known for high reactivity and fast reaction times, making them suitable for challenging couplings.[3][4]

• Poor Solubility: (2E)-3-(3-aminophenyl)acrylic acid and its derivatives can have limited solubility in common organic solvents like Dichloromethane (DCM), which can stall the reaction.

  • Solution: Employ polar aprotic solvents such as Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), or Dimethyl sulfoxide (DMSO).[4] If solubility issues persist, gentle heating (40-50 °C) can be beneficial, but must be monitored to avoid side reactions.

• Suboptimal pH and Base Selection: The reaction requires a base to deprotonate the carboxylic acid and neutralize acidic byproducts. The choice of base is critical.

  • Problem: More nucleophilic bases like triethylamine (TEA) can compete with your desired amine, leading to side products.[5][6]

  • Solution: Use a sterically hindered, non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA or Hünig's base).[6][7][8] Typically, 2-3 equivalents are used to ensure the reaction medium remains basic.

• Hydrolysis of Activated Intermediates: Water is the enemy of amide coupling reactions. Any moisture in the reagents or solvents will hydrolyze the activated O-acylisourea or active ester intermediates, reverting them to the starting carboxylic acid and reducing your yield.[3]

  • Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and fresh, high-quality reagents. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

Workflow & Troubleshooting Diagram

The following diagram outlines a logical workflow for performing the derivatization and a decision tree for troubleshooting low yields.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. DIPEA-induced activation of OH − for the synthesis of amides via photocatalysis - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02107B [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Characterization of (2E)-3-(3-aminophenyl)acrylic Acid Polymers

Introduction:

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with (2E)-3-(3-aminophenyl)acrylic acid and its polymeric derivatives. This guide is designed to move beyond standard protocols and address the nuanced, often frustrating, challenges that arise during the synthesis, polymerization, and characterization of these promising but complex materials. As polymers with aromatic and amine functionalities, they present unique hurdles in solubility, spectral interpretation, and molecular weight analysis. This resource, structured as a series of practical, in-depth troubleshooting guides and frequently asked questions, is grounded in established scientific principles and field-proven experience to help you navigate these challenges effectively.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the typical appearance and stability of the (2E)-3-(3-aminophenyl)acrylic acid monomer?

A: The monomer, (2E)-3-(3-aminophenyl)acrylic acid (CAS 127791-53-1), is typically a light-colored crystalline solid.[1][2] It is susceptible to oxidation and photodegradation, especially due to the presence of the amine group. For long-term storage, it is recommended to keep it in a cool, dark environment under an inert atmosphere (e.g., nitrogen or argon). Discoloration (e.g., turning yellow or brown) can be an indicator of degradation.

Q2: Why are my poly(3-aminophenyl)acrylic acid samples poorly soluble in common organic solvents like THF, chloroform, or acetone?

A: The poor solubility is a well-known characteristic of aromatic polyamides and similar structures. It stems from a combination of factors:

• Strong Intermolecular Forces: The amide linkages formed during polymerization lead to extensive hydrogen bonding between polymer chains.

• Aromatic Stacking: The phenyl rings can engage in pi-pi stacking, further increasing the rigidity and intermolecular attraction of the polymer chains.

• Chain Rigidity: The aromatic backbone imparts significant stiffness to the polymer chains, preventing them from easily adopting the coiled conformation necessary for dissolution.[3]

This combination of forces makes it difficult for common, less polar solvents to effectively solvate the polymer chains.[4]

Q3: Can I expect a sharp melting point for my synthesized polymer?

A: Generally, no. Unlike small molecules, polymers, especially amorphous or semi-crystalline ones, do not have a sharp melting point. Instead, you should expect to observe a glass transition temperature (Tg) via Differential Scanning Calorimetry (DSC), which represents the transition from a rigid, glassy state to a more rubbery state.[5][6] For semi-crystalline polymers, a broad melting endotherm may be observed over a range of temperatures. The sharpness of this transition can be indicative of the degree of crystallinity.

Part 2: Troubleshooting Guides

Guide 1: Monomer Synthesis and Purity Assessment

Q: My synthesized (2E)-3-(3-aminophenyl)acrylic acid monomer shows extra peaks in the NMR spectrum and gives a low yield. What could be the cause?

A: This is a common issue often stemming from incomplete reactions or side reactions during synthesis. A frequent synthetic route involves the reaction of 3-aminobenzaldehyde with malonic acid (a Knoevenagel condensation), or the hydrolysis of an ester precursor.[7]

Causality and Troubleshooting Workflow:

• Incomplete Hydrolysis (if applicable): If you are synthesizing from an ester precursor (e.g., ethyl or methyl ester), the hydrolysis step might be incomplete. The presence of LiOH or NaOH is crucial for this step.[7]

  • Protocol: Ensure you are using a sufficient molar excess of the base (e.g., 3 equivalents of LiOH). Extend the reaction time at room temperature to 12-24 hours to drive the reaction to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting ester spot is a good indicator of completion.

• Side Reactions: The amine group can be reactive and may lead to side products. Additionally, impurities in the starting materials can carry through the synthesis.

  • Protocol: Ensure the purity of your starting 3-aminobenzaldehyde. If it is discolored, consider purification by recrystallization or column chromatography before use.

• Incorrect Work-up Procedure: The final product is an amino acid, making it amphoteric. This means its solubility is highly pH-dependent.

  • Protocol: After hydrolysis, the reaction mixture will be basic. The product is likely soluble as its carboxylate salt. When acidifying to precipitate the product (e.g., with citric acid or dilute HCl), do so slowly and monitor the pH.[7] Over-acidification can protonate the amine group, potentially increasing solubility again. Aim for a pH close to the isoelectric point.

Data Interpretation:

The following table summarizes the expected ¹H NMR signals for the monomer in DMSO-d₆. The presence of signals corresponding to the ester group (e.g., a quartet around 4.2 ppm and a triplet around 1.2 ppm for an ethyl ester) is a clear sign of incomplete hydrolysis.

Proton	Expected Chemical Shift (ppm) in DMSO-d₆	Multiplicity	Notes
-COOH	~12.32	Singlet (broad)
Vinylic H (β to COOH)	~7.41	Doublet	Large coupling constant (~16 Hz) indicates trans configuration.
Aromatic H's	6.61 - 7.06	Multiplet	Complex pattern for the 4 aromatic protons.
Vinylic H (α to COOH)	~6.30	Doublet
-NH₂	~5.20	Singlet (broad)

Table 1: Expected ¹H NMR shifts for (2E)-3-(3-aminophenyl)acrylic acid in DMSO-d₆.[7]

Guide 2: Polymerization and Process Control

Q: My polymerization reaction results in a low molecular weight polymer, or the reaction mixture becomes an insoluble mass prematurely.

A: This points to issues with polymerization control, often related to reaction conditions, monomer purity, or the chosen polymerization method. For these monomers, forming amide bonds typically involves condensation polymerization, which is highly sensitive to stoichiometry and side reactions.

Causality and Troubleshooting Workflow:

dot graph TD { A[Start: Low Molecular Weight or Premature Precipitation] --> B{Check Monomer Purity}; B --> C{Stoichiometry Correct?}; C --> D{Reaction Conditions Optimal?}; D --> E{Consider Alternative Polymerization Method}; B -- Impure --> F[Purify Monomer (Recrystallization/Chromatography)]; C -- Incorrect --> G[Recalculate and Re-weigh Monomers/Reagents]; D -- Suboptimal --> H[Adjust Temperature, Time, or Solvent]; E -- Yes --> I[Explore Controlled Radical or Ring-Opening Polymerization]; F --> B; G --> C; H --> D; I --> J[Successful Polymerization];

} caption: Troubleshooting workflow for polymerization issues.

• Monomer Purity and Stoichiometry: Condensation polymerization is extremely sensitive to the stoichiometric balance of reactive groups. Impurities can throw off this balance and act as chain terminators.

  • Protocol: Ensure your monomer and any co-monomers are of the highest possible purity. Dry them thoroughly under vacuum before use. Use high-precision balances for weighing.

• Premature Precipitation: As the polymer chains grow, they may precipitate out of the reaction solvent if their solubility limit is reached. This effectively stops the polymerization, leading to low molecular weight.

  • Protocol: Choose a solvent that is known to be a good solvent for the final polymer, if possible. High-boiling point, polar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) or Dimethylacetamide (DMAc) are often used for aromatic polyamides.[3] Running the reaction at a higher temperature can also help maintain solubility.

• Side Reactions: The amine group can undergo side reactions that do not lead to chain growth.

  • Protocol: If performing a direct amidation (e.g., reacting the acrylic acid moiety with an amine), the conditions must be carefully controlled. The use of coupling agents like dicyclohexylcarbodiimide (DCC) or triazine-based reagents can facilitate amide bond formation under milder conditions, reducing side reactions.[8]

Guide 3: Solubility Issues and Solvent Selection

Q: I am unable to dissolve my polymer for characterization by NMR or GPC. What solvents should I try?

A: This is the most common and significant challenge. A systematic approach to solvent selection is required.

Causality and Troubleshooting Workflow:

• Start with Aggressive Solvents: Due to strong hydrogen bonding and aromatic stacking, you will likely need aggressive, polar aprotic solvents.

  • Initial Screening: Begin with NMP, DMAc, Dimethyl Sulfoxide (DMSO), and Dimethylformamide (DMF). These are often effective for aromatic polyamides.[3]

• Incorporate Salts: The addition of salts like Lithium Chloride (LiCl) or Calcium Chloride (CaCl₂) can dramatically improve solubility. The salt ions coordinate with the amide carbonyls, disrupting the strong inter-chain hydrogen bonds and allowing the solvent to penetrate.

  • Protocol: Prepare 2-5% (w/v) solutions of LiCl in NMP or DMAc. Attempt to dissolve your polymer in this salt solution. This is a standard practice for dissolving aramids.

• Use Heat and Agitation: Gentle heating (e.g., 50-80 °C) and prolonged stirring or sonication can aid the dissolution process. Be cautious with excessive heat, as it can cause polymer degradation.

• Consider Strong Acids: For some highly intractable aromatic polymers, strong acids like concentrated sulfuric acid or methanesulfonic acid are the only effective solvents. However, these are destructive and only suitable for certain characterization methods like viscosity measurements, not for GPC or standard NMR.

Solvent Selection Guide:

Solvent System	Typical Concentration	Pros	Cons
NMP, DMAc, DMSO	-	Good starting point, relatively common.	Often insufficient for high molecular weight polymers.
NMP or DMAc + LiCl	2-5% w/v LiCl	Highly effective at disrupting H-bonds.	Can interfere with some analyses (e.g., GPC columns).
Concentrated H₂SO₄	98%	Can dissolve very rigid polymers.	Destructive, corrosive, not suitable for most characterization.

Table 2: Recommended solvent systems for poly(3-aminophenyl)acrylic acid derivatives.

Guide 4: Spectroscopic Analysis (NMR & FTIR)

Q: My ¹H NMR spectrum shows very broad, poorly resolved peaks, making interpretation impossible. Why is this happening?

A: Peak broadening in polymer NMR is a classic sign of restricted chain mobility, aggregation, or a wide distribution of chemical environments.

Causality and Troubleshooting Workflow:

dot graph TD { A[Start: Broad NMR Peaks] --> B{Is the polymer fully dissolved?}; B -- No --> C[Improve Solubility (See Guide 3)]; B -- Yes --> D{Is the concentration too high?}; D -- Yes --> E[Reduce Concentration]; D -- No --> F{Is the temperature too low?}; F -- Yes --> G[Increase Acquisition Temperature]; F -- No --> H{Consider 13C NMR}; C --> B; E --> I[Re-acquire Spectrum]; G --> I; H --> J[Analyze 13C Spectrum]; I --> K[Improved Resolution];

} caption: Troubleshooting workflow for broad NMR signals.

• Incomplete Dissolution or Aggregation: Even if the solution appears clear to the naked eye, microscopic aggregates may be present. These tumble very slowly in solution, leading to extremely broad signals.

  • Protocol: Ensure the polymer is fully dissolved, using the methods in Guide 3. Filter the solution through a PTFE syringe filter (e.g., 0.45 µm) before transferring it to the NMR tube.[9]

• High Viscosity/Low Chain Mobility: Concentrated polymer solutions are viscous, which slows down molecular tumbling and broadens NMR signals. The inherent rigidity of the polymer backbone also contributes to this.

  • Protocol: Acquire the spectrum at an elevated temperature (e.g., 80-100 °C). This decreases the solution viscosity and increases chain mobility, leading to sharper peaks. Also, try using a more dilute solution.

• Switch to ¹³C NMR: While it requires longer acquisition times, ¹³C NMR spectra often show better-resolved peaks for polymers than ¹H NMR, as the larger chemical shift range can overcome some of the broadening effects.[10][11]

FTIR Analysis Tips:

FTIR is an excellent technique for confirming the successful polymerization. Look for these key changes from monomer to polymer:

• Disappearance of Monomer Bands: The characteristic C=C stretching of the acrylic acid monomer (~1620-1640 cm⁻¹) should diminish or disappear.

• Appearance of Amide Bands: The formation of the amide linkage will give rise to strong, characteristic peaks:

  • Amide I (C=O stretch): ~1650-1680 cm⁻¹

  • Amide II (N-H bend and C-N stretch): ~1510-1550 cm⁻¹

  • N-H Stretch: A broad peak around 3300-3500 cm⁻¹

Guide 5: Thermal Characterization (TGA & DSC)

Q: My TGA curve shows an initial weight loss at a low temperature (<150 °C), and the DSC curve has no clear glass transition (Tg). What does this mean?

A: These are common artifacts in the thermal analysis of polyamides and other hygroscopic polymers.

Causality and Troubleshooting Workflow:

• Initial Weight Loss in TGA: This is almost always due to the loss of absorbed water or residual solvent (e.g., NMP, DMAc). Polyamides are notoriously hygroscopic.[12]

  • Protocol: Before running the TGA, dry your sample thoroughly in a vacuum oven (e.g., at 80-100 °C for 12-24 hours). To prevent moisture re-absorption, transfer the sample to the TGA instrument immediately after drying. Alternatively, you can perform a "dry step" in the TGA itself: hold the sample at a temperature above the boiling point of the solvent/water (e.g., 120 °C) for 30-60 minutes before starting the main heating ramp.

• Obscured Glass Transition in DSC: The presence of residual solvent can plasticize the polymer, lowering and broadening the Tg, sometimes to the point where it is undetectable.[5] The evaporation of this solvent during the DSC scan can also create a large, broad endotherm that masks the subtle change in heat capacity at the Tg.

  • Protocol: As with TGA, rigorous drying of the sample is critical. The standard procedure for DSC analysis of polymers involves a heat-cool-heat cycle.[6] The first heating run serves to erase the sample's thermal history and drive off any residual moisture or solvent. The Tg is then determined from the second heating run, which will provide a much clearer and more reproducible result.[13][14]

Typical Thermal Properties:

Analysis	Expected Feature	Typical Range for Aromatic Polyamides	Common Issues & Solutions
TGA	Decomposition Onset (Td)	> 400 °C	Issue: Early weight loss. Solution: Dry sample thoroughly.
DSC	Glass Transition (Tg)	150 - 300 °C	Issue: Weak or no Tg. Solution: Use a heat-cool-heat cycle; analyze the 2nd heat.

Table 3: Summary of expected thermal properties and troubleshooting.

Guide 6: Molecular Weight Determination (GPC/SEC)

Q: My GPC results show a strange, multimodal, or very broad peak, and the calculated molecular weight seems incorrect.

A: Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is notoriously challenging for aromatic polymers due to solubility and interaction issues.[15]

Causality and Troubleshooting Workflow:

• Poor Solubility and Aggregation: This is the primary culprit. If the polymer is not fully dissolved into individual chains, aggregates will elute very early (appearing as very high molecular weight), distorting the chromatogram.[4]

  • Protocol: Use the aggressive solvent systems described in Guide 3, such as DMAc or NMP with LiCl. Ensure complete dissolution before injection. Always filter your sample through a 0.2 µm or 0.45 µm PTFE filter immediately before analysis to remove dust and microgels.[9]

• Column Interactions: The amine and amide groups in your polymer can interact with the stationary phase of the GPC columns (adsorption), leading to peak tailing and artificially long retention times (lower calculated molecular weight).

  • Protocol: The addition of a salt like LiCl to the mobile phase is crucial. The salt ions compete for the active sites on the column, suppressing the polymer-column interactions and allowing for a true size-based separation.

• Incorrect Calibration: GPC measures hydrodynamic volume, not absolute molecular weight. The results are relative to the calibration standards used. Using common polystyrene (PS) standards for a rigid aromatic polyamide will give inaccurate (often underestimated) molecular weight values because their structure and hydrodynamic volume-to-mass ratio are vastly different.[4]

  • Protocol:

    • Best Practice: Use a GPC system equipped with a light scattering detector (e.g., Multi-Angle Light Scattering, MALS). This allows for the determination of absolute molecular weight without relying on column calibration.

    • Alternative: If only a standard RI or UV detector is available, clearly state in your report that the molecular weights are "relative to polystyrene standards." This is an accepted practice, but the limitations must be acknowledged.

References

• Komber, H., Voit, B., Monticelli, O., & Russo, S. (n.d.). H and 13C NMR Spectra of a Hyperbranched Aromatic Polyamide from p-Phenylenediamine and Trimesic Acid. Macromolecules - ACS Publications. Retrieved from [Link]

• Yazgan, I. (2019). NMR-based structural characterization of common aromatic poly(amic acid) polymers. Polymer Bulletin. Retrieved from [Link]

• Tokar, A. V. (2022). NMR SPECTRAL PARAMETERS OF THE SYSTEMS BASED ON AROMATIC POLYAMIDES: THE QUANTUM-CHEMICAL INTERPRETATION FOR THE SOLVATION EFFECTS OF MEDIUM. Journal of Chemistry and Technologies. Retrieved from [Link]

• DSC TGA Polyimide. (n.d.). Scribd. Retrieved from [Link]

• Zhang, C., Huang, X., Zeng, X., & Yi, Q. (2014). 13 C-NMR spectra of polyamides produced under different contents of BA. ResearchGate. Retrieved from [Link]

• Sodisetty, P., Awenlimobor, A., & Chandraa, N. (2017). THERMAL ANALYSIS OF POLYAMIDE (PA66) - NYLON 6/6. ResearchGate. Retrieved from [Link]

• 1 H-NMR spectrum of the polyamide PA-a. (n.d.). ResearchGate. Retrieved from [Link]

• Heide, G. (2015). Characterization and Classification of Recycled Polyamides by Means of Identify. NETZSCH. Retrieved from [Link]

• DSC and TGA curves of polyimide1-3. DSC: differential scanning calorimetry; TGA: thermogravimetric analysis. (n.d.). ResearchGate. Retrieved from [Link]

• Crystalline solubility of AM at 25 °C in the polymer solutions with various concentrations. (n.d.). ResearchGate. Retrieved from [Link]

• Top 5 GPC Mistakes to Avoid For Polymers. (2024, January 13). YouTube. Retrieved from [Link]

• Gold-Catalyzed Post-Polymerization Modification of Commodity Aromatic Polymers. (2021, July 21). JACS Au - ACS Publications. Retrieved from [Link]

• GPC analysis of polymers PH1–PH3 before and after N-deprotection After.... (n.d.). ResearchGate. Retrieved from [Link]

• Kim, D. W., et al. (2022). Effects of Polymers on the Drug Solubility and Dissolution Enhancement of Poorly Water-Soluble Rivaroxaban. MDPI. Retrieved from [Link]

• GPC/SEC Troubleshooting and Good Practice - What You Should Know When You Need To Analyze Polymers, Biopolymers, and Proteins. (n.d.). Agilent. Retrieved from [Link]

• When to Use GPC Analysis for Your Polymer Project. (2024, July 22). ResolveMass Laboratories Inc. Retrieved from [Link]

• Siritapetawee, J., et al. (n.d.). A Review on Comb Shaped Amphiphilic Polymers for hydrophobic drug solubilisation. Retrieved from [Link]

• Al-Khalaf, A. A., et al. (2022). Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4-Aminophenyl) Prop-2-en-1-one) Amide Derivatives. ResearchGate. Retrieved from [Link]

• Kolter, K., et al. (2022). A Novel Aminomethacrylate-Based Copolymer for Solubility Enhancement—From Radical Polymer Synthesis to Manufacture and Characterization of Amorphous Solid Dispersions. MDPI. Retrieved from [Link]

• 3-amino-2-benzoyl-acrylic-acid derivatives and process for their preparation. (n.d.). Google Patents.

• Oyewo, O. A., et al. (2020). Synthesis and characterization of novel poly(3-aminophenyl boronic acid-co-vinyl alcohol) nanocomposite polymer stabilized silver nanoparticles with antibacterial and antioxidant applications. PubMed. Retrieved from [Link]

• Synthesis, characterization and rheological behavior of pH sensitive poly(acrylamide-co-acrylic acid) hydrogels. (n.d.). Arabian Journal of Chemistry. Retrieved from [Link]

• Espinoza-González, C., et al. (2023). Obtaining and Characterizing Poly(Acid Acrylic–co-Acrylamide) Hydrogels Reinforced with Cellulose Nanocrystals from Acacia farnesiana L. Willd (Huizache). MDPI. Retrieved from [Link]

• Novel synthesis of N‐substituted polyacrylamides: Derivatization of poly(acrylic acid) with amines using a triazine‐based condensing reagent. (2006). ResearchGate. Retrieved from [Link]

• The characterization of poly acrylic acid‐poly (3‐(methacryloylamino).... (n.d.). ResearchGate. Retrieved from [Link]

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Avoiding cis/trans isomerization of (2E)-3-(3-aminophenyl)acrylic acid

A Guide for Researchers, Scientists, and Drug Development Professionals on Avoiding cis/trans Isomerization

Welcome to the technical support center for (2E)-3-(3-aminophenyl)acrylic acid. This resource is designed to provide in-depth guidance on the handling, storage, and use of this compound, with a specific focus on preventing unwanted cis/trans isomerization. As Senior Application Scientists, we understand the critical importance of isomeric purity in research and development. This guide synthesizes our expertise to help you maintain the integrity of your experiments.

Frequently Asked Questions (FAQs)

Here we address the most common queries regarding the isomerization of (2E)-3-(3-aminophenyl)acrylic acid.

Q1: What is cis/trans isomerization and why is it a concern for (2E)-3-(3-aminophenyl)acrylic acid?

A1: Cis/trans isomerization, also known as geometric isomerism, refers to the different spatial arrangements of substituents around a double bond. In (2E)-3-(3-aminophenyl)acrylic acid, the "(2E)" designation (an example of E/Z notation) specifies the trans configuration, where the phenyl and carboxylic acid groups are on opposite sides of the carbon-carbon double bond. The cis isomer, or (2Z)-isomer, has these groups on the same side. This structural difference can significantly alter the molecule's physical, chemical, and biological properties. For drug development professionals, maintaining the correct isomeric form is crucial as different isomers can have varied pharmacological activities and toxicological profiles.

Q2: What are the primary factors that induce the isomerization of (2E)-3-(3-aminophenyl)acrylic acid to its cis form?

A2: The primary drivers of trans-to-cis isomerization in cinnamic acid derivatives like (2E)-3-(3-aminophenyl)acrylic acid are exposure to light (photoisomerization) and heat (thermal isomerization).[1]

• Light Exposure: Ultraviolet (UV) radiation is a significant factor in promoting the isomerization of trans-cinnamic acid to its cis form.[2] Even exposure to sunlight or standard laboratory fluorescent lighting can induce this change over time.[2][3]

• Heat: While the trans isomer is generally more thermally stable, elevated temperatures can provide the necessary energy to overcome the rotational barrier of the double bond, leading to the formation of the cis isomer.[4] However, for cinnamic acids, the thermal equilibrium strongly favors the trans form.[1][4]

Q3: How can I detect and quantify the presence of the cis isomer in my sample?

A3: Several analytical techniques can be employed to separate and quantify cis and trans isomers:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a common and effective method for separating geometric isomers.[5] The different polarities and shapes of the cis and trans isomers often lead to different retention times on the column.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR is a powerful tool for distinguishing between cis and trans isomers. The coupling constants of the vinyl protons are typically different for each isomer.[6][7]

• UV-Visible Spectroscopy: Cis and trans isomers can exhibit different UV-visible absorption spectra, which can be used for quantification, especially when coupled with a separation technique like HPLC.[6]

Q4: Are there any chemical methods to convert the unwanted cis isomer back to the desired trans form?

A4: Yes, it is possible to convert the cis isomer back to the more stable trans form. One documented method involves using a trace amount of iodine as a catalyst with gentle heating, which can quantitatively convert the cis isomer to the trans isomer.[8] However, it's important to consider the implications of adding a reagent to your sample and the subsequent purification steps that may be required.

Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during your experiments.

Issue 1: Inconsistent experimental results or loss of biological activity.

• Potential Cause: Uncontrolled isomerization of (2E)-3-(3-aminophenyl)acrylic acid to the less active or inactive cis isomer.

• Troubleshooting Steps:

  • Verify Isomeric Purity: Immediately analyze a sample of your stock solution and the final experimental solution using a validated analytical method like HPLC or NMR to determine the ratio of trans to cis isomers.

  • Review Handling Procedures: Assess your experimental workflow for potential exposure to light and heat. Are you working under direct sunlight or intense artificial light? Are solutions being heated for prolonged periods?

  • Implement Protective Measures:

    • Work in a dimly lit area or use amber-colored glassware to minimize light exposure.[9]

    • For highly sensitive applications, consider working under red light conditions.

    • If solutions must be left for extended periods, cover them with aluminum foil or place them in a dark enclosure.[9]

    • Avoid unnecessary heating of solutions containing the compound. If heating is required, use the lowest possible temperature for the shortest duration.

Issue 2: Appearance of a new, unexpected peak in the chromatogram during analysis.

• Potential Cause: On-column or pre-analysis isomerization induced by the analytical method itself.

• Troubleshooting Steps:

  • Analyze a Freshly Prepared Standard: Prepare a solution of (2E)-3-(3-aminophenyl)acrylic acid and immediately inject it into the analytical system to establish a baseline chromatogram.

  • Investigate the Autosampler Environment: If your autosampler is not temperature-controlled or is exposed to light, isomerization can occur while samples are waiting for injection. Consider using a cooled autosampler and protecting the samples from light.

  • Evaluate Mobile Phase and pH: The composition and pH of the mobile phase in HPLC can sometimes influence isomer stability. Experiment with different mobile phase conditions if you suspect this is a contributing factor.

  • Consider an Alternative Analytical Technique: If HPLC proves problematic, consider using an alternative method like Capillary Zone Electrophoresis (CZE) for separation.[10]

Issue 3: Degradation or change in the physical appearance of the solid compound during storage.

• Potential Cause: Improper storage conditions leading to isomerization and potentially other degradation pathways like dimerization. Cinnamic acid derivatives are known to undergo photodimerization to form truxillic or truxinic acids upon exposure to UV light.[11][12]

• Troubleshooting Steps:

  • Confirm Correct Storage Conditions: (2E)-3-(3-aminophenyl)acrylic acid should be stored in a cool, dark, and dry place. Recommended storage is typically at room temperature, but in a well-sealed, opaque container to protect from light.[9]

  • Inert Atmosphere: While oxygen is necessary for some inhibitors to function in acrylic acid monomers, for a solid crystalline compound, storage under an inert atmosphere (e.g., argon or nitrogen) can help prevent oxidative degradation.

  • Temperature Control: Avoid storing the compound in areas with significant temperature fluctuations. Ideally, maintain a consistent temperature between 15°C and 25°C.[13]

Experimental Protocols & Data

Protocol 1: Recommended Handling and Storage of (2E)-3-(3-aminophenyl)acrylic acid

• Receiving and Initial Storage: Upon receipt, store the compound in its original, tightly sealed, opaque container in a cool, dark, and well-ventilated area.[14]

• Preparation of Stock Solutions:

  • Weigh the solid compound under subdued lighting.

  • Use amber-colored volumetric flasks or flasks wrapped in aluminum foil.

  • Dissolve the compound in a suitable solvent.

• Storage of Solutions:

  • Store stock solutions in amber vials with tightly sealed caps.

  • For long-term storage, aliquot the stock solution into smaller volumes to minimize the number of freeze-thaw cycles and exposure to light during use.

  • Store solutions at a low temperature (e.g., 2-8°C or -20°C), protected from light.

• During Experiments:

  • Minimize the exposure of solutions to ambient and artificial light.

  • Use amber-colored reaction vessels or cover them with aluminum foil.

  • If possible, conduct light-sensitive steps in a dark room or under a safety light.

Data Summary: Factors Influencing Isomerization

Factor	Effect on (2E)-3-(3-aminophenyl)acrylic acid	Mitigation Strategy
UV/Visible Light	Promotes conversion to the cis isomer.[2]	Work in low light, use amber glassware, cover samples.[9]
Elevated Temperature	Can induce isomerization, though the trans form is more stable.[4]	Avoid unnecessary heating; use controlled temperature settings.
pH	Can influence the rate of isomerization in solution.	Maintain a consistent and appropriate pH for your experiment.
Solvent	The polarity of the solvent can affect the photostationary state.	Be consistent with the solvent used in your experiments.

Visual Guides

Isomerization Pathway

Caption: Factors influencing the interconversion of cis and trans isomers.

Workflow for Handling Photosensitive Compounds

Caption: Recommended workflow for minimizing isomerization.

References

• Hartley, G. S. (1937). Light-induced isomerization and dimerization of cinnamic acid derivatives in cell walls.
• Yin, R., et al. (2017). Investigation of trans-to-cis isomerization of cinnamic acid in Arabidopsis using stable-isotope-labeled cinnamic acid. Bioscience, Biotechnology, and Biochemistry, 81(11), 2183-2190.
• Jung, H., et al. (2005). Enhanced photostability of monascus pigments derived with various amino acids via fermentation. Journal of Agricultural and Food Chemistry, 53(18), 7108-7114.
• Murov, S. L., & Hammond, G. S. (1968). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. The Journal of Physical Chemistry, 72(11), 3797-3804.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Safety First: Handling and Storing Acrylic Acid (CAS 79-10-7). Retrieved from [Link]

• de Klerk, A., & Fletcher, J. C. (2016). The Photochemical Dimerization of trans-Cinnamic Acid.
• DeTar, D. F., & Carpino, L. A. (1956). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. Journal of the American Chemical Society, 78(3), 475-479.

• International Programme on Chemical Safety. (1997). Acrylic acid (Health and Safety Guide No. 104). World Health Organization. Retrieved from [Link]

• Chemistry Notes. (2021, May 30). Determination of configuration of cis and trans isomers. Retrieved from [Link]

• Labtag. (2024, October 31). 5 Tips for Handling Photosensitive Reagents. Retrieved from [Link]

• Chadwick, R. R., & Hsieh, J. C. (1991). Separation of cis and trans double-bond isomers using capillary zone electrophoresis. Analytical Chemistry, 63(20), 2377-2381.

• Specialty Chemicals. (n.d.). Safe Handling Guide UV/EB Materials. Retrieved from [Link]

• Wang, Y., et al. (2012). Converting method for cis and trans isomers of cinnamic acid compound.
• Bernstein, H. I., & Quimby, W. C. (1943). The Photochemical Dimerization of trans-Cinnamic Acid. Journal of the American Chemical Society, 65(9), 1845-1846.
• Szefler, B., et al. (2018). The trans/cis photoisomerization in hydrogen bonded complexes with stability controlled by substituent effects: 3-(6-aminopyridin-3-yl)acrylate case study. Photochemical & Photobiological Sciences, 17(7), 868-875.
• Braga, D., et al. (2017). Mechano-Induced Polymorphism and Single Crystal to Single Crystal [2 + 2] Photoreactivity in a Bromide Salt of 4-Amino-Cinnamic Acid. Crystal Growth & Design, 17(8), 4103-4107.

• Waters Corporation. (n.d.). HPLC Determination of Free Acrylic Acid and Monomers in Polyacrylates. Retrieved from [Link]

• Chemistry Steps. (n.d.). Cis and Trans Isomers and Cis Trans Practice Problems. Retrieved from [Link]

• Chromatography Forum. (2014, February 22). Separation of cis/trans isomers. Retrieved from [Link]

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Technical Support Center: Scaling Up the Synthesis of (2E)-3-(3-aminophenyl)acrylic acid

Welcome to the dedicated technical support center for the synthesis and scale-up of (2E)-3-(3-aminophenyl)acrylic acid. This resource is designed for researchers, chemists, and process development professionals to provide in-depth guidance, troubleshoot common issues, and offer practical, field-tested advice for this specific synthesis. Our goal is to bridge the gap between bench-scale discovery and robust, scalable production.

Introduction to the Synthesis of (2E)-3-(3-aminophenyl)acrylic acid

(2E)-3-(3-aminophenyl)acrylic acid, a derivative of cinnamic acid, is a valuable building block in the synthesis of various pharmaceuticals and functional materials.[1][2] Its synthesis typically involves the condensation of 3-aminobenzaldehyde with a suitable active methylene compound. The two most common and industrially relevant methods are the Knoevenagel condensation and the Perkin reaction.[3][4][5]

The choice of synthetic route often depends on factors such as substrate availability, desired purity, and scalability. While both methods are effective, they each present unique challenges, especially when transitioning from laboratory-scale to pilot or manufacturing-scale production.[6][7] This guide will provide a comprehensive overview of these challenges and their solutions.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the synthesis of (2E)-3-(3-aminophenyl)acrylic acid.

Q1: What are the primary synthetic routes to produce (2E)-3-(3-aminophenyl)acrylic acid?

A1: The two most prevalent methods are the Knoevenagel condensation and the Perkin reaction . The Knoevenagel condensation involves the reaction of 3-aminobenzaldehyde with an active methylene compound like malonic acid, in the presence of a weak base catalyst such as piperidine or pyridine.[3][8] The Perkin reaction utilizes the condensation of 3-aminobenzaldehyde with an acid anhydride (e.g., acetic anhydride) and its corresponding alkali salt (e.g., sodium acetate) to form the α,β-unsaturated acid.[4][9][10]

Q2: Why is the choice of base critical in the Knoevenagel condensation for this synthesis?

A2: The basicity of the catalyst is a crucial parameter. A weak base is generally preferred because it is strong enough to deprotonate the active methylene compound (e.g., malonic acid) to form the reactive enolate, but not so strong as to cause self-condensation of the 3-aminobenzaldehyde, which is a common side reaction.[3][11][12] Strong bases can lead to undesired polymerization or the formation of other byproducts, significantly reducing the yield and purity of the target compound.

Q3: What are the main challenges when scaling up this synthesis?

A3: Scaling up chemical syntheses is rarely a linear process.[13] Key challenges include:

• Heat Transfer: Exothermic reactions that are easily managed in a small flask can become hazardous on a larger scale due to the reduced surface-area-to-volume ratio of larger reactors.[14]

• Mixing Efficiency: Inadequate mixing in a large reactor can lead to localized "hot spots" or concentration gradients, resulting in increased side product formation and lower yields.[14]

• Reaction Time: Operations that are quick in the lab, such as additions or work-ups, take significantly longer at scale, which can affect the stability of intermediates and the final product.[14]

• Solvent and Reagent Choice: Solvents and reagents that are practical at the lab scale may be too expensive, toxic, or difficult to handle at an industrial scale.[6][15]

Q4: How can I purify the final product, (2E)-3-(3-aminophenyl)acrylic acid?

A4: Purification typically involves recrystallization from a suitable solvent or solvent mixture, such as ethanol/water.[12] The crude product can also be purified by washing the filtered solid with a cold solvent to remove impurities.[12] In some cases, column chromatography may be employed for small-scale, high-purity requirements, though this is less practical for large-scale production.[16] An acid-base workup can also be effective; dissolving the product in a basic aqueous solution, washing with an organic solvent to remove non-acidic impurities, and then re-precipitating the product by acidification.[17]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis of (2E)-3-(3-aminophenyl)acrylic acid.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive Catalyst: The base catalyst (e.g., piperidine, sodium acetate) may be old, hydrated, or of poor quality.[12] 2. Suboptimal Reaction Temperature: The reaction may not have been heated sufficiently, or overheating may have caused degradation.[12] 3. Presence of Water: For the Perkin reaction, anhydrous conditions are often crucial. For the Knoevenagel condensation, the water produced can inhibit the reaction equilibrium.[10][12][18] 4. Poor Quality Starting Materials: Impurities in the 3-aminobenzaldehyde or malonic acid/acetic anhydride can interfere with the reaction.[12]	1. Use a fresh or recently purified catalyst. Ensure anhydrous conditions if using sodium acetate.[10] 2. Optimize the reaction temperature. Monitor with TLC to find the optimal balance between reaction rate and side product formation. 3. Use a Dean-Stark apparatus to remove water azeotropically during the reaction.[11] 4. Check the purity of starting materials by NMR or other analytical techniques and purify if necessary.
Formation of a Tar-Like Substance	1. Strong Base: Use of a base that is too strong can lead to self-condensation or polymerization of the aldehyde.[3][11] 2. Excessive Heat: Overheating can promote polymerization and decomposition. 3. Extended Reaction Time: Leaving the reaction for too long, especially at elevated temperatures, can lead to byproduct formation and degradation.[12]	1. Switch to a weaker base catalyst (e.g., piperidine, pyridine, or ammonium acetate).[11] 2. Reduce the reaction temperature and monitor progress closely by TLC. 3. Optimize the reaction time by quenching the reaction as soon as the starting material is consumed (as determined by TLC).
Product is Difficult to Isolate/Precipitate	1. Product is too Soluble in the Reaction Solvent: The chosen solvent may be too good at dissolving the product, preventing it from precipitating upon cooling. 2. Incorrect pH during Workup: The product is amphoteric and its solubility is pH-dependent. The pH may not be at the isoelectric point for minimum solubility.	1. After the reaction, reduce the solvent volume under reduced pressure. Try adding a co-solvent in which the product is insoluble (an anti-solvent) to induce precipitation. 2. Carefully adjust the pH of the aqueous solution during workup to find the point of maximum precipitation.
Product Purity is Low After Isolation	1. Incomplete Reaction: The isolated product may be contaminated with starting materials. 2. Side Reactions: Common side reactions include self-condensation of the aldehyde or Michael addition of the active methylene compound to the product.[12] 3. Ineffective Purification: The chosen recrystallization solvent may not be optimal for rejecting impurities.	1. Ensure the reaction has gone to completion by TLC before workup. 2. Optimize reaction conditions (catalyst, temperature, time) to minimize side reactions. A slight excess of the aldehyde can sometimes suppress Michael addition.[11] 3. Screen different solvents for recrystallization to find one that dissolves the product well at high temperatures but poorly at low temperatures, while impurities remain soluble at low temperatures.

Experimental Protocols

Protocol 1: Knoevenagel Condensation (Doebner Modification)

This protocol is a common and effective method for the lab-scale synthesis of (2E)-3-(3-aminophenyl)acrylic acid.[3][19]

Materials:

• 3-Aminobenzaldehyde

• Malonic Acid

• Pyridine (solvent and base)

• Piperidine (catalyst)

• Hydrochloric Acid (for workup)

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 3-aminobenzaldehyde (1 equivalent).

• Add malonic acid (1.5 equivalents).

• Add pyridine to dissolve the solids, using the minimum amount necessary.

• Add a catalytic amount of piperidine (e.g., 0.1 equivalents).

• Heat the reaction mixture to 80-90 °C and stir. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker containing ice and water.

• Acidify the mixture with concentrated hydrochloric acid to a pH of approximately 2-3. A precipitate should form.

• Collect the solid product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure (2E)-3-(3-aminophenyl)acrylic acid.

Protocol 2: Perkin Reaction

The Perkin reaction provides an alternative route, often requiring higher temperatures.[4][9]

Materials:

• 3-Aminobenzaldehyde

• Acetic Anhydride

• Anhydrous Sodium Acetate

• Sodium Hydroxide (for workup)

• Hydrochloric Acid (for workup)

Procedure:

• Combine 3-aminobenzaldehyde (1 equivalent), acetic anhydride (2.5 equivalents), and anhydrous sodium acetate (1 equivalent) in a round-bottom flask fitted with a reflux condenser.

• Heat the mixture to 160-180 °C in an oil bath for 4-6 hours.[10]

• Cool the reaction mixture and add water.

• Boil the mixture to hydrolyze the excess acetic anhydride.

• Add a solution of sodium hydroxide to dissolve the resulting acid as its sodium salt.

• Filter the hot solution to remove any insoluble impurities.

• Cool the filtrate and acidify with concentrated hydrochloric acid to precipitate the (2E)-3-(3-aminophenyl)acrylic acid.

• Collect the product by vacuum filtration, wash with cold water, and recrystallize if necessary.

Visualizations

Experimental Workflow: Knoevenagel Condensation

Caption: Workflow for the Knoevenagel synthesis of (2E)-3-(3-aminophenyl)acrylic acid.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yield in the synthesis.

References

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• Shandong Look Chemical. (2021). Problems needing attention in synthesis process scaling up.
• ChemicalBook. (n.d.). (2E)-3-(3-AMINOPHENYL)ACRYLIC ACID synthesis.
• Prime Scholars. (n.d.). How to deal with scale-up challenges of Chemistry?.
• ACS Publications. (n.d.). Challenges of scaling up chemical processes (based on real life experiences).
• UK-CPI.com. (2025). 6 key challenges when scaling up sustainable chemical processes.
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• Sathee Jee. (n.d.). Perkin Reaction. IIT Kanpur.
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• MDPI. (2023).
• Wikipedia. (n.d.). Perkin reaction.
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• Sathee Jee. (n.d.). Perkin Reaction Mechanism. IIT Kanpur.
• Banaras Hindu University. (n.d.).
• International Science Community Association. (2012).
• BYJU'S. (n.d.). Perkin Reaction Mechanism.
• J&K Scientific LLC. (2021). Perkin Reaction.
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• MDPI. (n.d.). Aromatic Amines in Organic Synthesis Part III; p-Aminocinnamic Acids and Their Methyl Esters.
• Google Patents. (n.d.). EP3103877A1 - 4-amino cinnamic acid production method using enzyme.
• Pure. (2017).
• CymitQuimica. (n.d.). CAS 1709-44-0: 3-Aminobenzaldehyde.
• PubMed. (1983). [Synthetic serine proteinase inhibitors. 30. Synthesis of alpha-benzoylamino-4-amidinocinnamic acid and alpha-(4-amidinobenzoylamino) cinnamic acid amides, and their inhibitory effect on trypsin-like enzymes].
• MDPI. (2022). Three-Component Condensation of β-Ketonitriles, 4-Fluorobenzaldehyde, and Secondary Cyclic Amines.
• ChemicalBook. (2024).
• Google Patents. (n.d.). WO2019168203A1 - Method for producing 4-aminocinnamic acid, and vector and host cell used in same.
• Scribd. (n.d.).
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• Sigma-Aldrich. (n.d.).
• Thermo Fisher Scientific. (n.d.).
• MySkinRecipes. (n.d.). 4-Aminocinnamic Acid.
• Santa Cruz Biotechnology. (n.d.). (2E)-3-(3-aminophenyl)acrylic acid.
• Hit2Lead. (n.d.). 3-(3-aminophenyl)acrylic acid.
• ResearchGate. (2025). Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4-Aminophenyl) Prop-2-en-1-one)
• MDPI. (n.d.). Heterologous Production of Acrylic Acid: Current Challenges and Perspectives.
• Google Patents. (n.d.). EP0484122A2 - Method for obtaining high-purity cinnamic acid.
• PMC - NIH. (n.d.). Highly Efficient Biobased Synthesis of Acrylic Acid.
• Filo. (2024). Benzenaldehyde to 3-aminobenzaldehyde.
• ChemSynthesis. (2025). 3-aminobenzaldehyde.
• ResearchGate. (n.d.).
• MDPI. (n.d.). A Comparative Study of Two Synthesis Methods for Poly(Acrylic Acid-Co-Acrylamide) Incorporating a Hyperbranched Star-Shaped Monomer.

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Reference Data & Comparative Studies

A Researcher's Guide to Purity Analysis of (2E)-3-(3-aminophenyl)acrylic Acid from Commercial Suppliers

In the landscape of pharmaceutical research and development, the quality of starting materials is a cornerstone of experimental reproducibility and the ultimate success of a drug discovery program. (2E)-3-(3-aminophenyl)acrylic acid, a versatile building block, is no exception. Its purity can significantly impact reaction yields, impurity profiles of downstream compounds, and ultimately, biological activity. This guide provides a comprehensive framework for researchers to critically evaluate the purity of (2E)-3-(3-aminophenyl)acrylic acid from various commercial suppliers. We will delve into the practical application of key analytical techniques—High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS)—to empower you to make informed decisions for your research.

The Critical Role of Purity in Drug Development

The presence of impurities, even in seemingly trace amounts, can have profound consequences in drug development.[1][2] They can introduce unforeseen side reactions, complicate purification processes, and in the worst-case scenario, exhibit their own biological activity or toxicity, leading to misleading experimental results.[1] Therefore, a robust analytical assessment of starting material purity is not merely a quality control checkpoint but a fundamental aspect of good scientific practice.

An Integrated Approach to Purity Assessment

A multi-pronged analytical strategy is essential for a comprehensive purity assessment of (2E)-3-(3-aminophenyl)acrylic acid. No single technique can provide a complete picture. This guide will focus on a synergistic workflow employing HPLC for quantitative purity determination, NMR for structural confirmation and identification of organic impurities, and MS for sensitive impurity detection and identification.

Caption: Experimental workflow for purity comparison.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC with UV detection is the gold standard for quantifying the purity of aromatic compounds like (2E)-3-(3-aminophenyl)acrylic acid.[1] The method separates the main compound from its impurities based on their differential partitioning between a stationary phase and a mobile phase.[3]

Instrumentation:

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Autosampler

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (0.1%)

Procedure:

• Sample Preparation: Accurately weigh approximately 5 mg of (2E)-3-(3-aminophenyl)acrylic acid from each supplier and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to create a 0.5 mg/mL stock solution.

• Chromatographic Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: 10% B to 90% B over 15 minutes

  • Flow Rate: 1.0 mL/min[4]

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

¹H NMR Spectroscopy for Structural Verification and Impurity Profiling

¹H NMR spectroscopy provides detailed structural information about the molecule and is a powerful tool for identifying and quantifying organic impurities.[5][6] The chemical shift, integration, and multiplicity of the proton signals can confirm the structure of (2E)-3-(3-aminophenyl)acrylic acid and reveal the presence of related substances.

Instrumentation:

• NMR spectrometer (400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated dimethyl sulfoxide (DMSO-d₆)

• Internal standard (e.g., maleic acid)

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of DMSO-d₆ in an NMR tube. Add a known amount of an internal standard for quantitative analysis (qNMR).

• Data Acquisition: Acquire a standard ¹H NMR spectrum. Key parameters to optimize include the number of scans to ensure a good signal-to-noise ratio.

• Data Analysis:

  • Confirm the expected peaks for (2E)-3-(3-aminophenyl)acrylic acid.

  • Integrate all signals and compare the integral of the main compound to those of the impurities.

  • The use of an internal standard of known purity allows for the absolute quantification of the target molecule and its impurities.[6][7]

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS combines the separation power of HPLC with the sensitive detection and structural elucidation capabilities of mass spectrometry.[8][9][10] This technique is invaluable for identifying unknown impurities, even at trace levels.[9][10]

Instrumentation:

• LC-MS system (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source.

Procedure:

• LC Separation: Utilize the same HPLC method as described above. The mobile phase is MS-compatible.[8]

• MS Detection: Operate the mass spectrometer in both positive and negative ion modes to ensure the detection of a wide range of impurities.

• Data Analysis:

  • Extract the mass-to-charge ratio (m/z) for each detected impurity.

  • Utilize high-resolution mass spectrometry (HRMS) to determine the elemental composition of the impurities.[9]

  • Perform tandem MS (MS/MS) to obtain fragmentation patterns, which can be used to elucidate the structures of the impurities.[2]

Comparative Analysis of Suppliers

For the purpose of this guide, we analyzed lots of (2E)-3-(3-aminophenyl)acrylic acid from three hypothetical suppliers: Supplier A, Supplier B, and Supplier C. The results are summarized below.

Parameter	Supplier A	Supplier B	Supplier C
HPLC Purity (%)	99.2	97.5	99.8
¹H NMR Purity (%)	99.0	97.2	99.7
Major Impurity 1 (LC-MS)	0.5% (m/z 178.05)	1.2% (m/z 162.06)	Not Detected
Major Impurity 2 (LC-MS)	0.2% (m/z 148.06)	0.8% (m/z 148.06)	0.1% (m/z 162.06)
Appearance	Off-white powder	Yellowish powder	White crystalline powder

Discussion of Results:

• Supplier C provided the material with the highest purity as determined by both HPLC and ¹H NMR. The material was also visually the cleanest.

• Supplier A 's material showed good purity, with two minor impurities detected by LC-MS.

• Supplier B 's product had a significantly lower purity and a noticeable yellowish color, suggesting the presence of chromophoric impurities. The major impurity levels were considerably higher compared to the other suppliers.

Impurity Identification:

Through HRMS and MS/MS analysis, the following impurities were tentatively identified:

• Impurity at m/z 178.05: Proposed structure corresponds to the ethyl ester of the parent compound, likely from residual ethanol used in the synthesis or purification process.

• Impurity at m/z 162.06: This corresponds to the decarboxylated product, 3-vinylaniline.

• Impurity at m/z 148.06: This is consistent with 3-aminobenzaldehyde, a potential starting material.[11]

Caption: Logical flow from purity analysis to supplier selection.

Conclusion and Recommendations

This guide outlines a robust, multi-technique approach for the critical evaluation of (2E)-3-(3-aminophenyl)acrylic acid purity from different suppliers. Based on our hypothetical analysis, Supplier C is the recommended choice due to the demonstrably higher purity and lower impurity profile of their product.

Researchers and drug development professionals are strongly encouraged to implement a similar analytical workflow to qualify all critical starting materials. While the initial investment in time and resources for such a thorough analysis may seem substantial, it is a critical step in mitigating risks, ensuring data integrity, and ultimately accelerating the path to discovery. The choice of a high-purity starting material is a direct investment in the reliability and success of your research.

References

• Agilent Technologies. (n.d.). Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing.
• Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• LGC. (2025, May 8). The benefits of high-resolution mass spectrometry for impurity profiling.
• ResearchGate. (2025, August 7). Mass spectrometry in impurity profiling.
• Innovational Journals. (n.d.). Applications of Mass Spectrometry in Pharmaceutical Analysis: Detection of Impurities.
• Veeprho. (n.d.). Cinnamic Acid Impurities and Related Compound.
• ChemUniverse. (n.d.). (2E)-3-(3-AMINOPHENYL)ACRYLIC ACID [P45720].
• Quora. (2023, September 1). Why do we use NMR spectroscopy in purity analysis?.
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• HELIX Chromatography. (n.d.). HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column.
• ACS Publications. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry.
• Santa Cruz Biotechnology. (n.d.). (2E)-3-(3-aminophenyl)acrylic acid.
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• YouTube. (2022, May 26). NMR of molecules large and small in biomedical research and drug design.
• PubMed Central. (n.d.). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists.
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• Hit2Lead. (n.d.). 3-(3-aminophenyl)acrylic acid | CAS# 127791-53-1.
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• Dakenchem. (2025, August 7). What are the synthetic challenges for cinnamic derivatives?.

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A Comparative Guide to HPLC-Based Purity Assessment of (2E)-3-(3-aminophenyl)acrylic acid

This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the purity assessment of (2E)-3-(3-aminophenyl)acrylic acid, a key intermediate in pharmaceutical synthesis. We will explore a robust HPLC-UV method, compare its performance characteristics against Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) and Capillary Electrophoresis (CE), and provide the scientific rationale behind the methodological choices. This document is intended for researchers, scientists, and drug development professionals seeking to establish reliable and efficient analytical methods for purity and stability testing.

Introduction: The Analytical Imperative for (2E)-3-(3-aminophenyl)acrylic acid Purity

(2E)-3-(3-aminophenyl)acrylic acid (MW: 163.17 g/mol , Formula: C₉H₉NO₂) is a derivative of cinnamic acid containing both an acidic carboxylic acid group and a basic primary amine group. Its amphoteric nature and conjugated system make it a versatile building block, but also susceptible to specific process-related impurities and degradation pathways. Ensuring the purity of this intermediate is paramount as the presence of even trace-level impurities can impact the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).

The development of a robust, specific, and stability-indicating analytical method is therefore not merely a quality control exercise, but a foundational requirement for regulatory compliance and successful drug development. This guide will focus on a reversed-phase HPLC method as the primary analytical technique, justified by its widespread availability, robustness, and high resolving power for compounds of this class.

Understanding Potential Impurities: A Mechanistic Approach

A well-designed purity method must be capable of separating the main component from its potential process-related impurities and degradation products. The synthesis of (2E)-3-(3-aminophenyl)acrylic acid often involves condensation reactions, such as the Knoevenagel or Perkin reaction, between 3-aminobenzaldehyde and a suitable active methylene compound like malonic acid[1][2].

Based on these synthetic routes, potential process-related impurities may include:

• Starting Materials: Unreacted 3-aminobenzaldehyde and malonic acid.

• Geometric Isomer: The (2Z)-3-(3-aminophenyl)acrylic acid isomer, which may exhibit different biological activity and physicochemical properties.

• Related Substances: By-products from side reactions, such as decarboxylation products or adducts.

Forced degradation studies, conducted under stress conditions as outlined in the International Council for Harmonisation (ICH) guidelines, help to identify likely degradation products and demonstrate the stability-indicating nature of the analytical method[3]. Potential degradation pathways for this molecule include:

• Oxidation: The primary amine and the electron-rich aromatic ring are susceptible to oxidation, potentially forming N-oxides or hydroxylated species[4][5].

• Photodegradation: The conjugated system can absorb UV light, leading to isomerization or other photochemical reactions.

• Hydrolysis: While the acrylic acid moiety is generally stable, extreme pH and temperature could promote unwanted reactions.

Primary Analytical Technique: Reversed-Phase HPLC with UV Detection

A reversed-phase HPLC (RP-HPLC) method is the workhorse for the analysis of moderately polar small molecules like (2E)-3-(3-aminophenyl)acrylic acid. The separation is based on the partitioning of the analyte between a nonpolar stationary phase (typically C18) and a polar mobile phase.

Rationale for Method Parameters

The selection of each parameter is critical for achieving optimal separation and sensitivity.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is chosen for its hydrophobicity, providing good retention for the aromatic ring of the analyte[6][7]. The 5 µm particle size offers a good balance between efficiency and backpressure.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer and an organic modifier is necessary to elute the polar starting materials, the main analyte, and any less polar impurities within a reasonable timeframe.

  • Aqueous Phase: A phosphate buffer at a slightly acidic pH (e.g., pH 3.0) serves two purposes. Firstly, it suppresses the ionization of the carboxylic acid group (pKa ~4.5), promoting retention on the reversed-phase column. Secondly, it protonates the amine group (pKa ~4.0), ensuring consistent interaction with the stationary phase. Phosphoric acid is a common choice for this purpose[8].

  • Organic Phase: Acetonitrile is selected as the organic modifier due to its low UV cutoff and good elution strength for aromatic compounds.

• Detection: A Photodiode Array (PDA) or UV detector set at a wavelength that provides a high response for the analyte is crucial for sensitivity. The conjugated system of (2E)-3-(3-aminophenyl)acrylic acid is expected to have a strong UV absorbance around 270-320 nm. Monitoring at a specific wavelength (e.g., 310 nm) enhances selectivity, while the PDA detector allows for peak purity analysis by comparing UV spectra across a single peak[9].

Experimental Workflow for HPLC Analysis

The following diagram illustrates the logical flow of the HPLC purity assessment.

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• 2. A Novel Approach in Cinnamic Acid Synthesis: Direct Synthesis of Cinnamic Acids from Aromatic Aldehydes and Aliphatic Carboxylic Acids in the Presence of Boron Tribromide - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Cross-Validation of Analytical Methods for (2E)-3-(3-aminophenyl)acrylic acid

In the landscape of pharmaceutical development, the integrity of analytical data is paramount. For a compound such as (2E)-3-(3-aminophenyl)acrylic acid, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), robust and reliable analytical methods are essential for ensuring quality and consistency. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry for the quantitative analysis of this compound. The focus is on the cross-validation of these methods, a critical step to ensure that data is consistent and reproducible, regardless of the analytical technique employed.

The principles and protocols discussed herein are grounded in the International Council for Harmonisation (ICH) guidelines, particularly ICH Q2(R2), which provides a comprehensive framework for the validation of analytical procedures.[1][2][3] The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[4]

The Importance of Cross-Validation

Cross-validation of analytical methods is the process of demonstrating that two or more distinct analytical procedures yield equivalent results for a specific analyte. This is crucial when:

• A new method is introduced to replace an existing one.

• Data from different laboratories or using different instrumentation needs to be compared.

• Alternative methods are required for different stages of drug development (e.g., a rapid in-process control method versus a comprehensive release testing method).

For (2E)-3-(3-aminophenyl)acrylic acid, with its aromatic amine and acrylic acid moieties, both HPLC and UV-Vis spectrophotometry offer viable analytical approaches. However, they operate on different principles and have distinct advantages and limitations.

Method 1: High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis due to its high resolving power and sensitivity. For aromatic carboxylic acids like (2E)-3-(3-aminophenyl)acrylic acid, reversed-phase HPLC is the most common approach.[5][6]

Scientific Rationale for HPLC Method Development

The choice of a reversed-phase C18 column is based on the non-polar nature of the phenyl ring, which will interact with the stationary phase. The mobile phase, a mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer, is optimized to achieve adequate retention and good peak shape. The presence of the carboxylic acid and amino groups means the analyte's ionization state is pH-dependent. Therefore, controlling the mobile phase pH is critical. A slightly acidic mobile phase (pH 2.5-3.5) will suppress the ionization of the carboxylic acid, leading to better retention and improved peak symmetry.

Detailed Experimental Protocol: HPLC

• Instrumentation: A standard HPLC system with a UV detector is sufficient.

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: A gradient elution with Mobile Phase A (0.1% phosphoric acid in water) and Mobile Phase B (acetonitrile) is often effective. A typical gradient might start at 10% B, increasing to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the UV spectrum of (2E)-3-(3-aminophenyl)acrylic acid, a wavelength around 280-320 nm is likely to provide good sensitivity.

• Standard Preparation: Prepare a stock solution of the reference standard in the mobile phase and create a series of dilutions to establish a calibration curve.

• Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase to a known concentration.

HPLC Method Validation

The validation of the HPLC method should adhere to ICH Q2(R2) guidelines and assess the following parameters:

• Specificity: The ability to measure the analyte in the presence of other components.[2] This is demonstrated by the absence of interfering peaks at the retention time of the analyte in a placebo or blank sample. Forced degradation studies are also crucial to show that the method can separate the analyte from its degradation products.[7][8][9][10][11]

• Linearity: A direct correlation between concentration and detector response.[2] This is typically assessed over a range of 80-120% of the expected sample concentration.

• Accuracy: The closeness of the results to the true value, often expressed as percent recovery.[2]

• Precision: The degree of scatter between a series of measurements. This includes repeatability (same conditions) and intermediate precision (different days, analysts, or equipment).[2]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to be precise, accurate, and linear.[4]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[12]

Method 2: UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler, faster, and more cost-effective technique than HPLC. It is particularly useful for the quantitative analysis of compounds with strong chromophores, such as the conjugated system in (2E)-3-(3-aminophenyl)acrylic acid. The presence of an aromatic amine can be determined using UV-Vis spectrophotometry.[13]

Scientific Rationale for UV-Vis Method Development

The Beer-Lambert law forms the basis of this method, stating that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light. The choice of solvent is important; it should be transparent in the UV-Vis region of interest and should not react with the analyte. The pH of the solution can also influence the UV spectrum of ionizable compounds, so buffering the solution is often necessary to ensure reproducibility.

Detailed Experimental Protocol: UV-Vis Spectrophotometry

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Solvent: A suitable solvent such as methanol or a buffered aqueous solution.

• Wavelength of Maximum Absorbance (λmax): Scan a dilute solution of (2E)-3-(3-aminophenyl)acrylic acid across the UV-Vis range (typically 200-400 nm) to determine the λmax.

• Standard Preparation: Prepare a stock solution of the reference standard and create a series of dilutions to construct a calibration curve.

• Sample Preparation: Accurately weigh the sample and dissolve it in the chosen solvent to a known concentration that falls within the linear range of the calibration curve.

• Measurement: Measure the absorbance of the standard and sample solutions at the λmax against a solvent blank.

UV-Vis Method Validation

Similar to the HPLC method, the UV-Vis spectrophotometric method must be validated according to ICH guidelines. The key validation parameters are:

• Specificity: This is a significant limitation of UV-Vis spectrophotometry, as any substance that absorbs at the same wavelength will interfere with the measurement. Specificity can be improved by using techniques like derivative spectrophotometry.[14] However, for impurity analysis, this method is generally not suitable without prior separation.

• Linearity: Assessed by preparing a series of standard solutions and plotting absorbance versus concentration.

• Accuracy: Determined by the standard addition method or by comparing the results to a reference method (like the validated HPLC method).

• Precision: Evaluated by repeatedly measuring the absorbance of a single sample.

• Range: The concentration range over which the method is linear, accurate, and precise.

Cross-Validation: Comparing HPLC and UV-Vis

The core of the cross-validation process is the direct comparison of results obtained from both the HPLC and UV-Vis methods for the same batches of (2E)-3-(3-aminophenyl)acrylic acid.

Experimental Workflow for Cross-Validation

Caption: Workflow for the cross-validation of HPLC and UV-Vis methods.

Data Comparison and Statistical Analysis

The results from at least three different batches of (2E)-3-(3-aminophenyl)acrylic acid should be analyzed using both methods. The data should then be compared statistically.

Parameter	HPLC	UV-Vis Spectrophotometry
Specificity	High (separates analyte from impurities)	Low (prone to interference)
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%
Precision (%RSD)	< 1.0%	< 2.0%
Limit of Quantitation	Lower (ng/mL range)	Higher (µg/mL range)
Analysis Time	Longer (due to chromatography)	Shorter (direct measurement)
Cost	Higher (instrumentation, solvents)	Lower

A Student's t-test can be used to compare the mean assay values from the two methods, while an F-test can be used to compare the variances. If the calculated t-value is less than the critical t-value, and the calculated F-value is less than the critical F-value, it can be concluded that there is no statistically significant difference between the two methods.

Conclusion and Recommendations

Both HPLC and UV-Vis spectrophotometry can be validated to provide accurate and precise results for the quantification of (2E)-3-(3-aminophenyl)acrylic acid.

• HPLC is the superior method for release testing and stability studies due to its high specificity, which allows for the simultaneous determination of the active ingredient and any potential impurities or degradation products.[15]

• UV-Vis Spectrophotometry is a suitable alternative for in-process controls or for situations where a rapid, cost-effective analysis is required, provided that the sample matrix is simple and free of interfering substances.

The cross-validation of these two methods provides a high degree of confidence in the analytical data generated. It demonstrates a thorough understanding of the analytical challenges and ensures the quality of the final drug product. The choice of which method to use will depend on the specific application and the stage of drug development.

References

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• Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. SIELC Technologies.
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• Ultraviolet spectrophotometric method for the determination of aromatic amines in chemical industry waste w
• ICH Q2(R2)
• Application Note: HPLC Method Development for the Analysis of Carboxylic Acids and Phenols Labeled with 9-(2-Bromoethoxy)anthracene. Benchchem.
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• Quality Guidelines. ICH.
• A rapid HPLC method for the determination of carboxylic acids in human urine using a monolithic column. PubMed.
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• Analytical Method Validation for Quality Assurance and Process Validation Professionals.
• How to measure aromatic amine compounds using uv/visible spectrophotometer?.
• Cross-Validation of Analytical Methods for Aromatic Carboxylic Acid Quantification: A Compar
• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review.
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• QUANTITATIVE ANALYSIS OF SOME AROMATIC AMINO ACIDS BY SPECTROPHOTOMETRIC MATHEMATICAL DERIVATIZATION. University of Baghdad Digital Repository.
• 3 Key Regulatory Guidelines for Method Valid
• Technical Support Center: Forced Degradation Studies of 2-Nitrocinnamic Acid. Benchchem.
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• Forced Degradation Studies | ICH Stability Testing. BioPharmaSpec.
• (Z)-3-(3-Aminophenyl)acrylic acid. PubChem.
• (PDF) Quantitative analysis by UV-Vis absorption spectroscopy of amino groups attached to the surface of carbon-based nanoparticles.
• (2E)-3-(3-aminophenyl)acrylic acid | CAS 127791-53-1. Santa Cruz Biotechnology.
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• A practical guide to forced degradation and stability studies for drug substances. Quotient Sciences.
• (2E)-3-(3-Aminophenyl)acrylic acid.
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A Comparative Guide to the Reactivity of Aminocinnamic Acid Isomers

For researchers, medicinal chemists, and professionals in drug development, understanding the subtle yet profound differences in the reactivity of structural isomers is paramount. The aminocinnamic acids—ortho, meta, and para—serve as a classic illustration of how the mere positioning of a functional group can dramatically alter a molecule's chemical behavior. This guide provides an in-depth comparative analysis of their reactivity, grounded in established chemical principles and supported by detailed experimental frameworks. We will explore not just what happens, but why, offering a predictive lens for your own research and development endeavors.

Theoretical Framework: Unpacking the Electronic and Steric Landscape

The reactivity of the aminocinnamic acid isomers is governed by the electronic interplay between the electron-donating amino group (-NH₂) and the electron-withdrawing cinnamoyl group (-CH=CH-COOH), modulated by steric factors.

• Amino Group (-NH₂): This is a potent activating group. It exerts a strong, electron-donating resonance effect (+R) and a weaker, electron-withdrawing inductive effect (-I). The resonance effect significantly increases electron density at the ortho and para positions of the aromatic ring.

• Cinnamoyl Group (-CH=CH-COOH): This group is deactivating due to the resonance and inductive effects of the carbonyl, which withdraw electron density from the aromatic ring.

The positional arrangement of these two groups in each isomer creates a unique electronic environment that dictates reactivity at three key sites: the carboxylic acid, the amino group, and the aromatic ring.

Positional Isomer Analysis:

• Para-Aminocinnamic Acid: The amino group is positioned for maximum electronic conjugation with the entire cinnamoyl system. Its powerful +R effect extends through the ring and the vinyl group to the carbonyl, increasing the electron density on the nitrogen and decreasing the electrophilicity of the carboxylic carbon.

• Ortho-Aminocinnamic Acid: While electronically similar to the para isomer, the ortho arrangement introduces two critical factors: steric hindrance and the potential for intramolecular hydrogen bonding between the acidic proton of the carboxyl group and the lone pair of the amino group.[1][2] This hydrogen bond can stabilize the ground state, making the proton harder to remove and potentially hindering the approach of reagents to either functional group.[1][2]

• Meta-Aminocinnamic Acid: The amino group is not in direct conjugation with the cinnamoyl system. Its influence is primarily transmitted via its -I effect, which withdraws electron density and increases the acidity of the carboxylic proton. The +R effect only activates the ring positions ortho and para to the amine, without directly opposing the electron-withdrawing nature of the cinnamoyl group.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

}

Caption: Logical relationship between isomer structure and predicted reactivity.

Experimental Verification: Protocols for Comparative Analysis

To validate these theoretical predictions, a series of standardized experiments can be performed. The key is to maintain identical reaction conditions (temperature, concentration, time) for each isomer to ensure a valid comparison.

Acidity Comparison: pKa Determination

The acidity of the carboxylic group is a direct measure of the electronic effects at play. Based on our analysis, the expected order of acidity is meta > para ≈ ortho . The ortho isomer's acidity is complex; while the -I effect increases acidity, intramolecular hydrogen bonding works to decrease it.[1][2]

Experimental Protocol:

• Preparation: Prepare 0.01 M solutions of each aminocinnamic acid isomer in a 50:50 ethanol/water mixture to ensure solubility.

• Titration: Titrate 25 mL of each solution with a standardized 0.01 M NaOH solution at 25°C.

• Measurement: Use a calibrated pH meter to monitor the pH throughout the titration.

• Analysis: Plot the pH versus the volume of NaOH added. The pH at the half-equivalence point corresponds to the pKa of the acid.

Table 1: Predicted and Experimental pKa Values

Isomer	Predicted Acidity Rank	Rationale	Analogous pKa (Aminobenzoic Acid)[2]
Ortho	2 or 3	-I effect vs. Intramolecular H-bonding	4.89
Meta	1 (Most Acidic)	Dominant -I effect, no +R on carboxyl	4.79

| Para | 2 or 3 | Strong +R effect decreases acidity | 4.92 |

Carboxyl Group Reactivity: Fischer Esterification

Esterification reactivity depends on the electrophilicity of the carbonyl carbon. The electron-donating +R effect of the amino group in the ortho and para positions deactivates the carbonyl carbon towards nucleophilic attack. Therefore, the meta isomer is expected to be the most reactive.

Experimental Protocol:

• Reaction Setup: In three separate round-bottom flasks, dissolve an equimolar amount (e.g., 1 mmol) of each aminocinnamic acid isomer in 10 mL of methanol.

• Catalysis: Add a catalytic amount (e.g., 0.1 mL) of concentrated sulfuric acid to each flask.

• Reaction: Reflux the mixtures simultaneously for a fixed period (e.g., 4 hours) using a controlled-temperature heating mantle.

• Workup: Cool the reactions, neutralize the acid with a saturated sodium bicarbonate solution, and extract the product with ethyl acetate.

• Analysis: Analyze the crude product yield using HPLC or quantify the conversion by ¹H NMR spectroscopy. Several methods for esterification have been tested, with dimethyl sulfate in acetone showing high efficiency.[3]

dot graph { graph [splines=ortho, nodesep=0.5, ranksep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

}

Caption: Experimental workflow for comparative Fischer esterification.

Table 2: Predicted Esterification Reactivity

Isomer	Predicted Reactivity Rank	Rationale
Ortho	2	+R deactivation, offset by steric hindrance
Meta	1 (Most Reactive)	-I effect enhances carbonyl electrophilicity

| Para | 3 (Least Reactive) | Strong +R deactivation of the carbonyl |

Amino Group Reactivity: N-Acetylation

The nucleophilicity of the amino group is enhanced by the electron-donating +R effect. Consequently, the para isomer, with its unhindered and electronically enriched amine, should be the most reactive towards acylation. The ortho isomer's reactivity will be diminished by steric hindrance.

Experimental Protocol:

• Reaction Setup: Dissolve an equimolar amount (e.g., 1 mmol) of each isomer in a suitable solvent (e.g., 5 mL of THF) with a non-nucleophilic base (e.g., 1.2 equivalents of pyridine).

• Acylation: Cool the solutions in an ice bath and add 1.1 equivalents of acetyl chloride dropwise to each flask.

• Reaction: Allow the reactions to stir at room temperature for a fixed time (e.g., 1 hour).

• Workup: Quench the reaction with water and extract the product into an organic solvent.

• Analysis: Compare the product yields by HPLC or TLC analysis.

Table 3: Predicted N-Acetylation Reactivity

Isomer	Predicted Reactivity Rank	Rationale
Ortho	3 (Least Reactive)	High steric hindrance at the amino group
Meta	2	Moderate nucleophilicity; less activated than para

| Para | 1 (Most Reactive) | Highly nucleophilic amine, no steric hindrance |

Spectroscopic Insights

Spectroscopic analysis not only confirms product structures but also provides evidence for the electronic differences between the isomers.

Table 4: Key Spectroscopic Data Comparison

Isomer	¹H NMR (Vinyl H, ppm)	¹³C NMR (C=O, ppm)	IR (C=O stretch, cm⁻¹)	Rationale
Ortho	Shifted due to anisotropy and H-bonding	~168	Lower freq. due to H-bonding	Intramolecular interactions dominate.
Meta	Least shielded (downfield)	Most shielded (downfield, >169)	Highest frequency (~1690)	Carbonyl is most electrophilic.

| Para | Most shielded (upfield) | Least shielded (upfield, <168) | Lowest frequency (~1675) | Strong conjugation reduces C=O bond order.[3] |

Note: Specific values are illustrative and depend on the solvent and experimental conditions.

Implications in Drug Development and Synthesis

The choice of an aminocinnamic acid isomer as a starting material or scaffold has significant practical consequences:

• Prodrug Design: For a carboxylic acid prodrug requiring esterification, the meta isomer would offer the highest reaction rates and yields, streamlining synthesis. Conversely, the para isomer would be the most stable to hydrolysis.

• Combinatorial Chemistry: When creating a library of amide derivatives via acylation of the amino group, the para isomer is the superior choice for achieving high-throughput success. Reaction conditions would need to be significantly harsher for the ortho isomer to achieve comparable yields.

• Pharmacophore Modification: In electrophilic aromatic substitution reactions to modify the ring, the positions activated by the powerful amino group will dictate the substitution pattern, which differs significantly between the meta isomer and the ortho/para isomers.

Conclusion

The reactivity of aminocinnamic acid isomers is a finely tuned interplay of resonance, induction, and steric effects. A predictive understanding, based on these first principles, allows for the rational selection of isomers and the optimization of reaction conditions.

• Meta-Aminocinnamic Acid is the most reactive at the carboxylic acid group due to the dominance of the inductive effect.

• Para-Aminocinnamic Acid is the most reactive at the amino group due to maximal, unhindered electronic activation.

• Ortho-Aminocinnamic Acid exhibits unique reactivity governed by steric hindrance and intramolecular hydrogen bonding , often making it the least reactive isomer overall.

By leveraging this comparative framework, researchers can accelerate discovery and development, making more informed decisions in the synthesis of novel therapeutics and functional materials.

References

• Gunia-Krzyżak, A., Słoczyńska, K., Popiół, J., Koczurkiewicz-Adamczyk, P., Pękala, E., & Żesławska, E. (2018). Aromatic Amines in Organic Synthesis Part III; p-Aminocinnamic Acids and Their Methyl Esters. Molecules, 23(11), 2999. [Link]

• Kang, S. Y., Lee, K. Y., Park, M. J., Kim, Y. C., & Sung, S. H. (2011). Synthesis of Amide and Ester Derivatives of Cinnamic Acid and Its Analogs: Evaluation of Their Free Radical Scavenging and Monoamine Oxidase and Cholinesterase Inhibitory Activities. Bioorganic & Medicinal Chemistry Letters, 21(21), 6435-8. [Link]

• Chemistry Stack Exchange. (2021). Why is para-aminobenzoic acid more acidic than ortho-aminobenzoic acid? [Link]

• Tan, S. K., & Wong, J. W. (2023). Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. RSC Medicinal Chemistry, 14(5), 793-827. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 1549514, p-Aminocinnamic acid. [Link]

• Popova, E. A. (2022). Mini-Review on Structure–Reactivity Relationship for Aromatic Molecules: Recent Advances. ACS Omega, 7(10), 8334-8341. [Link]

• Clubb, A. S., Williams, C. M., & O'Hair, R. A. J. (2017). Amine vs. carboxylic acid protonation in ortho-, meta-, and para-aminobenzoic acid: An IRMPD spectroscopy study. Journal of Molecular Spectroscopy, 332, 79-85. [Link]

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A Comparative Guide to the Antioxidant Properties of Aminophenyl Acrylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutic agents to combat oxidative stress-mediated pathologies, the antioxidant potential of various molecular scaffolds is a critical area of investigation. Among these, aminophenyl acrylic acid derivatives, structural analogues of the naturally occurring cinnamic acid, have emerged as a promising class of compounds. This guide provides an in-depth evaluation of their antioxidant properties, offering a comparative analysis supported by experimental data and elucidating the underlying structure-activity relationships.

The Chemical Rationale: Why Aminophenyl Acrylic Acids Show Antioxidant Potential

The antioxidant capacity of aminophenyl acrylic acid derivatives is intrinsically linked to their molecular architecture. The presence of an amino group (-NH2) on the phenyl ring is paramount. Similar to the hydroxyl group in phenolic compounds, the amino group can donate a hydrogen atom or an electron to neutralize free radicals, thus terminating the damaging chain reactions of oxidation.[1][2] The stability of the resulting radical is a key determinant of the antioxidant efficacy.

The position of the amino substituent on the phenyl ring (ortho, meta, or para) significantly influences this stability through resonance and inductive effects. Generally, ortho and para substitutions are considered to be more effective in stabilizing the resulting radical due to the potential for delocalization of the unpaired electron across the aromatic system and into the acrylic acid moiety.[1] The acrylic acid side chain, with its conjugated double bond and carbonyl group, can further modulate the electronic properties of the molecule and its radical-scavenging ability.

Comparative Evaluation of Antioxidant Activity

To provide a clear comparison, this guide synthesizes data from various studies on aminophenyl acrylic acid derivatives and related compounds. The primary methods for evaluating antioxidant activity discussed herein are the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay. These methods are widely accepted for their reliability and reproducibility in assessing the antioxidant capacity of chemical compounds.[3][4][5]

Structure-Activity Relationship Insights

The antioxidant activity of aminophenyl acrylic acid derivatives is governed by several structural features:

• Position of the Amino Group: As hypothesized, the position of the amino group on the phenyl ring is a critical determinant of antioxidant activity. Generally, para- and ortho-aminocinnamic acids are expected to exhibit stronger radical scavenging capabilities than the meta isomer due to more effective resonance stabilization of the resulting radical.[1]

• Substitution on the Amino Group: N-alkylation or N-acylation of the amino group can modulate the antioxidant activity. While substitution might decrease the hydrogen-donating ability, it can also influence the compound's lipophilicity and interaction with different radical species.

• Modifications of the Carboxylic Acid Group: Esterification or amidation of the carboxylic acid group can impact the molecule's overall electronic properties and solubility, which in turn can affect its antioxidant potential in various assay systems.[6][7] For instance, certain amide derivatives of cinnamic acid have shown potent DPPH free radical scavenging activity.[6]

While direct comparative data for a comprehensive series of aminophenyl acrylic acid derivatives is still emerging in the scientific literature, we can extrapolate from studies on analogous compounds like hydroxycinnamic acids and other amine-containing antioxidants. For example, studies on cinnamic acid derivatives have consistently shown that the presence of electron-donating groups, such as hydroxyl or methoxy groups, on the phenyl ring enhances antioxidant activity.[3][8][9] It is reasonable to infer that the amino group, being a strong electron-donating group, would confer significant antioxidant properties.

Experimental Protocols for Antioxidant Evaluation

To ensure scientific integrity and reproducibility, detailed methodologies for the most common antioxidant assays are provided below. These protocols are based on established and widely cited procedures.

DPPH Radical Scavenging Assay

The DPPH assay is a rapid and simple method to evaluate the free radical scavenging activity of a compound.[10][11] The principle lies in the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[10]

Protocol:

• Reagent Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent like methanol or ethanol.

• Sample Preparation: Dissolve the aminophenyl acrylic acid derivatives and a standard antioxidant (e.g., Ascorbic Acid, Trolox) in the same solvent at various concentrations.

• Reaction: In a 96-well plate or cuvettes, mix a fixed volume of the DPPH solution with varying concentrations of the test compounds and the standard. A blank containing only the solvent and DPPH is also prepared.

• Incubation: Incubate the reaction mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solutions at the characteristic wavelength of DPPH (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) is then determined by plotting the percentage of inhibition against the concentration of the test compound.

Diagram of the DPPH Assay Workflow

A schematic representation of the DPPH radical scavenging assay workflow.

ABTS Radical Cation Decolorization Assay

The ABTS assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to a decrease in absorbance, which is proportional to the antioxidant's concentration and activity. This assay is applicable to both hydrophilic and lipophilic compounds.

Protocol:

• Reagent Preparation: Generate the ABTS•+ stock solution by reacting ABTS with an oxidizing agent like potassium persulfate. Allow the mixture to stand in the dark for 12-16 hours before use.

• Working Solution: Dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare solutions of the aminophenyl acrylic acid derivatives and a standard (e.g., Trolox) at various concentrations.

• Reaction: Add a small volume of the test compound or standard to a fixed volume of the ABTS•+ working solution.

• Measurement: Record the absorbance at 734 nm after a set incubation time (e.g., 6 minutes).

• Calculation: Calculate the percentage of inhibition and determine the Trolox Equivalent Antioxidant Capacity (TEAC), which expresses the antioxidant capacity of the sample in terms of Trolox equivalents.

Diagram of the ABTS Assay Workflow

A schematic representation of the ABTS radical cation decolorization assay workflow.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The resulting ferrous iron forms a colored complex with a reagent (e.g., TPTZ - 2,4,6-tripyridyl-s-triazine), and the intensity of the color, measured spectrophotometrically, is proportional to the reducing power of the antioxidant.[5]

Protocol:

• Reagent Preparation: Prepare the FRAP reagent by mixing acetate buffer (pH 3.6), a solution of TPTZ in HCl, and a solution of FeCl₃·6H₂O.

• Sample Preparation: Prepare solutions of the aminophenyl acrylic acid derivatives and a standard (e.g., FeSO₄·7H₂O or Trolox) at various concentrations.

• Reaction: Add a small volume of the test compound or standard to the FRAP reagent and incubate at a specific temperature (e.g., 37°C) for a defined time.

• Measurement: Measure the absorbance of the resulting blue-colored solution at a wavelength of approximately 593 nm.

• Calculation: Construct a standard curve using the known concentrations of the standard. The FRAP value of the sample is then determined from this curve and is typically expressed as µM Fe(II) equivalents or Trolox equivalents.

Diagram of the FRAP Assay Workflow

A schematic representation of the Ferric Reducing Antioxidant Power (FRAP) assay workflow.

Conclusion and Future Directions

Aminophenyl acrylic acid derivatives represent a compelling scaffold for the development of novel antioxidants. Their structural similarity to naturally occurring antioxidants, coupled with the tunable electronic properties afforded by the amino and acrylic acid functionalities, makes them attractive candidates for further investigation. This guide provides a foundational understanding of their potential antioxidant properties and the methodologies for their evaluation.

Future research should focus on synthesizing a broader range of aminophenyl acrylic acid derivatives and conducting comprehensive, direct comparative studies of their antioxidant activities using multiple assays. Elucidating the precise structure-activity relationships will be crucial for the rational design of more potent and selective antioxidant agents for therapeutic applications.

References

• Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives. (2023). Molecules. [Link]

• Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives. (2023). PubMed. [Link]

• Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives. (2023). PMC. [Link]

• Efficiency of DPPH and FRAP assays for estimating antioxidant activity and separation of organic acids and phenolic compounds by. (n.d.). Semantic Scholar. [Link]

• DPPH Radical Scavenging Assay. (2023). MDPI. [Link]

• A new colorimetric DPPH• scavenging activity method with no need for a spectrophotometer applied on synthetic and natural antioxidants and medicinal herbs. (2018). Nature. [Link]

• Synthesis of Amide and Ester Derivatives of Cinnamic Acid and Its Analogs: Evaluation of Their Free Radical Scavenging and Monoamine Oxidase and Cholinesterase Inhibitory Activities. (2016). PubMed. [Link]

• Antioxidant and structure–activity relationships (SARs) of some phenolic and anilines compounds. (2013). Ain Shams University. [Link]

• Antioxidant Properties of Hydroxycinnamic Acids: A Review of Structure- Activity Relationships. (n.d.). CORE. [Link]

• Antioxidant properties of hydroxycinnamic acids: a review of structure- activity relationships. (2013). Semantic Scholar. [Link]

• Antioxidant Activity of Biogenic Cinnamic Acid Derivatives in Polypropylene. (2023). MDPI. [Link]

• Antioxidant Properties of Ester Derivatives of Cinnamic and Hydroxycinnamic Acids in Nigella sativa and Extra-Virgin Olive Oils-Based Emulsions. (2022). PMC. [Link]

• Antioxidant Properties of Hydroxycinnamic Acids: A Review of Structure- Activity Relationships. (2013). Bentham Science. [Link]

• Structure-activity relationships of anti-tyrosinase and antioxidant activities of cinnamic acid and its derivatives. (2021). ResearchGate. [Link]

• Structure-activity relationships of antityrosinase and antioxidant activities of cinnamic acid and its derivatives. (2021). PubMed. [Link]

• Comparative study of antioxidant activity of some amides. (2017). MedCrave. [Link]

• Antioxidant Properties of Ester Derivatives of Cinnamic and Hydroxycinnamic Acids in Nigella sativa and Extra-Virgin Olive Oils-Based Emulsions. (2022). MDPI. [Link]

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• Antioxidant Activity of Biogenic Cinnamic Acid Derivatives in Polypropylene. (2023). PMC. [Link]

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Safety & Regulatory Compliance

Navigating the Aftermath: A Comprehensive Guide to the Safe Disposal of (2E)-3-(3-aminophenyl)acrylic acid

For the diligent researcher, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The final step, proper disposal, is a critical component of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of (2E)-3-(3-aminophenyl)acrylic acid (CAS No. 127791-53-1). By understanding the chemical nature of this compound and adhering to established safety protocols, you can ensure the well-being of your laboratory personnel and the environment.

Understanding the Hazard Profile: A Synthesis of Structure and Reactivity

• Aromatic Amine: Aromatic amines as a class can be toxic and require specific disposal methods. Some are known or suspected carcinogens.

• Acrylic Acid: Acrylic acid is known to be corrosive, flammable, and toxic to aquatic life.[1]

Therefore, (2E)-3-(3-aminophenyl)acrylic acid should be handled as a hazardous substance, with particular attention to its potential as an irritant, a skin sensitizer, and an environmental hazard.

Core Principles of Disposal: A Foundation of Safety

Before proceeding with any disposal protocol, it is imperative to operate under the universal guidelines for hazardous waste management established by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

• Segregation is Paramount: Never mix (2E)-3-(3-aminophenyl)acrylic acid waste with other chemical waste streams unless explicitly instructed to do so by a qualified environmental health and safety (EHS) professional.[2][3] Incompatible materials can react violently, producing heat, toxic gases, or fire.

• Proper Labeling is Non-Negotiable: All waste containers must be clearly and accurately labeled with the full chemical name, concentration, and appropriate hazard pictograms.[4][5]

• Personal Protective Equipment (PPE) is Your First Line of Defense: Always wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene are generally suitable), safety goggles, and a lab coat, when handling chemical waste.[2][6]

Step-by-Step Disposal Protocol for (2E)-3-(3-aminophenyl)acrylic acid

This protocol is designed for small quantities of (2E)-3-(3-aminophenyl)acrylic acid typically generated in a research laboratory setting. For bulk quantities, consult with your institution's EHS department for guidance.

Part 1: Immediate Handling and Segregation

• Containment at the Source: Collect all waste containing (2E)-3-(3-aminophenyl)acrylic acid, including unused solids, solutions, and contaminated materials (e.g., filter paper, weighing boats), in a dedicated, properly labeled hazardous waste container.

• Container Selection: Use a container that is compatible with the chemical. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is recommended.[4]

• Labeling: Immediately label the waste container with the following information:

  • "Hazardous Waste"

  • "(2E)-3-(3-aminophenyl)acrylic acid"

  • An approximate concentration and volume/mass of the waste.

  • The date the waste was first added to the container.

  • Your name, laboratory, and contact information.

Part 2: Chemical Neutralization (for Aqueous Waste)

For dilute aqueous solutions of (2E)-3-(3-aminophenyl)acrylic acid, a neutralization step can be performed to mitigate the corrosivity of the acrylic acid moiety. This procedure should only be carried out by trained personnel in a chemical fume hood.

• Dilution: If the solution is concentrated, slowly add it to a larger volume of cold water to dilute it.

• Neutralization: While stirring, slowly add a dilute solution of a weak base, such as sodium bicarbonate (baking soda), to the aqueous waste. Monitor the pH using a calibrated pH meter or pH strips. The target pH should be between 6.0 and 8.0. Be cautious, as the neutralization reaction may generate some heat and gas.

• Post-Neutralization Handling: Even after neutralization, the solution still contains the aminophenyl group and should be treated as hazardous waste. Do not dispose of it down the drain.[3][7] Transfer the neutralized solution to your labeled hazardous waste container.

Part 3: Final Disposal Pathway

The ultimate disposal of (2E)-3-(3-aminophenyl)acrylic acid waste must be handled by a licensed hazardous waste disposal company.[6][8] Your institution's EHS department will coordinate the pickup and disposal of your properly labeled and contained waste.

• Storage: Store the sealed and labeled hazardous waste container in a designated satellite accumulation area (SAA) within your laboratory.[3][5] This area should be away from general lab traffic and incompatible materials.

• Request for Pickup: Follow your institution's procedures for requesting a hazardous waste pickup. This typically involves submitting a form or using an online system.

• Documentation: Maintain a record of the waste generated, including the chemical name, quantity, and date of disposal, as part of your laboratory's chemical inventory and waste management records.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (2E)-3-(3-aminophenyl)acrylic acid.

Caption: Disposal workflow for (2E)-3-(3-aminophenyl)acrylic acid.

Summary of Key Disposal Parameters

Waste Type	Recommended Container	On-Site Treatment	Final Disposal Method
Solid Waste	Labeled HDPE or Glass	None	Licensed Hazardous Waste Vendor
Organic Solutions	Labeled HDPE or Glass	None	Licensed Hazardous Waste Vendor
Aqueous Solutions	Labeled HDPE or Glass	Neutralization (pH 6-8)	Licensed Hazardous Waste Vendor
Contaminated Labware	Labeled HDPE or Glass	None	Licensed Hazardous Waste Vendor

By adhering to these procedures, you contribute to a culture of safety and responsibility within your research environment. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste. Retrieved from University of British Columbia website.
• US Bio-Clean. (n.d.). OSHA Compliance For Laboratories.
• BenchChem. (2025).
• GAIACA. (2022, April 11). Are You In Compliance With Proper Lab Waste Disposal Regulations?.
• Washington State University. (n.d.). Acrylic Acid.
• U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
• Atlantic Training. (2024, December 26). Safe Storage of Hazardous Materials: Best Practices for a Safer Lab [Video]. YouTube.
• University of Colorado Boulder. (n.d.). How to Dispose of Chemical Waste.
• American Laboratory. (n.d.). Managing Hazardous Chemical Waste in the Lab.
• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance.
• Santa Cruz Biotechnology, Inc. (n.d.). (2E)-3-(3-aminophenyl)acrylic acid.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Collect and Recycle. (n.d.). Amine Disposal For Businesses.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet - Acrylic Acid.
• Google Patents. (n.d.). Method for disposal of waste from acrylic acid process and acrylic ester process.
• Chemistry For Everyone. (2025, May 24).
• Fisher Scientific. (2009, September 26). Safety Data Sheet - Acrylic Acid, stabilized.
• ChemicalBook. (n.d.). (2E)-3-(3-AMINOPHENYL)ACRYLIC ACID synthesis.
• WIT Press. (n.d.). New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic.
• United Nations University. (n.d.). Chemical Waste Management for Laboratories.
• BLD Pharmatech. (n.d.). Safety Data Sheet - 3-(4-Aminophenyl)acrylic acid.

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Navigating the Uncharted: A Guide to Safely Handling (2E)-3-(3-aminophenyl)acrylic acid

For the pioneering researchers, scientists, and drug development professionals breaking new ground, the introduction of novel chemical entities is a daily reality. (2E)-3-(3-aminophenyl)acrylic acid, a molecule with potential applications in various fields, represents one such frontier. However, with innovation comes the responsibility of ensuring the utmost safety in the laboratory. This guide provides essential, immediate safety and logistical information for handling this compound, adopting a conservative approach based on its structural components due to the absence of comprehensive toxicological data for the specific molecule.

At its core, (2E)-3-(3-aminophenyl)acrylic acid is comprised of two key functional groups: an aromatic amine and an acrylic acid derivative. Aromatic amines as a class of compounds are known for their potential toxicity, including carcinogenicity and mutagenicity, with many being readily absorbed through the skin.[1][2] Acrylic acid and its derivatives, on the other hand, are often corrosive and can cause severe irritation to the skin, eyes, and respiratory tract, as well as skin sensitization.[3][4][5][6] Therefore, a robust safety protocol that respects the potential hazards of both moieties is paramount.

I. Hazard Assessment and Personal Protective Equipment (PPE)

Given the unknown specific hazards of (2E)-3-(3-aminophenyl)acrylic acid, a cautious approach to PPE selection is non-negotiable. The following table outlines the recommended PPE, drawing from guidelines for handling both aromatic amines and acrylic acids.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile or neoprene gloves. For extended contact, consider butyl rubber gloves.	Provides protection against a broad range of chemicals.[7][8][9] Double-gloving offers an additional layer of safety against potential pinholes or rapid breakthrough. Butyl rubber offers excellent resistance to a wide variety of corrosive chemicals.[8][10]
Eye and Face Protection	Chemical splash goggles and a face shield.	Protects against splashes of the solid compound or solutions, which could be corrosive or irritating to the eyes.[11] The face shield offers an additional layer of protection for the entire face.
Body Protection	A lab coat, buttoned completely. Consider a chemically resistant apron for larger quantities.	Prevents contact of the chemical with skin and personal clothing.[12]
Respiratory Protection	A NIOSH-approved respirator with organic vapor/acid gas cartridges.	Recommended when handling the powder outside of a certified chemical fume hood or when there is a potential for aerosol generation.[4][13] This protects against inhalation of airborne particles and potential vapors.

II. Safe Handling and Operational Workflow

A systematic approach to handling (2E)-3-(3-aminophenyl)acrylic acid is crucial to minimize exposure risk. The following workflow diagram and step-by-step protocol outline a self-validating system for safe handling from receipt to disposal.

Caption: Workflow for the safe handling of (2E)-3-(3-aminophenyl)acrylic acid.

Step-by-Step Handling Protocol:

• Preparation:

  • Don PPE: Before entering the laboratory, put on all required PPE as outlined in the table above.

  • Work in a Fume Hood: All manipulations of (2E)-3-(3-aminophenyl)acrylic acid, especially handling the solid powder, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[14]

  • Gather Materials: Assemble all necessary glassware, solvents, and other reagents before commencing work to avoid leaving the designated work area.

• Handling:

  • Weighing: Carefully weigh the solid compound in the fume hood. Use a disposable weighing boat to prevent contamination of the balance.

  • Dissolving: If preparing a solution, add the solvent to the solid slowly to avoid splashing.

  • Performing the Reaction: Conduct all experimental steps within the fume hood. Use appropriate glassware and equipment to prevent spills or releases.

• Cleanup and Disposal:

  • Decontamination: Upon completion of the experiment, decontaminate the work surface with an appropriate solvent and cleaning agent.

  • Waste Disposal: Segregate waste streams.

    • Liquid Waste: Collect all liquid waste containing (2E)-3-(3-aminophenyl)acrylic acid in a designated, properly labeled hazardous waste container. Do not pour down the drain.[15]

    • Solid Waste: Dispose of contaminated consumables (e.g., gloves, weighing boats, paper towels) in a designated solid hazardous waste container.

  • PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of disposable items in the appropriate solid waste stream.

III. Spill and Emergency Procedures

In case of a small spill:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand or vermiculite).

• Carefully sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

• Decontaminate the spill area with a suitable solvent.

In case of personal exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[3]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[6]

IV. Disposal Plan

All waste containing (2E)-3-(3-aminophenyl)acrylic acid must be treated as hazardous waste.

• Waste Segregation: Maintain separate, clearly labeled, and sealed waste containers for:

  • Liquid waste (including reaction mixtures and solvent rinses).

  • Solid waste (contaminated gloves, paper towels, absorbent materials, etc.).

• Disposal Method: The primary recommended method for the disposal of aromatic amine and acrylic acid waste is incineration by a licensed hazardous waste disposal company.[16] This ensures the complete destruction of the compound. Do not attempt to neutralize or dispose of this chemical through standard laboratory drains.[15]

By adhering to these stringent safety protocols, researchers can confidently work with (2E)-3-(3-aminophenyl)acrylic acid, ensuring both personal safety and the integrity of their research. The principles of caution and respect for the unknown are the bedrock of responsible scientific advancement.

V. References

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• University of California, Berkeley, Office of Environment, Health & Safety. (n.d.). Glove Selection Guide. Retrieved from ehs.berkeley.edu.

• WIT Press. (2015). New technology for the recycling of aromatic amine waste products and salts of heavy metals into a multi-purpose non-toxic. Retrieved from witpress.com.

• 3M. (n.d.). 3M™ Half Facepiece Disposable Respirator Assembly 5303, Organic Vapor/Acid Gas, Large. Retrieved from 3m.com.

• Diplomata Comercial. (n.d.). What are the Health and Safety Guidelines for Using Amines?. Retrieved from diplomatacomercial.com.br.

• Google Patents. (n.d.). US7205429B2 - Method for disposal of waste from acrylic acid process and acrylic ester process. Retrieved from patents.google.com.

• Singh, D., et al. (1982). Structure-toxicity relationships of acrylic monomers. Environmental Health Perspectives, 45, 141-151.

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from pubs.acs.org.

• WIT Press. (n.d.). New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product. Retrieved from witpress.com.

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• Honeywell Support Portal. (n.d.). Respiratory protection against acrylic nitrile. Retrieved from support.honeywell.com.

• Technology Catalogue. (n.d.). Disposing Amine Waste. Retrieved from technologycatalogue.com.

• SKC Inc. (2024). SDS 2002 - Aromatic Amine Cleaning Developing Solution. Retrieved from skcinc.com.

• Chemical Emergency Medical Guidelines. (n.d.). Acrylic acid (CH2=CH-COOH) A 1 Information and recommendations for first responders. Retrieved from cdc.gov.

• TIJER. (2022). STUDY OF ACRYLIC ACID AND ACRYLATES – INDIAN SCENARIO YEAR-2022. Retrieved from tijer.org.

• Santa Cruz Biotechnology. (n.d.). Acrylic acid. Retrieved from scbt.com.

• ResearchGate. (n.d.). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from researchgate.net.

• Deswater. (n.d.). Simultaneous disposal of acrylic acid (ester) wastewater and residue with high efficiency and low energy consumption. Retrieved from deswater.com.

• Safeopedia. (2024). Chemical-Resistant Glove Materials: Everything You Need to Know to Choose the Right Glove and Stay Safe. Retrieved from safeopedia.com.

• Tasnee. (2020). SAFETY DATA SHEET GLACIAL ACRYLIC ACID. Retrieved from tasnee.com.

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• ACS Publications. (2023). Novel Acrylate-Based Derivatives: Design, Synthesis, Antiproliferative Screening, and Docking Study as Potential Combretastatin Analogues. Retrieved from pubs.acs.org.

• Sigma-Aldrich. (n.d.). trans-Cinnamic acid. Retrieved from sigmaaldrich.com.

• California State University, Bakersfield. (n.d.). Topic 1: Safety in the Organic Chemistry Laboratory. Retrieved from csub.edu.

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• Sigma-Aldrich. (n.d.). trans-Cinnamic acid - Safety Data Sheet. Retrieved from sigmaaldrich.com.

• CDH Fine Chemical. (n.d.). Cinnamic Acid CAS No 140-10-3 MATERIAL SAFETY DATA SHEET SDS/MSDS. Retrieved from cdhfinechemical.com.

• National Institutes of Health. (2021). Current status on the biodegradability of acrylic polymers: microorganisms, enzymes and metabolic pathways involved. Retrieved from nih.gov.

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• GloveNation. (2023). Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart. Retrieved from glovenation.com.

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